2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine

Core Science & Biosynthesis

An In-depth Technical Guide to 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine: A Key Intermediate in Modified Nucleoside Chemistry

Foreword: The Strategic Importance of 4'-C-Substituted Nucleosides

In the relentless pursuit of novel therapeutic agents, particularly in the realm of antiviral drug discovery, the structural modification of nucleosides has emerged as a cornerstone of medicinal chemistry. Among the myriad of synthetic alterations, modifications at the 4'-position of the ribose or deoxyribose sugar moiety have garnered significant attention. These 4'-C-substituted nucleosides represent a promising class of compounds, often exhibiting enhanced enzymatic and acidic stability, improved cell permeability, and unique conformational properties that can translate to potent and selective biological activity.[1][2] This guide focuses on a pivotal, yet often behind-the-scenes player in the synthesis of these vital compounds: 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine .

This fully protected uridine derivative serves as a versatile building block, a molecular scaffold upon which the intricate architectures of novel antiviral candidates are constructed. Its strategic importance lies in the orthogonal protection strategy it employs. The bulky tert-butyldimethylsilyl (TBDMS) groups shield the hydroxyl functionalities at the 2', 3', and 5' positions, allowing for selective manipulation of the newly introduced 4'-hydroxymethyl group. This guide will provide researchers, scientists, and drug development professionals with a comprehensive understanding of the core properties, synthesis, and applications of this key intermediate, empowering the advancement of next-generation nucleoside-based therapeutics.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and chemical properties of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine is fundamental to its effective use in synthesis.

Core Properties

This protected nucleoside is a white to off-white solid, characterized by its high lipophilicity due to the three TBDMS groups. This property dictates its solubility in a range of organic solvents and its behavior during chromatographic purification.

Property	Value	Source
Molecular Formula	C₂₈H₅₆N₂O₇Si₃	[3]
Molecular Weight	617.01 g/mol	[3]
CAS Number	232588-97-5	[3]
Appearance	White to off-white solid
Purity	≥95% (typical)	[3]
Density	~1.1 g/cm³	[3]

Spectroscopic Characterization: A Cursory Overview

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex but interpretable. Key diagnostic signals would include:

  • Singlets in the upfield region (around 0.0-0.2 ppm and 0.8-1.0 ppm) corresponding to the methyl and tert-butyl protons of the three TBDMS groups, respectively.

  • Signals for the ribose protons (H-1', H-2', H-3', H-5', and H-5'') would appear in the midfield region, with their chemical shifts and coupling constants providing information about the conformation of the sugar ring.

  • A doublet for the anomeric proton (H-1') is expected.

  • Signals corresponding to the protons of the 4'-hydroxymethyl group.

  • Doublets for the H-5 and H-6 protons of the uracil base.

• ¹³C NMR: The carbon NMR spectrum would corroborate the structure with signals for:

  • The carbonyl carbons of the uracil base (C-2 and C-4) in the downfield region.

  • Carbons of the uracil ring (C-5 and C-6).

  • The anomeric carbon (C-1') and other sugar carbons (C-2', C-3', C-4', C-5', and the 4'-CH₂OH).

  • Multiple signals in the upfield region corresponding to the methyl and quaternary carbons of the TBDMS protecting groups.

1.2.2. Mass Spectrometry (MS)

Mass spectrometry is a critical tool for confirming the molecular weight and elucidating the structure of silylated compounds. Under electron impact (EI) or electrospray ionization (ESI), 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine would be expected to exhibit characteristic fragmentation patterns. A prominent feature in the mass spectra of TBDMS-protected compounds is the loss of a tert-butyl group ([M-57]⁺), which is often the base peak.[4] Other expected fragments would arise from cleavage of the glycosidic bond and fragmentation of the silylated sugar moiety.[5][6]

Synthesis of the Core Intermediate: A Strategic Approach

The synthesis of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine is a multi-step process that begins with the commercially available nucleoside, uridine. The key transformations involve the introduction of the 4'-hydroxymethyl group and subsequent protection of all hydroxyl functionalities. While a specific, detailed protocol for the complete synthesis is not consolidated in a single public source, a logical and field-proven synthetic pathway can be constructed based on established methodologies for nucleoside modification and protection.[7][8]

Synthetic Workflow

The overall synthetic strategy can be visualized as a two-stage process: first, the synthesis of the unprotected 4'-C-hydroxymethyluridine, followed by the exhaustive silylation of all hydroxyl groups.

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t-butyldimethylsilyl protecting group in nucleoside chemistry

An In-Depth Technical Guide to the T-Butyldimethylsilyl (TBDMS) Protecting Group in Nucleoside Chemistry

Foreword: The Architect of Synthesis

In the intricate world of nucleoside chemistry, where the goal is often the construction of complex oligonucleotides or modified nucleosides for therapeutic and diagnostic applications, the chemist plays the role of an architect. Success is not merely about assembling building blocks; it is about the strategic and temporary concealment of reactive sites to direct reactivity with precision. This is the art of the protecting group. Among the vast toolkit available, the tert-butyldimethylsilyl (TBDMS) group has long been a cornerstone, particularly for the protection of hydroxyl functionalities. Its unique balance of stability and selective lability has made it an indispensable tool.

This guide moves beyond a simple recitation of protocols. It aims to provide the field-proven insights of a senior application scientist, delving into the causality behind experimental choices, the logic of reaction design, and the practical challenges encountered in the lab. We will explore the TBDMS group not just as a static shield, but as a dynamic participant in the synthetic narrative, from its introduction to its timely removal.

The TBDMS Group: A Profile in Stability and Selectivity

The efficacy of a protecting group is defined by its ability to withstand a range of chemical environments while being removable under specific, non-destructive conditions. The TBDMS group excels in this regard due to its distinct physicochemical properties.

Structural and Electronic Properties

The TBDMS group, [–Si(CH₃)₂(C(CH₃)₃)], confers stability through the steric bulk of the tert-butyl moiety.[1][2] This bulk physically shields the silicon-oxygen bond from the approach of nucleophiles or acids, rendering TBDMS ethers significantly more robust than less hindered silyl ethers like trimethylsilyl (TMS).[3][4] The TBDMS group is approximately 10,000 times more stable towards hydrolysis than the TMS group.[4] This steric hindrance is the primary reason for its preferential reaction with less hindered hydroxyl groups, a feature that is exploited for regioselective protection.[5][6]

Mechanism of Protection: A Controlled Introduction

The formation of a TBDMS ether proceeds via a nucleophilic substitution-like reaction at the silicon center.[7] The alcohol, typically activated by a base such as imidazole in a solvent like N,N-dimethylformamide (DMF), attacks the silicon atom of tert-butyldimethylsilyl chloride (TBDMS-Cl), displacing the chloride. Imidazole is a particularly effective catalyst, as it is believed to form a highly reactive N-silylimidazolium intermediate.[4]

Caption: Mechanism of TBDMS protection of an alcohol.

Mechanism of Deprotection: The Fluoride Affinity

The selective cleavage of the Si-O bond is the hallmark of silyl ether chemistry. This is most commonly achieved using a fluoride ion source, such as tetrabutylammonium fluoride (TBAF) or triethylamine trihydrofluoride (TEA·3HF).[8][9] The exceptional strength of the silicon-fluoride (Si-F) bond (bond energy ~582 kJ/mol) provides a powerful thermodynamic driving force for the reaction. The fluoride ion attacks the silicon atom, forming a pentavalent intermediate, which then collapses to release the alkoxide and form the stable silyl fluoride.[4]

Strategic Deployment in Nucleoside Synthesis

The true utility of the TBDMS group is realized in its application within a larger synthetic strategy, where its stability must be orthogonal to other protecting groups.

Regioselectivity: Exploiting Steric Hindrance

In nucleoside chemistry, the different hydroxyl groups (5', 3', and 2' in ribonucleosides) present a challenge for selective modification.

• 5'-Hydroxyl Preference: Due to its nature as a primary and sterically accessible alcohol, the 5'-hydroxyl group reacts preferentially with TBDMS-Cl.[5][6] This allows for the straightforward synthesis of 5'-O-TBDMS protected nucleosides, which are valuable intermediates.

• 2'/3'-Hydroxyl Silylation: In ribonucleosides, protection of the secondary 2' and 3'-hydroxyls typically yields a mixture of 2'-O-TBDMS, 3'-O-TBDMS, and 2',3'-di-O-TBDMS derivatives. The ratio of these products can be influenced by reaction conditions, but chromatographic separation is often required.

• Isomerization: A critical consideration is the potential for the TBDMS group to migrate between the 2' and 3' positions. This isomerization is most rapid in protic solvents like methanol and is much slower in anhydrous aprotic solvents such as DMF or pyridine. Therefore, careful solvent choice is essential during reactions and purification to maintain isomeric purity.

Orthogonal Protection Strategy

The TBDMS group is a key component of orthogonal protection schemes, which are fundamental to the stepwise assembly of oligonucleotides. It is stable to the conditions used to remove other common protecting groups:

• Acid-Labile Groups: It withstands the mild acidic conditions (e.g., trichloroacetic acid) used to remove the 5'-O-dimethoxytrityl (DMT) group in each cycle of solid-phase synthesis.[10]

• Base-Labile Groups: It is stable to the basic conditions (e.g., ammonium hydroxide or aqueous methylamine) used for the final deprotection of acyl groups (e.g., benzoyl, acetyl, phenoxyacetyl) on the exocyclic amines of the nucleobases.[8][11][12]

• Phosphate Protecting Groups: It remains intact during the β-elimination of the 2-cyanoethyl groups from the phosphate backbone.[8][11]

This orthogonality ensures that the 2'-hydroxyl, critical for the integrity of RNA, remains protected throughout the entire chain assembly process.

The TBDMS Group in Solid-Phase RNA Synthesis

For decades, the TBDMS group has been the workhorse for 2'-hydroxyl protection in the automated solid-phase synthesis of RNA via the phosphoramidite method.[1][11][13]

The Automated Synthesis Cycle

The TBDMS group's stability is essential for surviving the iterative four-step cycle of oligonucleotide synthesis.

Caption: The automated solid-phase oligonucleotide synthesis cycle.

A key challenge associated with the 2'-O-TBDMS group is its steric bulk, which can hinder the coupling reaction, leading to slightly lower coupling efficiencies and requiring longer reaction times compared to DNA synthesis.[1][8]

Final Deprotection Workflow

Once the full-length oligonucleotide is assembled, a multi-step deprotection sequence is required to release the final, biologically active RNA molecule.

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stability of TBDMS protecting groups on ribonucleosides

An In-Depth Technical Guide to the Stability of TBDMS Protecting Groups on Ribonucleosides

For Researchers, Scientists, and Drug Development Professionals

The Tert-butyldimethylsilyl (TBDMS) group is a cornerstone of synthetic ribonucleic acid (RNA) chemistry, primarily serving as a protecting group for the 2'-hydroxyl function of ribonucleosides. Its strategic application is pivotal for the successful solid-phase synthesis of RNA oligonucleotides, a technology fundamental to the development of RNA-based therapeutics, diagnostics, and advanced research tools.[1][2][3] This technical guide provides a comprehensive exploration of the stability of the TBDMS protecting group on ribonucleosides. We will delve into the chemical principles governing its stability, the factors influencing its cleavage, and the practical implications for experimental design in RNA synthesis. This guide is intended to equip researchers, scientists, and drug development professionals with the in-depth knowledge required to effectively utilize TBDMS protection, troubleshoot potential issues, and optimize their synthetic strategies.

PART 1: The Chemistry of TBDMS Protection in Ribonucleosides

The Role of Steric Hindrance

The stability of silyl ethers like TBDMS is largely dictated by the steric bulk of the substituents on the silicon atom.[6] The tert-butyl group in TBDMS provides significant steric hindrance, which physically blocks the approach of reagents to the silicon-oxygen bond, thereby slowing down hydrolysis and other cleavage reactions.[6][7] This steric bulk is a key advantage, offering greater stability compared to less hindered silyl groups like trimethylsilyl (TMS) and triethylsilyl (TES).[6][8] However, this same steric hindrance can also present challenges, potentially lowering the rate and yield of subsequent coupling reactions by impeding the approach of phosphoramidites to the 5'-hydroxyl group.[6][9]

The general order of steric bulk and stability for common silyl protecting groups is as follows:

TMS < TES < TBDMS < TIPS < TBDPS [6][8]

where:

• TMS: Trimethylsilyl

• TES: Triethylsilyl

• TBDMS: Tert-butyldimethylsilyl

• TIPS: Triisopropylsilyl

• TBDPS: Tert-butyldiphenylsilyl

Positional Isomers and Stability: 2'-O-TBDMS vs. 3'-O-TBDMS vs. 5'-O-TBDMS

While the 2'-hydroxyl is the primary site of TBDMS protection in RNA synthesis, the stability of the TBDMS group can be influenced by its position on the ribose sugar. The 2'- and 3'-hydroxyl groups are secondary alcohols, while the 5'-hydroxyl is a primary alcohol. Generally, silyl ethers of primary alcohols are less sterically hindered and therefore more susceptible to cleavage than those of secondary alcohols.[10][11] Consequently, a 5'-O-TBDMS group is generally more labile than a 2'- or 3'-O-TBDMS group under identical conditions.

The relative stability between 2'-O-TBDMS and 3'-O-TBDMS is more nuanced. While both are secondary alcohols, the electronic environment and potential for intramolecular interactions can influence their reactivity. A significant concern in the synthesis of ribonucleoside phosphoramidites is the potential for 2'-to-3' silyl migration.[4] This migration can lead to the formation of isomeric phosphoramidites and ultimately result in the incorporation of unnatural 2'-5' phosphodiester linkages in the final RNA product.[4]

PART 2: Factors Influencing TBDMS Group Stability and Cleavage

The stability of the TBDMS group is not absolute and is influenced by a variety of factors, including pH, temperature, and the choice of reagents. Understanding these factors is crucial for both maintaining the integrity of the protecting group during synthesis and for its efficient removal during deprotection.

pH and TBDMS Stability

TBDMS ethers are generally stable to aqueous base but can be cleaved under acidic conditions.[12] The mechanism of acid-catalyzed cleavage involves protonation of the ether oxygen, making it a better leaving group, followed by nucleophilic attack on the silicon atom.[10][11][13] The rate of acidic cleavage is highly dependent on the steric environment around the silicon-oxygen bond.

While generally stable to the basic conditions used for the removal of other protecting groups (e.g., on the nucleobases and phosphate backbone), premature loss of the 2'-TBDMS group can occur during prolonged exposure to harsh basic conditions, such as standard aqueous ammonia deprotection.[4][5] This premature deprotection exposes the 2'-hydroxyl group, making the adjacent phosphodiester bond susceptible to cleavage, which can lead to lower yields of the full-length RNA product.[4]

Fluoride-Mediated Cleavage: The Cornerstone of Deprotection

The most common and efficient method for the selective removal of TBDMS groups is through the use of a fluoride source.[1][4][12] The high affinity of fluoride for silicon is the driving force for this reaction. The fluoride ion attacks the silicon atom, forming a pentavalent intermediate, which then collapses to break the silicon-oxygen bond.[8][10] The formation of the strong Si-F bond (approximately 30 kcal/mol stronger than a Si-O bond) makes this cleavage reaction highly favorable.[8]

Common fluoride reagents for TBDMS deprotection include:

• Tetrabutylammonium fluoride (TBAF): A widely used reagent, typically in tetrahydrofuran (THF).[12][14] However, its performance can be variable due to its sensitivity to water content.[14][15]

• Triethylamine trihydrofluoride (TEA·3HF): A more reliable alternative to TBAF, as it is less sensitive to water and provides more consistent results.[2][14][15]

• HF-Pyridine: A potent reagent for silyl ether cleavage.[16]

• Ammonium fluoride: Can be used for deprotection under mild conditions.[17]

The choice of fluoride reagent and reaction conditions (temperature, time, and solvent) is critical for achieving complete and selective deprotection without degrading the final RNA product.

PART 3: Experimental Protocols and Methodologies

The successful application of TBDMS protecting groups in RNA synthesis relies on well-defined and validated protocols for both protection and deprotection.

Protocol for TBDMS Protection of Ribonucleosides

The following is a generalized protocol for the silylation of the 2'-hydroxyl group of a ribonucleoside.

Materials:

• Ribonucleoside

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve the ribonucleoside in anhydrous DMF.

• Add imidazole (approximately 2.5 equivalents) to the solution and stir until dissolved.

• Add TBDMSCl (approximately 1.2 equivalents) portion-wise to the solution at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Once the reaction is complete, dilute the mixture with DCM and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the 2'-O-TBDMS protected ribonucleoside.

Rationale: Imidazole acts as a catalyst and a base, activating the TBDMSCl for efficient silylation.[12] The use of an anhydrous solvent is crucial to prevent hydrolysis of the silyl chloride. The aqueous workup removes unreacted reagents and byproducts.

Protocol for Two-Step Deprotection of RNA Oligonucleotides

A two-step deprotection strategy is essential for obtaining high-purity, full-length RNA oligonucleotides.[1] The first step removes the protecting groups from the nucleobases and the phosphate backbone, while the second step specifically removes the 2'-O-TBDMS groups.[1]

Step 1: Base and Phosphate Deprotection and Cleavage from Solid Support

Reagents:

• Ammonium hydroxide/ethanol (3:1 v/v) or a mixture of aqueous methylamine and ethanolic methylamine.[3][5][14]

• Solid-supported synthesized RNA oligonucleotide

Procedure:

• Transfer the solid support containing the synthesized RNA to a sterile, screw-cap vial.

• Add the deprotection solution (e.g., 1-2 mL for a 1 µmol synthesis).

• Seal the vial tightly and heat at a specified temperature and duration (e.g., 55°C for 16-17 hours for ammonium hydroxide/ethanol, or 65°C for 15 minutes with AMA).[1][4]

• Cool the vial to room temperature and transfer the supernatant containing the cleaved and partially deprotected RNA to a new sterile tube.

Rationale: This step cleaves the oligonucleotide from the solid support and removes the exocyclic amine protecting groups from the nucleobases and the cyanoethyl groups from the phosphate backbone.[1][14] Using a milder base mixture like ammonium hydroxide/ethanol helps to minimize premature loss of the TBDMS group.[5]

Step 2: 2'-O-TBDMS Group Removal

Reagents:

• Triethylamine trihydrofluoride (TEA·3HF)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Triethylamine (TEA)

• RNA quenching buffer

Procedure (DMT-on):

• Dry the RNA solution from Step 1 to a pellet using a centrifugal evaporator.

• Resuspend the dried RNA pellet in anhydrous DMSO.

• Add TEA to the solution and mix gently.

• Add TEA·3HF to the mixture.

• Incubate the reaction at 65°C for 2.5 hours.[1]

• Cool the reaction to room temperature.

• Quench the reaction by adding RNA quenching buffer.[1]

• The fully deprotected RNA is now ready for purification.

Rationale: TEA·3HF is a reliable fluoride source for TBDMS cleavage.[2][14] The use of DMSO as a solvent helps to dissolve the RNA. The quenching step neutralizes the fluoride reagent and prepares the sample for downstream purification methods like HPLC.

PART 4: Troubleshooting Common Issues

Despite its widespread use, challenges can arise when working with TBDMS protecting groups.

Low Yield of Full-Length RNA

Symptom: HPLC analysis shows multiple peaks, with significant peaks eluting earlier than the expected full-length product. Mass spectrometry confirms the presence of truncated RNA sequences.

Possible Cause: Premature loss of the 2'-TBDMS group during the basic deprotection step, leading to phosphodiester chain cleavage.[4]

Solution:

• Use milder basic deprotection conditions, such as a mixture of ammonium hydroxide and ethanol, to minimize TBDMS loss.[5]

• Optimize the temperature and duration of the basic deprotection step.

• Consider using alternative, more base-labile protecting groups for the nucleobases if compatible with the overall synthetic strategy.

Incomplete TBDMS Removal

Symptom: The final RNA product shows incomplete deprotection upon analysis (e.g., by mass spectrometry), which can impact its biological activity.[4]

Possible Cause: Inefficient fluoride deprotection step.

Solution:

• Ensure the use of a high-quality fluoride reagent (e.g., fresh TEA·3HF).

• Optimize the deprotection time and temperature.

• Ensure the RNA pellet is fully dissolved in the deprotection cocktail.

• Consider increasing the concentration of the fluoride reagent.

2'-to-3' Silyl Migration

Symptom: Formation of unnatural 2'-5' phosphodiester linkages in the final RNA product.

Possible Cause: Migration of the TBDMS group from the 2'- to the 3'-hydroxyl during the synthesis of the phosphoramidite monomer.[4]

Solution:

• Carefully control the reaction conditions during the synthesis and purification of the TBDMS-protected ribonucleoside phosphoramidites.

• Use high-purity phosphoramidites from a reliable commercial source.

• Consider alternative 2'-hydroxyl protecting groups that are less prone to migration, such as the 2'-O-[(triisopropylsilyl)oxy]methyl (TOM) group.[18]

PART 5: Visualizing Key Concepts and Workflows

Mechanism of Fluoride-Mediated TBDMS Cleavage

Caption: A typical two-step deprotection workflow for TBDMS-protected RNA.

Conclusion

The tert-butyldimethylsilyl group remains an indispensable tool in the chemical synthesis of RNA. Its robustness, coupled with well-established protocols for its selective removal, has enabled the routine production of high-quality RNA oligonucleotides for a myriad of applications. A thorough understanding of the factors governing the stability of the TBDMS group is paramount for any researcher engaged in RNA synthesis. By carefully controlling reaction conditions, selecting appropriate reagents, and adhering to validated protocols, scientists can harness the full potential of TBDMS protection to advance their research and development goals in the exciting and rapidly evolving field of RNA science.

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2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine CAS number

An In-Depth Technical Guide to 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl Uridine

Preamble: The Strategic Imperative of Modified Nucleosides in Modern Therapeutics

In the landscape of advanced drug development, particularly in the realm of oligonucleotide therapeutics like siRNA, antisense oligonucleotides (ASOs), and mRNA vaccines, the constituent nucleosides are far more than simple building blocks. They are precision-engineered tools designed to enhance stability, improve efficacy, and modulate biological activity.[1] The chemical modification of the sugar moiety, the nucleobase, or the phosphate backbone is a cornerstone of this field.[2] This guide focuses on a specific, highly functionalized molecule: 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine. We will dissect its molecular architecture, explore its synthesis and characterization, and provide field-proven protocols for its application and subsequent deprotection, offering researchers a comprehensive understanding of its role as a strategic asset in nucleic acid chemistry.

Part 1: Molecular Identity and Physicochemical Landscape

At its core, this molecule is a uridine nucleoside that has been strategically modified at five key positions. Understanding this architecture is fundamental to appreciating its utility. The CAS Number for this compound is 232588-97-5 .[][4]

The three hydroxyl groups at the 2', 3', and 5' positions of the ribose sugar are protected by bulky tert-butyldimethylsilyl (TBDMS or TBS) ethers. This protection is critical for preventing unwanted side reactions during oligonucleotide synthesis. The TBDMS group is chosen for its robust stability under a variety of conditions, yet it can be selectively removed with fluoride reagents.[5] The most impactful modification is at the 4' position of the ribose, which features a hydroxymethyl (-CH₂OH) group. This C4' modification significantly influences the sugar's conformational preference (sugar pucker), which in turn affects the helical structure and stability of the resulting RNA duplex.[2]

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	232588-97-5	[][4]
Molecular Formula	C₂₈H₅₆N₂O₇Si₃	[][4]
Molecular Weight	617.01 g/mol	[]
Category	Protected Nucleoside	[]
Appearance	Solid	[6]

Part 2: Synthesis and Purification - The Art of Controlled Protection

The synthesis of this complex molecule requires a regioselective and high-yield strategy. While the precise, proprietary synthesis route may vary, a logical pathway involves the initial synthesis of 4'-C-hydroxymethyluridine followed by exhaustive silylation of the hydroxyl groups.

Causality in Synthesis: The choice of a bulky silylating agent like TBDMS-Cl (tert-butyldimethylsilyl chloride) in the presence of a base such as imidazole in a polar aprotic solvent like DMF (dimethylformamide) is a well-established method for protecting hydroxyl groups. The mechanism involves the activation of the silyl chloride by the base, making it highly susceptible to nucleophilic attack by the hydroxyl groups of the nucleoside. The reaction is driven to completion by protecting all available hydroxyls (2', 3', 5', and the additional 4'-hydroxymethyl).

Caption: General workflow for the synthesis and purification of the target molecule.

Experimental Protocol: Exhaustive Silylation of a Modified Uridine

• Preparation: To a solution of 4'-C-hydroxymethyl uridine (1 equivalent) in anhydrous DMF, add imidazole (5-10 equivalents).

• Silylation: Cool the mixture to 0°C in an ice bath. Add tert-butyldimethylsilyl chloride (5-10 equivalents) portion-wise while stirring under an inert atmosphere (e.g., Argon).

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, quench the reaction by the slow addition of methanol.

• Extraction: Dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to yield the fully protected intermediate. Note: A subsequent selective deprotection at the 4'-hydroxymethyl position might be necessary depending on the starting material and overall synthetic strategy.

Part 3: Structural Elucidation and Quality Control

Confirming the identity and purity of the final product is non-negotiable. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is the gold standard for this purpose.[7][8]

• NMR Spectroscopy: ¹H and ¹³C NMR provide a detailed map of the molecule's structure.[9][10] Key signals to verify include the distinct singlets of the tert-butyl groups (~0.9 ppm) and dimethylsilyl groups (~0.1 ppm) in the ¹H NMR spectrum. The anomeric proton (H1') signal and the characteristic uracil protons (H5 and H6) will also be present in their expected regions.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. The observed mass should match the calculated mass of the molecular ion (e.g., [M+H]⁺ or [M+Na]⁺) to within a few parts per million (ppm).

Table 2: Typical Quality Control Specifications

Test	Specification	Method
Appearance	White to off-white solid	Visual
Purity	≥95%	HPLC
Identity	Conforms to structure	¹H NMR, ¹³C NMR
Molecular Weight	Conforms to 617.01 ± 0.5	Mass Spectrometry

Part 4: Core Application - A Building Block for Therapeutic Oligonucleotides

This protected nucleoside is primarily designed for incorporation into RNA strands during solid-phase synthesis. Its ultimate purpose is to act as a phosphoramidite building block after further modification at the 5'-OH group. The 4'-C-hydroxymethyl modification is particularly valuable as it can pre-organize the sugar pucker into a C3'-endo conformation, which is characteristic of A-form RNA helices. This conformational locking can lead to increased duplex thermal stability and enhanced resistance to nuclease degradation, both highly desirable properties for therapeutic oligonucleotides.[2]

Caption: The standard phosphoramidite cycle for solid-phase oligonucleotide synthesis.

Part 5: The Crucial Step - Selective Deprotection of Silyl Ethers

Once the oligonucleotide is synthesized, the protecting groups must be removed. The base-labile protecting groups on the nucleobases and the cyanoethyl groups on the phosphate backbone are typically removed first with ammonia or methylamine.[11] The final and most delicate step is the cleavage of the TBDMS ethers from the 2'-hydroxyl positions. This step must be quantitative without causing any degradation of the RNA strand.

Causality in Deprotection: The exceptional strength of the Silicon-Fluoride bond (bond energy ~142 kcal/mol) is the thermodynamic driving force for fluoride-mediated deprotection.[5] Reagents like Tetrabutylammonium Fluoride (TBAF) provide a source of nucleophilic fluoride ions that readily attack the silicon atom, cleaving the Si-O bond.

Table 3: Comparison of Common Fluoride Reagents for TBDMS Deprotection

Reagent	Typical Conditions	Advantages	Disadvantages	Source
TBAF	1M in THF, Room Temp	Highly effective, fast	Basicity can cause side reactions	[5][11]
HF-Pyridine	THF or Acetonitrile	Less basic, good for sensitive substrates	HF is highly corrosive and toxic	[5]
TEA·3HF	Neat or in solvent	Anhydrous, effective	Can be aggressive	[11]
NH₄F	Aqueous buffer	Mild conditions	Slower reaction times	[12]

Protocol: Standard TBAF Deprotection of a Synthetic Oligonucleotide

• Preparation: After cleavage from the solid support and removal of base/phosphate protecting groups, evaporate the ammoniacal solution to dryness.

• Resuspension: Resuspend the crude oligonucleotide pellet in a suitable solvent (e.g., DMSO or THF).

• Deprotection: Add 1.1 - 1.5 equivalents of 1 M TBAF in THF for each silyl group.

• Incubation: Incubate the reaction at room temperature or slightly elevated temperature (e.g., 65°C) for a period ranging from a few hours to overnight. The exact time and temperature depend on the sequence and length of the RNA.[11]

• Monitoring: Monitor the reaction by LC-MS or anion-exchange HPLC to ensure complete removal of all TBDMS groups.

• Quenching: Quench the reaction by adding a suitable quenching buffer (e.g., Tris-HCl).

• Purification: Purify the fully deprotected oligonucleotide using methods such as HPLC or gel electrophoresis to isolate the final product.

Conclusion and Future Perspectives

2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine is a testament to the sophistication of modern nucleoside chemistry. Its design addresses the fundamental challenges of RNA synthesis: protection during synthesis and enhancement of therapeutic properties in the final product. The combination of robust TBDMS protecting groups and a conformation-locking 4'-C modification makes it a powerful tool for developing next-generation RNA-based drugs with superior stability and biological activity. As research continues to push the boundaries of nucleic acid therapeutics, the demand for such precisely engineered building blocks will only intensify, paving the way for novel treatments for a wide range of diseases.[1][7]

References

• BioHippo. 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine. [Link]

• Wincott, F. et al. (2012). Safe deprotection strategy for the tert-butyldimethylsilyl (TBS) group during RNA synthesis. Current Protocols in Nucleic Acid Chemistry. [Link]

• Jadhav, V. H., Borate, H. B., & Wakharkar, R. D. (2006). A simple method for deprotection of tert- butyldimethylsilyl ethers by using stannous chloride under microwave irradiation. Indian Journal of Chemistry, 45B, 322-324. [Link]

• Khan, A. T., & Mondal, E. (2004). A Simple and Useful Synthetic Protocol for Selective Deprotection of tert-Butyldimethylsilyl (TBS) Ethers. Synthesis, 2004(11), 1837-1842. [Link]

• Scaringe, S. A. (2001). Oligoribonucleotides with 2′-O-(tert-Butyldimethylsilyl) Groups. Current Protocols in Nucleic Acid Chemistry. [Link]

• Amsbio. Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine. [Link]

• Cheméo. Chemical Properties of Uridine, 2',3',5'-tris-O-(trimethylsilyl)- (CAS 10457-16-6). [Link]

• Jauregui-Matos, V. et al. (2021). Combined 2'-/4'-C-modified uridines and 4'-C-modified 2'-deoxythymidine explored in the present contribution. ResearchGate. [Link]

• NIST. Uridine, 2',3',5'-tris(O-TBDMSi). [Link]

• Silantes. Stable Isotopes for Biomolecular NMR Spectroscopy. [Link]

• Al-Masum, M. A. et al. (2023). Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents. Molecules, 28(19), 6978. [Link]

• Al-Masum, M. A. et al. (2023). Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents. ResearchGate. [Link]

• Google Patents. WO2014203045A1 - A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)

• eLS. Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Analysis of Proteins and Nucleic Acids. [Link]

• Xie, Y. et al. (2022). Synthesis and evaluation of NHC derivatives and 4′-fluorouridine prodrugs. Organic & Biomolecular Chemistry, 20(46), 9194-9202. [Link]

• Li, N. et al. (2023). The Role of Uridine in Health and Disease. Current Issues in Molecular Biology, 45(8), 6614-6625. [Link]

• Chen, J. & D'Souza, V. (2019). NMR Characterization of RNA Small Molecule Interactions. Methods in Molecular Biology, 2029, 137-152. [Link]

• Tang, C. et al. (2023). Unveiling structural and dynamical features of chromatin using NMR spectroscopy. Frontiers in Molecular Biosciences, 10, 1245037. [Link]

• Learte Aymamí, S. et al. (2022). NMR spectroscopy and computational studies confirm the nucleation of the α-helix in αH-His2[Pd]. ResearchGate. [Link]

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Spectroscopic Characterization of Silylated 5-Hydroxymethyluridine: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for silylated derivatives of 5-hydroxymethyluridine. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuances of nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy for the characterization of these important synthetic intermediates. By understanding the spectroscopic signatures of silylated 5-hydroxymethyluridine, researchers can ensure the integrity of their synthetic pathways and accelerate the development of novel therapeutics.

Introduction: The Significance of Silylation in Nucleoside Chemistry

5-Hydroxymethyluridine is a modified nucleoside with significant biological relevance. Its synthesis and incorporation into oligonucleotides often necessitate the use of protecting groups to mask reactive hydroxyl functionalities. Silyl ethers, particularly the tert-butyldimethylsilyl (TBDMS) group, are widely employed for this purpose due to their ease of introduction, stability under various reaction conditions, and facile removal.

The strategic placement and removal of silyl protecting groups on the 2', 3', and 5'-hydroxyls of the ribose moiety, as well as the 5-hydroxymethyl group, are critical for the successful synthesis of modified RNA fragments and nucleoside analogs. Accurate and thorough spectroscopic characterization is paramount to verify the regioselectivity of silylation and to confirm the structure of the resulting intermediates.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unraveling the Molecular Architecture

NMR spectroscopy is the most powerful tool for the structural elucidation of silylated nucleosides. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom, allowing for unambiguous assignment of the silyl group positions.

¹H NMR Spectroscopy

The ¹H NMR spectrum of a silylated 5-hydroxymethyluridine derivative is characterized by distinct signals corresponding to the protons of the uridine core, the ribose sugar, and the silyl protecting groups.

Key Diagnostic Signals:

• Silyl Protons: The tert-butyl group of the TBDMS ether gives rise to a sharp, intense singlet integrating to nine protons, typically observed in the upfield region of the spectrum (δ 0.8–1.0 ppm). The two methyl groups attached to the silicon atom appear as two distinct singlets, each integrating to three protons, in the most upfield region (δ 0.0–0.2 ppm). The presence and integration of these signals are a clear indication of successful silylation.

• 5-Hydroxymethyl Protons: The methylene protons of the 5-hydroxymethyl group (5-CH₂OH) are diastereotopic and often appear as a pair of doublets or a complex multiplet. Upon silylation, these protons experience a downfield shift due to the electron-withdrawing effect of the silyl group.

• Ribose Protons: The protons of the ribose ring (H-1', H-2', H-3', H-4', and H-5') provide crucial information about the conformation of the sugar moiety and the location of the silyl groups. Silylation of the 2', 3', or 5'-hydroxyl groups leads to characteristic downfield shifts of the adjacent protons.

Illustrative Workflow for ¹H NMR Analysis:

Caption: Workflow for the analysis of ¹H NMR spectra of silylated hydroxymethyl uridine.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides complementary information to the ¹H NMR spectrum, with each unique carbon atom in the molecule giving rise to a distinct signal.

Key Diagnostic Signals:

• Silyl Carbons: The quaternary carbon of the tert-butyl group appears around δ 18–19 ppm, and the methyl carbons of the tert-butyl group resonate at approximately δ 25–26 ppm. The methyl carbons directly attached to the silicon atom are found at around δ -4 to -6 ppm.

• 5-Hydroxymethyl Carbon: The carbon of the 5-hydroxymethyl group (5-CH₂OH) is observed around δ 60 ppm. Silylation causes a slight downfield shift of this signal.

• Ribose Carbons: The chemical shifts of the ribose carbons (C-1' to C-5') are sensitive to the presence of silyl groups on the corresponding hydroxyls, with silylation generally inducing a downfield shift.

Table 1: Expected ¹H and ¹³C NMR Chemical Shifts for TBDMS-Protected 5-Hydroxymethyluridine (in CDCl₃)

Assignment	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
Uridine Base
H-6	~ 7.5	~ 140
N-H	~ 9.0 (broad)	-
Ribose Moiety
H-1'	~ 5.8	~ 90
H-2'	~ 4.2	~ 75
H-3'	~ 4.1	~ 70
H-4'	~ 4.0	~ 85
H-5', 5''	~ 3.8, 3.9	~ 62
5-Hydroxymethyl Group
5-CH₂	~ 4.5	~ 60
TBDMS Group
Si-C(CH₃)₃	~ 0.9	~ 18
Si-C(CH₃)₃	~ 0.1	~ 25
Si-(CH₃)₂	-	~ -5

Note: These are approximate chemical shifts and may vary depending on the specific silylation pattern and the solvent used. Data is partially inferred from structurally similar compounds, such as TBDMS-protected 5-hydroxymethyl-2'-deoxycytidine.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation Patterns

Mass spectrometry is an indispensable tool for confirming the molecular weight of the silylated nucleoside and for obtaining structural information through fragmentation analysis. Electrospray ionization (ESI) and gas chromatography-mass spectrometry (GC-MS) are commonly used techniques. Silylation increases the volatility of nucleosides, making them more amenable to GC-MS analysis[1].

Expected Fragmentation Patterns:

The mass spectra of silylated compounds are often characterized by specific fragmentation patterns that are diagnostic of the silyl groups.

• [M-C(CH₃)₃]⁺: A prominent peak corresponding to the loss of a tert-butyl group (57 Da) from the molecular ion is frequently observed. This is a characteristic fragmentation pathway for TBDMS ethers.

• Ions at m/z 73, 75, 147: These ions are indicative of the presence of silyl groups and correspond to [Si(CH₃)₃]⁺, [HOSi(CH₃)₂]⁺, and [(CH₃)₃CSi(CH₃)₂]⁺ fragments, respectively.

• Cleavage of the Glycosidic Bond: Fragmentation can also occur at the glycosidic bond, leading to ions corresponding to the silylated ribose and the uracil base.

Experimental Protocol: Silylation for GC-MS Analysis

• Sample Preparation: Dissolve approximately 1 mg of 5-hydroxymethyluridine in 100 µL of dry pyridine in a sealed vial.

• Silylating Reagent: Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Reaction: Heat the mixture at 60-70 °C for 30-60 minutes.

• Analysis: Inject an aliquot of the cooled reaction mixture directly into the GC-MS system.

Infrared (IR) Spectroscopy: Probing Functional Groups

Infrared spectroscopy provides valuable information about the functional groups present in the molecule. The silylation of hydroxyl groups leads to characteristic changes in the IR spectrum.

Key Vibrational Bands:

• O-H Stretch: The broad O-H stretching band of the hydroxyl groups in the starting material (typically around 3300-3500 cm⁻¹) will diminish or disappear upon successful silylation.

• Si-O-C Stretch: The formation of the silyl ether bond gives rise to a strong absorption band in the region of 1050-1150 cm⁻¹, corresponding to the Si-O-C stretching vibration.

• Si-C Stretch: The Si-C stretching vibrations of the TBDMS group are typically observed around 835 cm⁻¹ and 1250 cm⁻¹.

• Uracil Carbonyl Stretches: The characteristic C=O stretching bands of the uracil ring remain in the region of 1650-1750 cm⁻¹.

Conclusion: A Multi-faceted Approach to Characterization

The comprehensive spectroscopic characterization of silylated 5-hydroxymethyluridine derivatives is essential for ensuring the success of synthetic campaigns in nucleoside chemistry. A combination of ¹H and ¹³C NMR, mass spectrometry, and FTIR spectroscopy provides a complete picture of the molecular structure, confirming the desired regioselectivity of silylation and the overall integrity of the molecule. By leveraging the detailed insights provided in this guide, researchers can confidently advance their work in the development of novel RNA-based therapeutics and diagnostics.

References

• Dai, Q., Song, C. X., Pan, T., & He, C. (2011). Syntheses of two 5-hydroxymethyl-2'-deoxycytidine phosphoramidites with TBDMS as the 5-hydroxymethyl protecting group and their incorporation into DNA. The Journal of organic chemistry, 76(10), 4182–4188. [Link]

• Pasternack, L. B., Bramham, J., Mayol, L., Galeone, A., Jia, X., & Kearns, D. R. (1996). 1H NMR studies of the 5-(hydroxymethyl)-2'-deoxyuridine containing TF1 binding site. Nucleic acids research, 24(14), 2740–2745. [Link]

• Halket, J. M., & Zaikin, V. G. (2003). Derivatization in mass spectrometry--1. Silylation. European journal of mass spectrometry (Chichester, England), 9(1), 1–21. [Link]

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A Comprehensive Technical Guide to the Solubility of TBDMS-Protected Uridine Derivatives in Organic Synthesis

Executive Summary: The synthesis of RNA oligonucleotides, a cornerstone of modern therapeutics and molecular biology, hinges on the precise chemical manipulation of nucleoside building blocks. Unmodified ribonucleosides, such as uridine, are inherently polar and water-soluble, rendering them incompatible with the anhydrous, organic-phase conditions required for automated solid-phase synthesis. The strategic protection of the ribose hydroxyl groups with tert-butyldimethylsilyl (TBDMS) ethers is a critical enabling step. This guide provides an in-depth analysis of how TBDMS protection fundamentally inverts the solubility profile of uridine, transforming it from a polar, hydrophilic molecule into a lipophilic derivative readily soluble in the organic solvents essential for oligonucleotide synthesis. We will explore the physicochemical principles governing this transformation, present a practical guide to solvent selection, and provide validated protocols for handling these vital compounds in a research and development setting.

Introduction: The Dichotomy of Solubility in Nucleoside Chemistry

The Challenge: Bridging Aqueous and Organic Phases

Uridine, a fundamental component of RNA, is characterized by its high polarity. The uracil base, with its amide-like structure, and particularly the ribose sugar, with its multiple hydroxyl (-OH) groups, are capable of extensive hydrogen bonding. This makes uridine readily soluble in polar solvents like water, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF), but effectively insoluble in the less polar organic solvents required for most synthetic transformations.[1][] This presents a significant challenge for chemists, as the reagents and conditions for creating the phosphodiester backbone of RNA are sensitive to water.

The Solution: Silyl Ether Protecting Groups

To overcome this solubility barrier, chemists employ protecting group strategies.[3] A protecting group temporarily masks a reactive functional group, altering the molecule's reactivity and physical properties. For the hydroxyl groups of ribonucleosides, silyl ethers are the protectors of choice.[4] They are formed by reacting an alcohol with a silyl halide, converting the polar -OH group into a nonpolar -O-SiR₃ ether.

Focus on TBDMS: The Workhorse for Ribonucleoside Protection

Among the various silyl ethers, the tert-butyldimethylsilyl (TBDMS or TBS) group is preeminent in RNA synthesis.[4][5] The key to its utility is the bulky tert-butyl substituent, which provides substantial steric hindrance around the silicon-oxygen bond.[5][6] This steric shield makes the TBDMS ether approximately 10,000 times more stable to hydrolysis than a simple trimethylsilyl (TMS) ether, allowing it to withstand the multistep conditions of automated synthesis while still being removable under specific, controlled conditions.[7] Crucially, the introduction of the TBDMS group dramatically increases the molecule's lipophilicity and, therefore, its solubility in organic solvents.[6]

Physicochemical Transformation: From Uridine to TBDMS-Uridine

The act of protecting uridine with TBDMS groups is not merely a chemical modification; it is a fundamental transformation of the molecule's physical character.

Uridine: A Profile in Polarity

As shown in the table below, unprotected uridine's solubility is highest in polar, hydrogen-bond-accepting solvents. Its molecular structure is rich in hydrogen bond donors (-OH, -NH) and acceptors (C=O, -O-), leading to strong interactions with polar solvent molecules.

Property	Value	Source
Chemical Formula	C₉H₁₂N₂O₆	[]
Molecular Weight	244.20 g/mol	[8]
Solubility in PBS (pH 7.2)	~5 mg/mL	[1]
Solubility in DMSO	~10 mg/mL	[1]
Solubility in DMF	~16 mg/mL	[1]
Solubility in Ethanol	Insoluble (absolute) / Slightly soluble (dilute)	[]

The TBDMS Group: A Lipophilic Shield

The TBDMS group consists of a central silicon atom bonded to a bulky tert-butyl group and two methyl groups. This appendage is hydrocarbon-rich and lacks any capacity for hydrogen bonding. When it replaces the hydrogen of a hydroxyl group, it effectively creates a "greasy" patch on the molecule, repelling polar solvents and attracting nonpolar ones.

Caption: Transformation of uridine's properties via TBDMS protection.

The Transformation: A Comparative Solubility Profile

The conversion of uridine to its TBDMS-protected form (e.g., 2'-O-TBDMS-5'-O-DMT-uridine-3'-phosphoramidite, a typical building block for synthesis) results in a near-total inversion of its solubility characteristics.

Solvent	Polarity Index	Uridine (Unprotected)	TBDMS-Uridine Derivative (Protected)	Rationale
Water	10.2	High	Insoluble	The loss of H-bonding hydroxyls and addition of lipophilic TBDMS groups prevent solvation by water.
Methanol	5.1	Low	Moderate	The derivative may have some solubility in alcohols, but less than in aprotic solvents.
Acetonitrile (ACN)	5.8	Insoluble	High	ACN is the preferred solvent for oligonucleotide synthesis due to its ability to dissolve protected amidites without reacting with them.[9][10]
Dichloromethane (DCM)	3.1	Insoluble	High	A common nonpolar organic solvent used for synthesis and purification.[4]
Tetrahydrofuran (THF)	4.0	Insoluble	High	Often used as a co-solvent to improve the solubility of challenging synthons.[9]
Toluene	2.4	Insoluble	Moderate to High	Used in some steps of oligonucleotide synthesis, such as detritylation.[11]

Practical Applications & Experimental Protocols

The solubility of TBDMS-protected uridine derivatives is not an academic curiosity; it is the central enabling factor for their use in automated RNA synthesis.

Workflow: Role of Solubility in Automated RNA Synthesis

In each cycle of solid-phase synthesis, a TBDMS-protected phosphoramidite must be dissolved in anhydrous acetonitrile and delivered to the synthesis column to react with the growing oligonucleotide chain.[11] Poor solubility at this stage leads directly to failed couplings, resulting in deletion mutations and dramatically reduced yield of the desired full-length product.

Caption: Workflow of one cycle in automated oligonucleotide synthesis.

Protocol: Preparation of a Stock Solution of a TBDMS-Protected Uridine Phosphoramidite

This protocol describes a self-validating system for preparing solutions for automated synthesis. The integrity of the final product depends on the quality of this solution.

Objective: To prepare a ~0.1 M solution of a TBDMS-protected uridine phosphoramidite in anhydrous acetonitrile for use on an automated DNA/RNA synthesizer.

Materials:

• TBDMS-protected uridine phosphoramidite (e.g., 2'-O-TBDMS-5'-O-DMT-uridine-3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite)

• Anhydrous acetonitrile (ACN), <30 ppm H₂O

• Synthesizer-compatible bottle with septum cap

• Argon or Nitrogen gas line with drying tube

• Syringes and needles

Methodology:

• Preparation of the Environment:

  • Step: Place the phosphoramidite vial and the synthesizer bottle in a desiccator under vacuum for at least 1 hour before use.

  • Causality: Phosphoramidites are extremely sensitive to moisture, which causes hydrolysis to the inactive H-phosphonate. This pre-drying step removes any adsorbed surface water from the glassware and the compound itself.

• Solvent Transfer:

  • Step: Using a dry syringe, transfer the required volume of anhydrous acetonitrile into the synthesizer bottle under a positive pressure of inert gas (argon or nitrogen). For example, to make a 10 mL solution from a 1g vial of amidite (MW ~943 g/mol ), you would need ~10.6 mL of ACN.

  • Causality: An inert atmosphere is critical to prevent ambient moisture from contaminating the anhydrous solvent during transfer.

• Dissolution:

  • Step: Quickly transfer the weighed phosphoramidite powder into the bottle containing the acetonitrile. Immediately cap the bottle and swirl gently or place on a shaker at room temperature.

  • Causality: The TBDMS and DMT groups confer high solubility in ACN. The solution should become clear within 5-10 minutes. If particulates remain, it may indicate hydrolysis or impurity.

• Validation and Storage:

  • Step: Visually inspect the solution for clarity. A perfectly clear solution is the first validation point.

  • Causality: Any cloudiness or suspended material is a sign of poor solubility or degradation and the solution should not be used, as it will clog the synthesizer lines and lead to failed synthesis.

  • Step: The prepared solution is stable on the synthesizer for several days to a week, depending on the synthesizer's inert gas system. For long-term storage, solutions should be kept at -20°C.

Protocol: Managing Poorly Soluble Derivatives

Occasionally, particularly with modified or unusual nucleoside derivatives, solubility in pure acetonitrile can be a challenge.

Objective: To solubilize a TBDMS-protected derivative that shows poor solubility in 100% acetonitrile.

Methodology:

• Co-Solvent Addition:

  • Step: Prepare the initial suspension in anhydrous acetonitrile as described above.

  • Step: Add anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) dropwise, with swirling, up to 10% (v/v).[9]

  • Causality: DCM and THF are less polar than ACN and can help to dissolve highly lipophilic compounds. This is often sufficient to achieve a clear solution.

• Gentle Warming:

  • Step: If co-solvents are insufficient, warm the solution to 30-35°C for a short period (5-10 minutes).

  • Causality: Solubility generally increases with temperature. However, prolonged heating is not recommended as it can accelerate the degradation of the phosphoramidite.

• Sonication:

  • Step: Place the sealed vial in a bath sonicator for 2-5 minute intervals.

  • Causality: Sonication provides energy to break up solute aggregates, facilitating dissolution without significant heating.

The Final Solubility Shift: Deprotection

After synthesis is complete, the oligonucleotide is cleaved from the solid support and all protecting groups are removed. The TBDMS groups are typically cleaved using a fluoride source, such as tetrabutylammonium fluoride (TBAF) in THF or a fluoride-amine complex.[7][12][13] This step re-exposes the polar 2'-hydroxyl groups, instantly transforming the lipophilic oligonucleotide back into a highly polar, water-soluble RNA molecule ready for purification and use in aqueous biological systems.

Conclusion: A Summary of Key Principles

The solubility of TBDMS-protected uridine derivatives is a masterclass in the power of protecting group chemistry to control the physical properties of a molecule. By masking the polar hydroxyl groups of the ribose sugar, the TBDMS group inverts the solubility profile of uridine, making it highly compatible with the non-aqueous environment of solid-phase oligonucleotide synthesis. A thorough understanding of this principle, combined with meticulous anhydrous technique, is fundamental to the successful synthesis of high-quality RNA molecules for research, diagnostics, and therapeutic applications.

References

• Benchchem. A Technical Guide to Trimethylsilyl (TMS) and Tert-butyldimethylsilyl (TBDMS) Protecting Groups in Organic Synthesis.

• Fiveable. Tert-butyldimethylsilyl chloride Definition.

• Organic Chemistry Portal. Tert-butyldimethylsilyl Ethers.

• Taylor & Francis Online. Chemical Synthesis of Oligonucleotides Using Acetone as a Washing Solvent.

• Wikipedia. Oligonucleotide synthesis.

• Wikipedia. Silyl ether.

• Scribd. Deprotection of T-Butyldimethylsiloxy (TBDMS) Protecting Group.

• Scharlab. Solvents and reagents for oligonucleotide synthesis for laboratory.

• StudySmarter. Silyl Ether Protecting Groups Explained.

• Google Patents. Oligonucleotide synthesis with alternative solvents.

• ScienceDirect. Deprotection of tert-butyldimethylsilyl (TBDMS) ethers using efficient and recyclable heterogeneous silver salt of silicotungstic acid.

• PubMed Central. Chemoselective Deprotection of Triethylsilyl Ethers.

• ATDBio. Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis.

• ResearchGate. Selective deprotection of TBDMS alkyl ethers in the presence of TIPS or TBDPS phenyl ethers by catalytic CuSO4·5H2O in methanol.

• Cayman Chemical. Uridine Product Information.

• Science of Synthesis. Silyl Ethers.

• ACS Publications. Sustainability Challenges and Opportunities in Oligonucleotide Manufacturing.

• PubMed Central. Sustainability Challenges and Opportunities in Oligonucleotide Manufacturing.

• ResearchGate. Synthesis and hydrolytic stability of tert-Butoxydimethylsilyl enol ethers.

• TriLink BioTechnologies. Troubleshooting the Synthesis of Modified Oligonucleotides.

• PubMed Central. Practical Silyl Protection of Ribonucleosides.

• Cheméo. Chemical Properties of Uridine, 2'-O-TBDMS.

• Gelest. Deprotection of Silyl Ethers - Technical Library.

• Benchchem. Stability of Silyl Ethers Under Glycosylation Conditions: A Comparative Guide.

• MDPI. Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents.

• BOC Sciences. Uridine Impurities.

• PubChem. Uridine.

• Oxford Academic. A new type of silyl protecting groups in nucleoside chemistry.

• PubMed Central. Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives.

• ResearchGate. Uridine in twelve pure solvents: Equilibrium solubility, thermodynamic analysis and molecular simulation.

• ResearchGate. Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Silyl Ether Protecting Groups Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 4. Silyl ether - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. fiveable.me [fiveable.me]
• 7. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 8. Uridine | C9H12N2O6 | CID 6029 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine: Synthesis, Characterization, and Applications

Abstract

This technical guide provides a comprehensive overview of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine, a key intermediate in the synthesis of modified oligonucleotides. The strategic introduction of a hydroxymethyl group at the 4'-position of the uridine nucleoside offers a valuable point for further chemical modifications, enabling the development of novel therapeutic and diagnostic agents. The use of the sterically hindered t-butyldimethylsilyl (TBDMS) protecting group is critical for the selective manipulation of the hydroxyl functionalities during multi-step synthetic sequences. This guide will delve into the rationale behind the synthesis of this compound, provide a detailed experimental protocol for its preparation, discuss its in-depth characterization using modern analytical techniques, and explore its applications in the field of drug discovery and development.

Introduction: The Significance of Modified Nucleosides

The field of nucleic acid therapeutics has witnessed exponential growth, with oligonucleotides emerging as a powerful class of drugs capable of targeting the genetic basis of diseases. The therapeutic potential of these molecules, however, is often limited by their susceptibility to nuclease degradation, poor cellular uptake, and off-target effects. To overcome these limitations, medicinal chemists have focused on the design and synthesis of chemically modified nucleosides that can be incorporated into oligonucleotides to enhance their drug-like properties.

Modifications at the 4'-position of the furanose ring have proven to be particularly effective in conferring desirable biological properties. The introduction of a hydroxymethyl group at this position not only imparts conformational rigidity to the sugar moiety, which can enhance binding affinity to target RNA, but also provides a handle for further functionalization. This additional hydroxyl group can be used to attach reporter groups, cross-linking agents, or other moieties to modulate the pharmacokinetic and pharmacodynamic properties of the oligonucleotide.

The synthesis of these modified nucleosides requires a robust protecting group strategy to selectively mask the various hydroxyl groups. The t-butyldimethylsilyl (TBDMS) group has emerged as a workhorse in nucleoside chemistry due to its steric bulk, which allows for selective protection and deprotection, and its stability to a wide range of reaction conditions.

This guide focuses on a specific, yet pivotal, molecule in this field: 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine . The comprehensive protection of all hydroxyl groups, including the newly introduced 4'-hydroxymethyl, renders the uridine base as the primary site for subsequent chemical transformations, or allows for the selective deprotection and modification of specific hydroxyl groups, paving the way for the synthesis of a diverse array of modified oligonucleotides.

Synthesis of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine

The synthesis of the title compound is a multi-step process that begins with the preparation of the key intermediate, 4'-C-hydroxymethyluridine. This precursor is then subjected to a comprehensive silylation reaction to protect all the hydroxyl groups.

Synthetic Strategy: A Two-Stage Approach

The overall synthetic workflow can be conceptually divided into two main stages:

• Synthesis of the 4'-C-hydroxymethyluridine core: This involves the chemical modification of a readily available starting material, such as uridine, to introduce the hydroxymethyl group at the 4'-position of the ribose sugar.

• Exhaustive Silylation: The unprotected 4'-C-hydroxymethyluridine is then treated with an excess of a silylating agent, typically t-butyldimethylsilyl chloride (TBDMSCl), in the presence of a suitable base to afford the fully protected product.

The rationale behind this strategy is to first establish the desired modification on the nucleoside scaffold and then protect all reactive hydroxyl groups in a single, efficient step. This "protect-all" approach simplifies the subsequent handling and purification of the intermediate and sets the stage for more complex synthetic transformations.

Caption: Synthetic workflow for the target molecule.

Detailed Experimental Protocol

The following protocol is a representative procedure for the synthesis of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine, based on established methods for the synthesis of related compounds. Researchers should note that optimization of reaction conditions may be necessary to achieve optimal yields and purity.

Step 1: Synthesis of 4'-C-hydroxymethyluridine

The synthesis of the 4'-C-hydroxymethyluridine precursor is a non-trivial process and can be achieved through various published routes. One common approach involves the multi-step conversion of uridine, often proceeding through a 4',5'-unsaturated intermediate followed by hydroboration-oxidation or other methods to install the hydroxymethyl group. For the purpose of this guide, we will assume the availability of this precursor.

Step 2: Silylation of 4'-C-hydroxymethyluridine

• Materials:

  • 4'-C-hydroxymethyluridine (1.0 eq)

  • t-Butyldimethylsilyl chloride (TBDMSCl) (4.5 eq)

  • Imidazole (10.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Procedure:

  • To a solution of 4'-C-hydroxymethyluridine (1.0 eq) in anhydrous DMF, add imidazole (10.0 eq).

  • Stir the mixture at room temperature under an inert atmosphere (e.g., argon or nitrogen) until all solids have dissolved.

  • Add t-butyldimethylsilyl chloride (4.5 eq) portion-wise to the solution.

  • Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

  • Upon completion of the reaction, pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3 x volumes).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine as a white solid or a colorless oil.

Causality Behind Experimental Choices:

• Excess Reagents: A significant excess of TBDMSCl and imidazole is used to ensure the complete silylation of all four hydroxyl groups, which can be sterically hindered.

• Imidazole as a Catalyst and Base: Imidazole serves a dual role in this reaction. It acts as a base to neutralize the HCl generated during the reaction, and it also functions as a nucleophilic catalyst by forming a highly reactive silylimidazolium intermediate, which accelerates the silylation process.

• DMF as a Solvent: DMF is an excellent solvent for both the polar nucleoside and the silylation reagents, ensuring a homogeneous reaction mixture. Its high boiling point also allows for heating if necessary to drive the reaction to completion, although this is often not required for primary and secondary hydroxyls.

• Aqueous Work-up: The aqueous work-up is essential to remove the excess reagents and the DMF solvent. The wash with saturated NaHCO₃ solution neutralizes any remaining acidic species.

• Chromatographic Purification: Due to the use of excess reagents and the potential for side products, purification by flash column chromatography is crucial to obtain the desired product in high purity.

In-depth Characterization

The unambiguous identification and confirmation of the structure of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine are paramount. This is achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Caption: Chemical structure of the target molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR spectra provide detailed information about the chemical environment of each atom in the molecule.

Expected ¹H NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.5	d	1H	H-6
~ 5.8	d	1H	H-5
~ 5.7	s	1H	H-1'
~ 4.2	m	1H	H-2'
~ 4.0	m	1H	H-3'
~ 3.8	d	1H	H-5'a
~ 3.7	d	1H	H-5'b
~ 3.6	d	1H	4'-CH₂OHa
~ 3.5	d	1H	4'-CH₂OHb
~ 0.9	s	27H	3 x C(CH₃)₃
~ 0.1	s	18H	3 x Si(CH₃)₂

Expected ¹³C NMR Spectral Data (in CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 163	C-4
~ 150	C-2
~ 140	C-6
~ 102	C-5
~ 95	C-1'
~ 85	C-4'
~ 75	C-2'
~ 72	C-3'
~ 65	C-5'
~ 63	4'-CH₂OH
~ 26	3 x C(CH₃)₃
~ 18	3 x C(CH₃)₃
~ -4 to -5	3 x Si(CH₃)₂

Interpretation of NMR Data:

• The downfield signals in the ¹H NMR spectrum between 7.5 and 5.8 ppm are characteristic of the uridine base protons.

• The anomeric proton (H-1') typically appears as a singlet due to the absence of a proton at the 2'-position in deoxyribonucleosides, but in ribonucleosides, its multiplicity depends on the coupling with H-2'. The presence of the bulky TBDMS group at 2'-O can influence this coupling.

• The signals for the ribose protons (H-2', H-3', H-5'a, H-5'b) and the 4'-hydroxymethyl protons will appear in the upfield region of the spectrum.

• The most prominent features in the ¹H NMR spectrum will be the large singlets around 0.9 and 0.1 ppm, corresponding to the t-butyl and dimethylsilyl protons of the three TBDMS groups, respectively. Their integration (27H and 18H) is a key indicator of the successful tri-silylation.

• In the ¹³C NMR spectrum, the signals for the uridine base carbons appear in the downfield region, while the ribose and silyl group carbons are found at higher fields.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and to gain insights into its structure through fragmentation analysis. Electrospray ionization (ESI) is a soft ionization technique commonly used for nucleosides.

Expected Mass Spectrometry Data (ESI-MS):

m/z	Ion
617.4	[M+H]⁺
639.4	[M+Na]⁺
559.3	[M - t-Bu]⁺

Interpretation of Mass Spectrometry Data:

• The molecular ion peak ([M+H]⁺ or [M+Na]⁺) will be observed at an m/z value corresponding to the molecular weight of the compound (616.99 g/mol ).

• A characteristic fragmentation pattern for silylated compounds is the loss of a t-butyl group (57 Da), leading to a significant peak at [M - 57]⁺.

Applications in Drug Discovery and Development

2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine is not a therapeutic agent itself but rather a crucial building block for the synthesis of modified oligonucleotides with therapeutic potential. The presence of the 4'-hydroxymethyl group opens up a plethora of possibilities for further chemical elaboration.

• Synthesis of Phosphoramidites for Oligonucleotide Synthesis: The primary application of this compound is its conversion into a phosphoramidite monomer. This is achieved by selectively deprotecting the 3'-hydroxyl group (if a different protecting group strategy is employed) or by directly reacting the 3'-hydroxyl with a phosphitylating agent. This phosphoramidite can then be incorporated into oligonucleotides using an automated DNA/RNA synthesizer.

• Post-Synthetic Modification: The 4'-hydroxymethyl group can be used for post-synthetic modification of the oligonucleotide. For example, it can be oxidized to an aldehyde for conjugation with other molecules, or it can be converted into an amine for the attachment of labels or ligands.

• Development of Novel Nucleoside Analogs: The fully protected nature of this compound allows for chemical modifications to be directed specifically at the uridine base, enabling the synthesis of a wide range of novel nucleoside analogs with potential antiviral or anticancer activities.

Conclusion

2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine is a synthetically versatile and valuable intermediate in the field of nucleic acid chemistry. Its preparation, while requiring careful execution, provides access to a key building block for the development of next-generation oligonucleotide therapeutics. The strategic use of the TBDMS protecting group ensures the stability of the molecule and allows for selective chemical manipulations. The in-depth characterization of this compound by NMR and mass spectrometry is essential to confirm its identity and purity, ensuring its suitability for use in demanding synthetic applications. As the quest for more potent and specific nucleic acid-based drugs continues, the importance of well-characterized and readily accessible building blocks like the one described in this guide cannot be overstated.

References

• Nielsen, K. D., et al. (1995). Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis. Bioorganic & Medicinal Chemistry, 3(11), 1493-502. [Link][1]

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons, Inc.
• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311.

Sources

• 1. Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Integration of 4'-C-Hydroxymethyl Uridine Analogs in Advanced Oligonucleotide Therapeutics: A Technical Guide

Abstract

The landscape of nucleic acid therapeutics is continually evolving, driven by the need for enhanced specificity, stability, and efficacy. Chemical modifications to the constituent nucleosides of oligonucleotides are paramount to achieving these therapeutic goals. Among the myriad of possible alterations, modifications at the 4'-position of the sugar moiety have emerged as a critical area of innovation. This technical guide provides an in-depth exploration of the synthesis, properties, and potential applications of 4'-C-hydroxymethyl uridine analogs. While early investigations into their standalone antiviral and anticancer activities yielded limited promise, their true potential has been unlocked through their incorporation into therapeutic oligonucleotides, such as antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs). We will delineate the synthetic pathways to these valuable building blocks, analyze the mechanistic impact of the 4'-C-hydroxymethyl group on oligonucleotide structure and function, and present the current understanding of their application in enhancing the therapeutic profile of nucleic acid-based drugs. This guide is intended for researchers, scientists, and drug development professionals engaged in the pioneering field of oligonucleotide therapeutics.

Introduction: The Rationale for Sugar Modification in Oligonucleotide Therapeutics

Unmodified oligonucleotides are of limited therapeutic utility due to their rapid degradation by endogenous nucleases and often suboptimal binding affinity to their target mRNA or miRNA sequences. To overcome these limitations, a wide array of chemical modifications have been developed, targeting the phosphodiester backbone, the nucleobase, and the sugar moiety. Modifications to the sugar ring are particularly influential as they can profoundly alter the conformation of the furanose ring, which in turn dictates the overall helical geometry of the oligonucleotide duplex and its interaction with proteins and target nucleic acids.

The conformation of the ribose sugar is typically described by the C2'-endo or C3'-endo pucker. The C3'-endo conformation, which is characteristic of A-form RNA helices, generally leads to higher binding affinity (thermal stability) with complementary RNA targets. Many successful modifications, such as 2'-O-methyl (2'-OMe) and Locked Nucleic Acid (LNA), lock the sugar in a C3'-endo conformation. Modifications at the 4'-position, including the introduction of a hydroxymethyl group, offer a unique opportunity to fine-tune the sugar pucker and introduce novel steric and electronic properties that can enhance the therapeutic profile of oligonucleotides.

Synthesis of 4'-C-Hydroxymethyl Uridine Analogs

The synthesis of 4'-C-hydroxymethyl uridine analogs is a multi-step process that requires careful protection and stereoselective reactions. The ultimate goal for their application in oligonucleotide synthesis is the creation of a phosphoramidite building block compatible with automated solid-phase synthesis.

General Synthetic Strategy

A common strategy for the synthesis of 4'-C-hydroxymethyl pyrimidine nucleosides involves the preparation of a suitably protected 4-C-hydroxymethyl pentofuranose derivative, which is then condensed with a pyrimidine base such as uracil, 5-fluorouracil, or thymine.[1] The resulting anomeric mixture is then separated, and the protecting groups are removed to yield the target nucleoside.[1]

Detailed Experimental Protocol: Synthesis of 2',3'-Di-O-tert-butyldimethylsilyl-4'-C-(hydroxymethyl)uridine Phosphoramidite

The following protocol is a representative example of the synthesis of a 4'-C-(hydroxymethyl)uridine phosphoramidite building block, adapted from the literature.[2]

Step 1: Synthesis of 2',3'-Di-O-tert-butyldimethylsilyl-4'-C-(hydroxymethyl)uridine

A detailed, multi-step synthesis starting from a suitable carbohydrate precursor is required to obtain the protected nucleoside. This typically involves the introduction of the hydroxymethyl group at the 4'-position of the sugar ring, followed by glycosylation with uridine and subsequent protection of the 2' and 3' hydroxyl groups with tert-butyldimethylsilyl (TBDMS) groups.

Step 2: Conversion to the Phosphoramidite

• Dissolution: The protected nucleoside from Step 1 is dissolved in anhydrous dichloromethane under an inert atmosphere (e.g., argon).

• Addition of Reagents: Diisopropylethylamine (DIPEA) and 2-cyanoethyl N,N-diisopropylchlorophosphoramidite are added to the solution.

• Reaction: The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) until completion.

• Work-up: The reaction mixture is diluted with dichloromethane and washed sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica gel to yield the desired phosphoramidite.

This phosphoramidite is then ready for use in automated solid-phase oligonucleotide synthesis.

Impact of 4'-C-Hydroxymethyl Modification on Oligonucleotide Properties

The introduction of a 4'-C-hydroxymethyl group into an oligonucleotide imparts several key properties that can be advantageous for therapeutic applications.

Enzymatic Stability

One of the primary benefits of this modification is enhanced resistance to nuclease degradation. Oligodeoxynucleotides with a 4'-C-hydroxymethyl modification at the 3'-end have demonstrated increased stability against 3'-exonucleolytic degradation compared to their unmodified counterparts.[2] This increased stability is crucial for prolonging the in vivo half-life of therapeutic oligonucleotides.

Hybridization Properties

The effect of the 4'-C-hydroxymethyl modification on the hybridization affinity of an oligonucleotide for its complementary strand is a critical parameter.

• DNA Targets: Oligodeoxynucleotides containing this modification have shown moderately to strongly reduced hybridization affinity towards complementary DNA.[2]

• RNA Targets: More promisingly, when hybridized to complementary RNA, only small decreases in melting temperature (Tm) were observed.[2] This suggests that these modified oligonucleotides are well-suited for targeting RNA molecules, which is the primary mode of action for ASOs and siRNAs.

The following table summarizes the hybridization data from a study on 17-mer oligodeoxynucleotides containing 4'-C-(hydroxymethyl)uridine modifications.[2]

Oligonucleotide Sequence (Modification at U)	Complementary Strand	ΔTm (°C) per modification
5'-d(GTT GTT TGT GTT GTT)-3'	DNA	-2.5 to -4.0
5'-d(GTT GTT TGT GTT GTT)-3'	RNA	-0.5 to -1.5

Table 1: Change in melting temperature (ΔTm) for 4'-C-(hydroxymethyl)uridine modified oligonucleotides compared to unmodified controls.

Structural Insights

The 4'-C-hydroxymethyl modification influences the sugar pucker equilibrium. While not as strongly C3'-endo-locking as LNA, the steric bulk of the hydroxymethyl group at the 4'-position disfavors the C2'-endo conformation, thereby promoting a more A-form helical geometry. This pre-organization of the oligonucleotide into an RNA-like conformation is thought to contribute to its favorable hybridization with RNA targets.

Potential Applications in Therapeutic Oligonucleotides

The favorable properties of 4'-C-hydroxymethyl uridine analogs make them attractive building blocks for various types of therapeutic oligonucleotides.

Antisense Oligonucleotides (ASOs)

ASOs are single-stranded oligonucleotides that bind to a target mRNA, leading to its degradation or modulation of its splicing. A key mechanism for ASO-mediated gene silencing is the recruitment of RNase H, an enzyme that cleaves the RNA strand of an RNA:DNA heteroduplex. "Gapmer" ASOs are a common design, featuring a central "gap" of DNA-like nucleotides capable of recruiting RNase H, flanked by "wings" of modified nucleotides that confer high binding affinity and nuclease resistance.

A significant finding is that the incorporation of 4'-C-hydroxymethyl-DNA modifications within the gap of an LNA-flanked gapmer is compatible with RNase H activity.[1] In fact, multiple 4'-C-hydroxymethyl-DNA modifications are better tolerated by RNase H than other flexible modifications like unlocked nucleic acid (UNA).[1] Furthermore, LNA gapmers containing multiple 4'-C-hydroxymethyl-DNA moieties in the gap have been shown to effectively mediate target knockdown in vivo.[1]

Experimental Workflow for Evaluating ASO Efficacy

The following diagram illustrates a typical workflow for assessing the efficacy of ASOs containing 4'-C-hydroxymethyl uridine modifications.

Caption: Workflow for ASO evaluation.

Small Interfering RNAs (siRNAs)

siRNAs are double-stranded RNA molecules that mediate gene silencing through the RNA interference (RNAi) pathway. Chemical modifications are essential to improve the stability and delivery of siRNAs. The incorporation of 4'-C-hydroxymethyl uridine into siRNA strands could potentially enhance their nuclease resistance while maintaining the necessary A-form helix for recognition by the RNA-induced silencing complex (RISC). Further research is needed to fully elucidate the impact of this specific modification on siRNA activity.

Standalone Antiviral and Anticancer Activity: A Reassessment

Initial investigations into the potential of 4'-C-hydroxymethyl pyrimidine nucleosides as direct antiviral or anticancer agents have been largely disappointing. Studies on 4'-C-hydroxymethyl-α- and -β-D-arabino-pentofuranosyl pyrimidine nucleosides, including uracil, 5-fluorouracil, and thymine derivatives, found them to be non-cytotoxic to CCRF-CEM leukemia cells.[1] Similarly, 4'-C-hydroxymethyl-2'-fluoro arabino nucleosides did not exhibit significant cytotoxicity.[3]

These findings suggest that the 4'-C-hydroxymethyl group, in the context of a single nucleoside analog, does not confer potent inhibitory activity against viral polymerases or cellular kinases involved in cancer cell proliferation. This underscores the strategic shift towards utilizing these analogs as components of larger therapeutic oligonucleotides, where their structural contributions to stability and binding are more impactful.

Challenges and Future Directions

The primary challenge in the broader application of 4'-C-hydroxymethyl uridine analogs lies in their complex, multi-step synthesis, which can be costly and time-consuming. The development of more efficient and scalable synthetic routes is crucial for their commercial viability.

Future research should focus on:

• Systematic Structure-Activity Relationship (SAR) Studies: A comprehensive evaluation of the number and positioning of 4'-C-hydroxymethyl uridine modifications within ASOs and siRNAs is needed to optimize their activity for different targets.

• Combination with Other Modifications: Investigating the synergistic effects of combining 4'-C-hydroxymethyl modifications with other established modifications (e.g., 2'-F, 2'-OMe, phosphorothioates) could lead to oligonucleotides with superior therapeutic profiles.

• Delivery Technologies: The enhanced stability of oligonucleotides containing these analogs may make them more amenable to novel delivery strategies that can improve their biodistribution and cellular uptake.

Conclusion

4'-C-hydroxymethyl uridine analogs represent a valuable addition to the chemical toolbox for designing advanced therapeutic oligonucleotides. While their potential as standalone drugs appears limited, their incorporation into ASOs and potentially siRNAs offers a promising strategy to enhance nuclease stability without significantly compromising RNA target affinity or the recruitment of essential enzymatic machinery like RNase H. The ability to fine-tune the properties of therapeutic oligonucleotides through such modifications is a testament to the power of medicinal chemistry in advancing the next generation of genetic medicines. As synthetic methodologies improve and our understanding of the structure-function relationships of modified oligonucleotides deepens, 4'-C-hydroxymethyl uridine and its analogs are poised to play an important role in the development of more effective and durable nucleic acid-based therapies.

References

• Fluiter, K., Mook, O. R., Vreijling, J., Langkjaer, N., Højland, T., Wengel, J., & Baas, F. (2009). Filling the gap in LNA antisense oligo gapmers: the effects of unlocked nucleic acid (UNA) and 4'-C-hydroxymethyl-DNA modifications on RNase H recruitment and efficacy of an LNA gapmer. Molecular BioSystems, 5(8), 838–843. [Link]

• Nielsen, K. D., Kirpekar, F., Roepstorff, P., & Wengel, J. (1995). Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis. Bioorganic & Medicinal Chemistry, 3(11), 1493–1502. [Link]

• F.A.S.T. Fondain, B., et al. (2001). Synthesis and antiproliferative activity of some 4'-C-hydroxymethyl-alpha- and -beta-D-arabino-pentofuranosyl pyrimidine nucleosides. Nucleosides, Nucleotides & Nucleic Acids, 20(4-7), 649-652. [Link]

• Haraguchi, K., et al. (2009). Synthesis and anticancer evaluation of 4'-C-methyl-2'-fluoro arabino nucleosides. Nucleosides, Nucleotides & Nucleic Acids, 28(5), 657-677. [Link]

• Biotage. (2022). Solid Phase Oligonucleotide Synthesis. Retrieved from [Link]

• Swayze, E. E., et al. (2007). A novel 4'-C-aminomethyl-2'-O-methyl nucleoside analog provides a balance of affinity, stability, and RNase H activation. ACS Chemical Biology, 2(3), 197-203.
• Prakash, T. P., et al. (2014). Comprehensive structure-activity relationship of 4'-modified 2'-deoxy-2'-fluoro-arabino nucleic acid (4'-FANA) in antisense oligonucleotides. Journal of Medicinal Chemistry, 57(12), 5249-5261.

• Nielsen, K. D., Kirpekar, F., Roepstorff, P., & Wengel, J. (1995). Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis. Bioorganic & medicinal chemistry, 3(11), 1493–1502. [Link]

Sources

• 1. Filling the gap in LNA antisense oligo gapmers: the effects of unlocked nucleic acid (UNA) and 4'-C-hydroxymethyl-DNA modifications on RNase H recruitment and efficacy of an LNA gapmer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cosmobio.co.jp [cosmobio.co.jp]

Protocols & Analytical Methods

deprotection of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine

Application Note & Protocol Guide

Strategic Deprotection of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl Uridine: A Guide for Advanced Nucleoside Synthesis

Introduction: Navigating the Final Step in Modified Uridine Synthesis

The synthesis of modified nucleosides is a cornerstone of drug discovery and chemical biology, with analogues like 4'-C-hydroxymethyl uridine serving as critical building blocks for therapeutic oligonucleotides. The tert-butyldimethylsilyl (TBDMS) group is an indispensable tool in this field, offering robust protection for hydroxyl functionalities during complex synthetic sequences due to its steric bulk and predictable stability.[1][2] However, the successful synthesis of the final, biologically active nucleoside hinges on the final deprotection step—a process that must be both efficient and selective to avoid degradation of the target molecule.

This guide provides a comprehensive overview of the . Moving beyond a simple recitation of steps, we delve into the mechanistic underpinnings of silyl ether cleavage, offer a framework for selecting the optimal deprotection strategy, and provide detailed, field-tested protocols for researchers, scientists, and drug development professionals. Our focus is on ensuring high-yield, high-purity recovery of the target nucleoside, 4'-C-hydroxymethyl uridine.

The Core Mechanism: Fluoride-Mediated Silyl Ether Cleavage

The removal of TBDMS ethers is most commonly achieved using a fluoride ion source. The efficacy of this method is rooted in fundamental chemical principles. The driving force is the exceptionally high strength of the silicon-fluorine (Si-F) bond, which is thermodynamically more favorable than the silicon-oxygen (Si-O) bond.[3][4]

The reaction proceeds via a nucleophilic attack of the fluoride ion on the silicon atom of the TBDMS group. This attack leads to the formation of a transient, pentacoordinate silicon intermediate.[3][5] This intermediate is unstable and rapidly fragments, releasing the desired alcohol (in this case, the uridine alkoxide) and the stable byproduct, t-butyldimethylsilyl fluoride. A final protonation step during aqueous workup yields the deprotected nucleoside.

Caption: Mechanism of Fluoride-Mediated TBDMS Deprotection.

Selecting Your Deprotection Strategy: A Comparative Overview

The choice of fluoride reagent is critical and depends on the substrate's sensitivity to acidic or basic conditions. While several options exist, Tetrabutylammonium Fluoride (TBAF) and Hydrogen Fluoride-Pyridine (HF•Py) are the most common.[6][7]

Reagent	Typical Conditions	Advantages	Disadvantages & Mitigation
TBAF	1.1 - 1.5 equiv. per silyl group in THF, 0°C to RT.[8]	Highly effective, commercially available as a solution in THF.	Can be strongly basic, potentially causing side reactions or degradation of sensitive substrates.[9][10] Mitigation: Buffer with acetic acid (TBAF/AcOH).[8][9]
HF•Pyridine	Excess reagent in THF/Pyridine, 0°C to RT.[7]	Less basic than TBAF, often preferred for base-sensitive compounds.[11]	Highly toxic and corrosive; requires handling in a fume hood with appropriate personal protective equipment (PPE). Can be acidic.
TAS-F	~1.5 equiv. per silyl group in THF or DMF, RT.[6]	Anhydrous fluoride source, useful for water-sensitive applications.	More expensive and less common than TBAF or HF•Py.
Aqueous HF	49% aq. HF in Acetonitrile, 0°C.[6]	Very rapid deprotection.	Strongly acidic, not suitable for acid-labile compounds. Requires careful handling and quenching.

Detailed Experimental Protocols

Protocol 1: TBAF-Mediated Deprotection (Standard Conditions)

This protocol is a robust starting point for the deprotection of the title compound, assuming moderate stability to basic conditions.

Materials & Reagents:

• 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine (1.0 equiv.)

• Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF (4.0 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the silylated uridine (1.0 equiv.) in anhydrous THF (to achieve a concentration of approx. 0.1 M) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0°C using an ice bath.

• Add the 1.0 M TBAF solution in THF (4.0 equiv.) dropwise to the stirred solution.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) every 30-60 minutes. The reaction is typically complete within 2 to 16 hours, depending on steric hindrance.[6]

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x volume of THF).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude residue by flash column chromatography on silica gel (using a gradient of methanol in dichloromethane, e.g., 0% to 10% MeOH in DCM) to afford the pure 4'-C-hydroxymethyl uridine.

Protocol 2: HF•Pyridine Deprotection for Base-Sensitive Substrates

This method is recommended if the standard TBAF protocol leads to decomposition or low yields.

Materials & Reagents:

• 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine (1.0 equiv.)

• Hydrogen Fluoride-Pyridine complex (~70% HF)

• Anhydrous Pyridine

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Caution: HF•Pyridine is highly corrosive and toxic. All steps must be performed in a chemical fume hood using appropriate PPE (gloves, lab coat, safety glasses) and plasticware where possible.

• In a polypropylene or Teflon flask, dissolve the silylated uridine (1.0 equiv.) in a mixture of anhydrous pyridine and anhydrous THF (e.g., 1:3 v/v) under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Slowly and carefully add HF•Pyridine (typically 1.5-2.0 mL per mmol of silyl ether) to the stirred solution.[7]

• Allow the reaction to stir at 0°C to room temperature, monitoring progress by TLC. Reaction times can range from 2 to 12 hours.

• Upon completion, cool the reaction mixture back to 0°C and carefully quench by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extract the mixture with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography as described in Protocol 1.

Caption: General Experimental Workflow for Deprotection.

Data Analysis and Characterization

Successful deprotection is confirmed by a combination of chromatographic and spectroscopic methods.

• Thin-Layer Chromatography (TLC): The deprotected product, being significantly more polar than the starting material, will have a much lower Retention Factor (Rf) value. A typical mobile phase for analysis is 10% Methanol in Dichloromethane. The disappearance of the high-Rf starting material spot and the appearance of a new, low-Rf spot indicates reaction progression.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The most telling sign of successful deprotection is the disappearance of the characteristic signals for the t-butyl groups (a large singlet around δ 0.9 ppm) and the dimethylsilyl groups (two singlets around δ 0.1 ppm). Concurrently, new signals corresponding to the hydroxyl protons (-OH) will appear, which can be confirmed by D₂O exchange. The signals for the uridine base and sugar protons will also experience shifts.

  • ¹³C NMR: The signals corresponding to the t-butyl and methyl carbons of the TBDMS groups (typically in the δ -5 to 26 ppm range) will be absent in the spectrum of the final product.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient reagent; Short reaction time; Steric hindrance.	Add additional equivalents of the deprotection reagent. Allow the reaction to run for a longer period. Consider gentle warming if the substrate is stable.
Low Yield / Decomposition	Substrate is sensitive to the reaction conditions (e.g., basicity of TBAF).	Switch to a milder or buffered reagent. For TBAF, add 1.1 equivalents of acetic acid to buffer the solution.[9] Alternatively, use the HF•Pyridine protocol.
Multiple Spots on TLC	Partial deprotection (mono- or di-silylated intermediates); Side reactions.	Allow the reaction to run longer to push to full deprotection. If side reactions are suspected, switch to a milder reagent or lower the reaction temperature. Careful column chromatography may be required to isolate the desired product.
Difficulty in Purification	Co-elution with silyl byproducts; Product is highly polar.	After workup, a filtration through a small plug of silica may remove some nonpolar byproducts. For highly polar products, consider using a more polar solvent system for chromatography (e.g., adding a small amount of ammonium hydroxide to the mobile phase) or using reverse-phase chromatography.

References

• Gelest. (n.d.). Deprotection of Silyl Ethers. Technical Library. Retrieved from [Link]

• Reddy, K. L., & Soumya, S. (2012). Chemoselective Deprotection of Triethylsilyl Ethers. Letters in Organic Chemistry, 9(8), 586-590. Retrieved from [Link]

• Ogilvie, K. K. (1973). The tert-Butyldimethylsilyl Group as a Protecting Group in Deoxynucleosides. Canadian Journal of Chemistry, 51(22), 3799-3807.

• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers. Retrieved from [Link]

• Ogilvie, K. K., & Sadana, K. L. (1973). The tert-Butyldimethylsilyl Group as a Protecting Group in Deoxynucleosides. Canadian Journal of Chemistry, 51(22), 3799-3807.

• ChemSpider. (n.d.). Deprotection of a tert-butyldimethylsilyl ether. Synthetic Pages. Retrieved from [Link]

• Wincott, F., DiRenzo, A., Shaffer, C., Grimm, S., Tracz, D., Workman, C., ... & Usman, N. (1995). Synthesis, deprotection, analysis and purification of RNA and ribozymes. Nucleic Acids Research, 23(14), 2677–2684. Retrieved from [Link]

• Ogilvie, K. K., & Entwistle, D. W. (1981). Isomerization of tert-butyldimethylsilyl protecting groups in ribonucleosides.
• Wincott, F., et al. (1995). Synthesis, deprotection, analysis and purification of RNA and ribozymes. Nucleic Acids Research, 23(14), 2677-84.
• Sawadogo, M., & Van Dyke, M. W. (1991). A rapid method for the purification of deprotected oligonucleotides. Nucleic Acids Research, 19(3), 674.

• Gilar, M., Belenky, A., Smirnov, I., & Cohen, A. S. (2000). Advanced method for oligonucleotide deprotection. Nucleic Acids Research, 28(10), e47. Retrieved from [Link]

• Wincott, F., et al. (1995). Synthesis, deprotection, analysis and purification of RNA and ribozymes. ResearchGate. Retrieved from [Link]

• Chem-Station. (2014). Silyl Protective Groups. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Deprotection of Silyl Ethers. Retrieved from [Link]

• Lakshman, M. K., et al. (2012). KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers. Tetrahedron Letters, 53(15), 1851-1854.

• Total Synthesis. (n.d.). TBS Protecting Group: TBS Protection & Deprotection. Retrieved from [Link]

• Zewge, D. (2012). Safe deprotection strategy for the tert-butyldimethylsilyl (TBS) group during RNA synthesis. Current Protocols in Nucleic Acid Chemistry, Chapter 3, Unit 3.21.

• Wikipedia. (n.d.). Silyl ether. Retrieved from [Link]

• ResearchGate. (2013). Hydrogen fluoride-pyridine complex as ~70% hydrogen. Retrieved from [Link]

• Nielsen, K. D., Kirpekar, F., Roepstorff, P., & Wengel, J. (1995). Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis. Bioorganic & Medicinal Chemistry, 3(11), 1493-1502.

• Chemistry Stack Exchange. (2015). By what mechanism do acids deprotect primary silyl ethers?. Retrieved from [Link]

• Beaucage, S. L. (2001). Oligoribonucleotides with 2′-O-(tert-Butyldimethylsilyl) Groups. Current Protocols in Nucleic Acid Chemistry.

• Satterfield, A. D., & Agris, P. F. (2010). Synthesis and Solution Conformation Studies of 3-Substituted Uridine and Pseudouridine Derivatives. Molecules, 15(12), 9031–9044. Retrieved from [Link]

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Application Notes and Protocols for the Selective Removal of TBDMS from Uridine

For: Researchers, scientists, and drug development professionals in nucleoside chemistry and oligonucleotide synthesis.

Introduction: The Strategic Role of TBDMS in Uridine Chemistry

The tert-butyldimethylsilyl (TBDMS or TBS) group is a cornerstone of modern organic synthesis, particularly in the intricate field of nucleoside chemistry. Its widespread use for the protection of hydroxyl groups stems from a favorable balance of stability under a range of reaction conditions and amenability to selective cleavage.[1] In the context of uridine, which possesses three hydroxyl groups at the 2', 3', and 5' positions of the ribose moiety, the TBDMS group serves as a critical tool to orchestrate regioselective modifications essential for the synthesis of RNA oligonucleotides and antiviral nucleoside analogs.[2][3]

The selective removal of a TBDMS group from one specific hydroxyl position while others remain protected is a frequent and often challenging necessity. This process, known as selective deprotection, hinges on the subtle differences in the steric and electronic environments of the 5'-primary and the 2'/3'-secondary hydroxyl groups. This guide provides a comprehensive overview of the principles and detailed protocols for the selective deprotection of TBDMS ethers in uridine derivatives, empowering researchers to navigate this critical synthetic transformation with precision and efficiency.

Core Principles of Selective TBDMS Deprotection

The selective cleavage of a TBDMS ether in a multi-protected uridine molecule is primarily governed by the differential reactivity of the silyl ethers. The 5'-O-TBDMS ether, being attached to a primary alcohol, is sterically less hindered and generally more susceptible to cleavage than the 2'- and 3'-O-TBDMS ethers on secondary alcohols.[4][5] This inherent difference in reactivity can be exploited by carefully tuning reaction conditions, including the choice of reagent, solvent, temperature, and reaction time.

Several classes of reagents are employed for TBDMS deprotection, each with its own mechanism and selectivity profile:

• Fluoride-Based Reagents: Tetrabutylammonium fluoride (TBAF) is the most common fluoride source for desilylation. The exceptional strength of the silicon-fluoride bond provides a powerful thermodynamic driving force for the reaction.[1] Selectivity can be achieved by using stoichiometric amounts of the reagent at low temperatures. However, the basic nature of TBAF can sometimes lead to side reactions like silyl group migration between the 2' and 3' positions, a known complication in ribonucleoside chemistry.[6] Milder fluoride sources like triethylamine trihydrofluoride (TEA·3HF) or potassium bifluoride (KHF₂) can offer improved selectivity.[7][8]

• Acidic Conditions: Mild acidic conditions can effectively cleave TBDMS ethers. The general order of lability under acidic conditions is primary > secondary, allowing for the selective removal of the 5'-O-TBDMS group.[9] Reagents such as dilute formic acid, pyridinium p-toluenesulfonate (PPTS), and aqueous acetic acid are frequently used. These methods are often advantageous as they can minimize the risk of base-catalyzed side reactions.

• Specialized Reagents: A variety of other reagents have been developed for the selective deprotection of primary TBDMS ethers. These include oxidizing agents like Oxone and Lewis acids such as boron trichloride, which exhibit a high degree of selectivity for the less sterically encumbered 5'-position.[5][10]

The following sections provide detailed protocols for the selective removal of the 5'-O-TBDMS group from a fully silylated uridine derivative (2',3',5'-tri-O-TBDMS-uridine) as a representative example.

Experimental Protocols

Protocol 1: Selective 5'-O-Deprotection using Pyridinium p-Toluenesulfonate (PPTS)

This protocol utilizes mild acidic conditions to selectively cleave the primary 5'-O-TBDMS ether. PPTS is a mild and highly selective reagent for this transformation.[11]

Materials:

• 2',3',5'-tri-O-TBDMS-uridine

• Pyridinium p-toluenesulfonate (PPTS)

• Methanol (MeOH), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 2',3',5'-tri-O-TBDMS-uridine (1.0 equiv) in anhydrous methanol (0.1 M).

• Add pyridinium p-toluenesulfonate (0.2 equiv) to the solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 4-8 hours.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the product with dichloromethane (3 x volume of MeOH).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 2',3'-di-O-TBDMS-uridine.

Protocol 2: Selective 5'-O-Deprotection using Formic Acid

Formic acid provides a mild and environmentally friendly method for the selective deprotection of primary TBDMS ethers.[4]

Materials:

• 2',3',5'-tri-O-TBDMS-uridine

• Formic acid (HCOOH)

• Acetonitrile (MeCN)

• Water

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 2',3',5'-tri-O-TBDMS-uridine (1.0 equiv) in a 9:1 mixture of acetonitrile and water (0.1 M).

• Add formic acid (10% v/v) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Once the starting material is consumed, carefully neutralize the reaction mixture with saturated aqueous NaHCO₃ solution.

• Extract the product with ethyl acetate (3 x volume of solvent).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to obtain 2',3'-di-O-TBDMS-uridine.

Protocol 3: Selective 5'-O-Deprotection using Tetrabutylammonium Fluoride (TBAF) under Controlled Conditions

While TBAF is a powerful desilylating agent, careful control of stoichiometry and temperature can achieve selectivity.[7]

Materials:

• 2',3',5'-tri-O-TBDMS-uridine

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 2',3',5'-tri-O-TBDMS-uridine (1.0 equiv) in anhydrous THF (0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add the 1 M TBAF solution in THF (1.05 equiv) dropwise to the stirred solution.

• Maintain the reaction at 0 °C and monitor closely by TLC. The reaction is typically complete in 1-2 hours.

• Upon completion, quench the reaction by adding water.

• Dilute the mixture with dichloromethane and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Comparison of Selective Deprotection Methods

Method	Reagent	Solvent	Temperature (°C)	Typical Reaction Time (h)	Selectivity (5' vs 2'/3')	Key Considerations
Protocol 1	Pyridinium p-toluenesulfonate (PPTS)	Methanol	Room Temp.	4 - 8	High	Mild conditions, compatible with many other protecting groups.[11]
Protocol 2	Formic Acid (10%)	Acetonitrile/Water (9:1)	Room Temp.	2 - 4	High	Environmentally benign, good for acid-stable substrates.[4]
Protocol 3	Tetrabutylammonium Fluoride (TBAF)	THF	0	1 - 2	Moderate to High	Requires careful control of stoichiometry and temperature to avoid over-reaction and silyl migration.[6][7]
Oxone	Oxone (KHSO₅·KHSO₄·K₂SO₄)	Methanol/Water (1:1)	Room Temp.	2.5 - 3	High	Mild, efficient, and inexpensive. Does not affect secondary TBDMS ethers.[5]
Boron Trichloride	Boron Trichloride (BCl₃)	Tetrahydrofuran	-78 to 0	1 - 2	High	Highly selective for primary TBDMS ethers. Requires anhydrous conditions and careful handling.[10]

Visualization of Deprotection Workflow

Caption: Workflow for selective 5'-O-TBDMS deprotection of uridine.

Causality and Mechanistic Insights

The selectivity observed in the deprotection of TBDMS ethers on uridine is a direct consequence of the interplay between steric hindrance and the reaction mechanism.

Acid-Catalyzed Deprotection (e.g., PPTS, Formic Acid)

Under acidic conditions, the deprotection is initiated by the protonation of the oxygen atom of the silyl ether. The subsequent nucleophilic attack by a solvent molecule (e.g., methanol or water) at the silicon center leads to the cleavage of the Si-O bond. The primary 5'-O-TBDMS group is more accessible to both protonation and nucleophilic attack compared to the sterically hindered secondary 2'- and 3'-O-TBDMS groups, resulting in a faster rate of cleavage and high selectivity.

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• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
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Application Note: High-Purity Purification of Oligonucleotides Containing Modified Uridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of modified nucleosides, particularly uridine derivatives, is a foundational element in the development of next-generation oligonucleotide therapeutics and advanced molecular diagnostics. These modifications are critical for enhancing the stability, target affinity, and in vivo performance of oligonucleotides. However, the presence of these non-canonical bases introduces distinct challenges to downstream purification, demanding highly optimized and robust methodologies. This application note serves as a detailed guide to the purification of oligonucleotides containing modified uridine, providing an in-depth analysis of the principles governing various purification techniques and offering comprehensive, step-by-step protocols. A primary focus is placed on High-Performance Liquid Chromatography (HPLC) and Polyacrylamide Gel Electrophoresis (PAGE), with a clear rationale for experimental choices to empower scientists in optimizing their purification workflows for maximal purity and yield.

Introduction: The Imperative of Purity in Modified Oligonucleotide Applications

Synthetic oligonucleotides, including antisense oligonucleotides (ASOs), small interfering RNAs (siRNAs), and mRNA-based therapeutics, are at the vanguard of modern medicine. The integration of modified nucleosides like pseudouridine (Ψ) and its analogs has been a transformative development, significantly bolstering the stability of these molecules against nuclease degradation and modulating their interaction with the immune system.[1]

Despite advancements in solid-phase synthesis, the process is not flawless, resulting in a crude product containing the desired full-length oligonucleotide alongside a heterogeneous mixture of impurities.[2] These impurities typically include truncated sequences (n-1, n-2, etc.) and by-products from incomplete deprotection. The inclusion of modified uridines can further complicate this impurity profile.[2] For therapeutic applications, the removal of these impurities is not merely a matter of quality control but a critical step to ensure the safety, potency, and specificity of the final product. Inadequate purification can lead to diminished therapeutic effect, off-target activity, and potential immunogenicity.[1]

This guide provides both the theoretical underpinnings and actionable protocols for the high-purity purification of uridine-modified oligonucleotides, with an emphasis on HPLC-based methods due to their superior resolution, scalability, and reproducibility.[3][4]

The Purification Challenge: Physicochemical Impact of Uridine Modifications

The introduction of a modified uridine can significantly alter the physicochemical characteristics of an oligonucleotide, thereby influencing its behavior during purification. Key considerations include:

• Hydrophobicity: Many uridine modifications impart increased hydrophobicity to the oligonucleotide. This is a primary consideration for separation by reverse-phase (RP) HPLC.[5]

• Charge: While many common modifications are neutral, some can affect the overall charge of the oligonucleotide, which is the basis for separation in ion-exchange (IEX) chromatography.[3]

• Secondary Structure: Modified uridines can influence the formation of secondary structures like hairpins or duplexes. These structures can lead to peak broadening and poor resolution in chromatographic separations.[3][5]

A thorough understanding of these potential alterations is crucial for the rational selection and optimization of a purification strategy.

A Comparative Overview of Purification Strategies

The optimal purification method is dictated by factors such as the oligonucleotide's length, the specific modification, the required purity level, and the production scale.

Purification Method	Principle of Separation	Key Advantages	Key Disadvantages	Optimal Applications
Reverse-Phase HPLC (RP-HPLC)	Hydrophobicity	High resolution, ideal for DMT-on purification, excellent for purity analysis.[3]	Performance can be affected by secondary structures, requires organic solvents.[3]	Purification of short to medium-length modified oligos (<50 bases), especially those with hydrophobic modifications.[3][6]
Ion-Exchange HPLC (IEX-HPLC)	Charge (phosphate backbone)	Excellent for separating by length, aqueous mobile phases are cost-effective.[3][7]	Less effective at resolving sequences of similar length, sensitive to salt concentration.[3]	Purification of longer oligonucleotides, analysis of charge variants.[3]
Ion-Pair Reverse-Phase HPLC (IP-RP-HPLC)	Combines hydrophobicity and charge neutralization	Superior resolution for a broad range of oligo lengths, separates by both size and hydrophobicity.[4][8][9]	Mobile phase preparation is more complex, risk of ion-pairing agent contamination.[8][10]	High-purity applications for research and therapeutic-grade oligonucleotides.[4][11][12]
Polyacrylamide Gel Electrophoresis (PAGE)	Size and Charge	Very high resolution, capable of separating single-nucleotide differences.[13][14]	Low throughput, labor-intensive, potential for acrylamide contamination, challenging product recovery.[15][16]	Small-scale purification of long or structurally complex oligonucleotides.[15]
Solid-Phase Extraction (SPE)	Adsorption to a solid matrix	Fast, simple, excellent for desalting and initial cleanup.[][18]	Low resolution, not suitable as a standalone method for high-purity applications.[]	Desalting crude oligonucleotides or HPLC fractions.[10][19]

In-Depth Protocols and Methodologies

High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone of modern oligonucleotide purification, offering unparalleled resolution and scalability.[3][20]

This technique provides exceptional separation of the full-length product from failure sequences by using an ion-pairing agent (e.g., triethylammonium acetate - TEAA) to neutralize the anionic phosphate backbone, thereby allowing for separation based on the hydrophobicity of the nucleobases.[8][9][21]

Workflow for IP-RP-HPLC Purification

Figure 1: A generalized workflow for the purification of modified oligonucleotides utilizing IP-RP-HPLC.

Step-by-Step Protocol:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0 in HPLC-grade water.

  • Mobile Phase B: 0.1 M TEAA, pH 7.0 in 50% HPLC-grade acetonitrile.[22]

  • Expert Insight: Thoroughly degas and filter (0.22 µm) all mobile phases to ensure system stability. The concentration of TEAA can be adjusted to optimize separation.[8]

• Sample Preparation:

  • Reconstitute the crude, deprotected oligonucleotide in Mobile Phase A to a concentration of approximately 10-20 OD/mL.

  • Prior to injection, filter the sample using a 0.45 µm syringe filter to remove particulates.

• Chromatographic Conditions (Example for a 25-mer modified oligonucleotide):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 50-60 °C. Rationale: Operating at elevated temperatures helps to disrupt secondary structures, resulting in sharper peaks and improved resolution.[4][23][24]

  • Detection: UV at 260 nm.

  • Gradient:

    • 5-15% B over 5 minutes.

    • 15-40% B over 35 minutes (This gradient should be optimized for the specific oligonucleotide).

    • 40-95% B over 5 minutes (Column wash).

    • Hold at 95% B for 5 minutes.

    • 95-5% B over 2 minutes.

    • Re-equilibrate at 5% B for 10 minutes.

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the main peak of the full-length product.

  • Confirm the purity of each collected fraction via analytical HPLC or LC-MS.

• Post-Purification Processing:

  • Combine fractions that meet the required purity specifications.

  • It is crucial to desalt the pooled fractions to remove the ion-pairing agent, which can be accomplished using solid-phase extraction (SPE) or size-exclusion chromatography.[10][25]

  • Determine the final concentration by UV-Vis spectrophotometry (A260) and lyophilize for long-term storage.

AEX-HPLC separates oligonucleotides based on the electrostatic interactions between the negatively charged phosphate backbone and a positively charged stationary phase.[3]

Logical Framework for AEX-HPLC Method Development

Figure 2: A decision-making flowchart for the development of an AEX-HPLC purification method.

Step-by-Step Protocol:

• Mobile Phase Preparation:

  • Mobile Phase A: 20 mM Tris-HCl, pH 8.5 in HPLC-grade water.

  • Mobile Phase B: 20 mM Tris-HCl, pH 8.5 with 1.0 M NaCl in HPLC-grade water.

  • Rationale: A moderately high pH ensures the complete deprotonation of the phosphate groups, maximizing their interaction with the stationary phase. For sequences prone to secondary structures, denaturing conditions using urea or elevated pH can be employed.[26]

• Sample Preparation:

  • Dissolve the crude oligonucleotide in Mobile Phase A.

• Chromatographic Conditions:

  • Column: A strong anion-exchange (SAX) or weak anion-exchange (WAX) column.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Ambient or slightly elevated to enhance mass transfer.[27]

  • Detection: UV at 260 nm.

  • Gradient:

    • 0-100% B over 40 minutes.

    • The gradient slope should be adjusted to achieve optimal resolution between the target peak and adjacent impurities.

• Fraction Collection and Desalting:

  • Collect fractions containing the purified oligonucleotide.

  • Desalting is a mandatory step to remove the high salt concentrations from the mobile phase. This is typically achieved using SPE or tangential flow filtration (TFF) for larger-scale purifications.

Denaturing Polyacrylamide Gel Electrophoresis (PAGE)

PAGE is a high-resolution technique that is particularly advantageous for the purification of long oligonucleotides (>50 bases) or when HPLC methods do not provide sufficient resolution.[13][14][15]

Step-by-Step Protocol:

• Gel Preparation:

  • Prepare a denaturing polyacrylamide gel (e.g., 10-20% acrylamide) containing 7 M urea.[28] The acrylamide percentage should be selected based on the size of the oligonucleotide to be purified.

  • Rationale: Urea acts as a denaturant, disrupting hydrogen bonds to prevent the formation of secondary structures, thus ensuring that separation is primarily based on molecular size.[28]

• Sample Preparation:

  • Dissolve the crude oligonucleotide in a loading buffer containing formamide and a tracking dye.

  • Heat the sample at 95 °C for 5 minutes to ensure complete denaturation before loading.[28]

• Electrophoresis:

  • Load the denatured sample onto the gel and perform electrophoresis at a constant voltage until the desired separation is achieved, as indicated by the migration of the tracking dye.[28]

• Visualization and Excision:

  • Visualize the oligonucleotide bands using UV shadowing.[13][28] The full-length product will typically be the most prominent and slowest-migrating band.

  • Carefully excise the gel slice containing the desired band.[28]

• Elution and Recovery:

  • Crush the excised gel slice and elute the oligonucleotide overnight in an appropriate elution buffer (e.g., 0.5 M ammonium acetate, 1 mM EDTA).[28]

  • Separate the eluate from the gel fragments by filtration or centrifugation.

  • Recover the purified oligonucleotide via ethanol precipitation.[28]

Purity Analysis: Essential Quality Control

Post-purification analysis is a critical step to verify the identity, purity, and integrity of the modified oligonucleotide.[29]

• Analytical HPLC (RP or IEX): This is used to determine the purity of the final product. A single, sharp peak is indicative of high purity.[30]

• Mass Spectrometry (LC-MS): This technique confirms the molecular weight of the purified oligonucleotide, verifying the correct incorporation of modifications and the accuracy of the sequence.[19][30]

• Capillary Gel Electrophoresis (CGE): CGE offers high-resolution analysis of purity based on size and is a valuable orthogonal technique.[29]

Conclusion

The purification of oligonucleotides containing modified uridine is a nuanced process that demands a comprehensive understanding of the target molecule's physicochemical properties and the principles of various separation technologies. While HPLC, and particularly IP-RP-HPLC, is the most versatile and scalable method for achieving high purity, PAGE remains an indispensable tool for specific, challenging applications. By judiciously selecting and meticulously optimizing the purification strategy, researchers can consistently obtain highly pure modified oligonucleotides, a prerequisite for the development of safe, effective, and reliable nucleic acid-based therapeutics and diagnostics.

References

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• [Link to the source for cit
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• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
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• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
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• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
• [Link to the source for cit
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• [Link to the source for cit

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Application Notes and Protocols for the Analytical Characterization of Silylated Nucleosides

For Researchers, Scientists, and Drug Development Professionals

Abstract

The characterization of nucleosides, fundamental components of nucleic acids, is pivotal in various fields, including drug development, diagnostics, and molecular biology. Their inherent polarity and low volatility, however, present significant analytical challenges. Silylation, a derivatization technique that replaces active hydrogen atoms with a silyl group, is a cornerstone strategy to enhance their amenability to chromatographic and mass spectrometric analysis. This guide provides a comprehensive overview of the analytical techniques for characterizing silylated nucleosides, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Detailed, field-proven protocols and the scientific rationale behind experimental choices are presented to empower researchers in obtaining reliable and reproducible results.

The Rationale for Silylation in Nucleoside Analysis

Nucleosides are hydrophilic molecules containing multiple hydroxyl and amino groups. These functional groups lead to strong intermolecular hydrogen bonding, resulting in low volatility and thermal instability, making direct analysis by techniques like GC-MS difficult. Silylation effectively masks these polar functional groups, leading to several analytical advantages:

• Increased Volatility: Silylated nucleosides are significantly more volatile, enabling their separation and analysis by gas chromatography.[1][2][3][4]

• Enhanced Thermal Stability: The derivatization process protects the nucleosides from thermal degradation at the high temperatures required for GC analysis.[1][5]

• Improved Chromatographic Behavior: Silylation reduces the polarity of the analytes, leading to better peak shapes and resolution in both GC and LC.[6][7]

• Characteristic Mass Spectra: The silyl derivatives produce predictable and informative fragmentation patterns in mass spectrometry, aiding in structural elucidation.[8][9][10][11][12]

The choice of silylating agent is critical and depends on the specific nucleoside and the analytical technique employed.

Table 1: Common Silylating Agents for Nucleoside Derivatization

Silylating Agent	Abbreviation	Key Characteristics	Typical Reaction Conditions
N,O-Bis(trimethylsilyl)trifluoroacetamide	BSTFA	Highly reactive, volatile byproducts. Often used with a catalyst like TMCS.	15-30 min at 60-150°C.[13][14]
N,O-Bis(trimethylsilyl)acetamide	BSA	Less reactive than BSTFA, but still effective.	2 hours at 120°C.[13]
N-Methyl-N-(trimethylsilyl)trifluoroacetamide	MSTFA	A powerful silylating agent, often used for metabolomics.[3][15][16]	30 min at 37°C.[4]
Trimethylsilylimidazole	TMSI	Particularly effective for silylating hydroxyl groups.	3 hours at 60°C.[13]
Hexamethyldisilazane	HMDS	A less reactive agent, often requiring a catalyst like TMCS or an acidic catalyst.[2][17][18]	Refluxing until ammonia evolution ceases.[17]

Gas Chromatography-Mass Spectrometry (GC-MS): The Workhorse Technique

GC-MS is a powerful and widely used technique for the separation and identification of volatile and thermally stable compounds. For nucleoside analysis, derivatization to their silylated forms is a prerequisite.

Principle of GC-MS for Silylated Nucleosides

Silylated nucleosides, being volatile, are injected into a heated port where they are vaporized and carried by an inert gas (e.g., helium) through a capillary column. The column's stationary phase separates the different silylated nucleosides based on their boiling points and interactions with the phase. As each compound elutes from the column, it enters the mass spectrometer, where it is ionized (typically by electron ionization - EI), fragmented, and detected. The resulting mass spectrum provides a unique "fingerprint" for each compound, allowing for its identification and quantification.

Diagram 1: GC-MS Workflow for Silylated Nucleoside Analysis

Caption: Workflow for the analysis of silylated nucleosides by GC-MS.

Protocol: GC-MS Analysis of Silylated Nucleosides

This protocol provides a general framework for the silylation and subsequent GC-MS analysis of nucleosides. Optimization of specific parameters may be required for different nucleosides and instrumentation.

Materials:

• Nucleoside standards or sample extract

• Silylating reagent (e.g., BSTFA with 1% TMCS)

• Anhydrous pyridine or other suitable solvent (e.g., acetonitrile, DMF)[13]

• Internal standard (e.g., a stable isotope-labeled nucleoside)

• Reacti-Vials™ or other suitable reaction vials with screw caps

• Heating block or oven

• GC-MS system equipped with a capillary column (e.g., 5% phenyl-methylpolysiloxane)

Procedure:

• Sample Preparation:

  • Accurately weigh or pipette the nucleoside sample (typically in the microgram to nanogram range) into a reaction vial.

  • If the sample is in a solution, evaporate the solvent to complete dryness under a stream of nitrogen or using a vacuum centrifuge. It is crucial to ensure the sample is anhydrous as moisture will quench the silylating reagent.[4]

• Derivatization (Silylation):

  • Add a known amount of internal standard to the dried sample.

  • Add 50-100 µL of anhydrous pyridine (or another appropriate solvent) to dissolve the sample.

  • Add 50-100 µL of the silylating reagent (e.g., BSTFA + 1% TMCS). The molar excess of the silylating reagent should be optimized; a 225-fold molar excess has been found to be effective for BSTFA.[14]

  • Securely cap the vial and heat at the recommended temperature and time (e.g., 70°C for 30 minutes). Optimal conditions vary depending on the silylating agent and the nucleoside.[13]

  • Allow the vial to cool to room temperature before injection into the GC-MS.

• GC-MS Analysis:

  • Injection: Inject 1-2 µL of the derivatized sample into the GC injector, typically in splitless mode for trace analysis.

  • GC Conditions (Example):

    • Injector Temperature: 250-280°C

    • Oven Temperature Program: Start at 100°C, hold for 1 min, then ramp to 280°C at 10°C/min, and hold for 5-10 min. This program should be optimized for the specific nucleosides of interest.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column is a good starting point.

  • MS Conditions (Example):

    • Ion Source Temperature: 230°C

    • Interface Temperature: 280°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 50-800.

• Data Analysis:

  • Identify the peaks corresponding to the silylated nucleosides based on their retention times and mass spectra.

  • Confirm the identity of the compounds by comparing their mass spectra with reference libraries (e.g., NIST, Wiley) or with spectra of authentic standards.

  • Quantify the nucleosides by integrating the peak areas of specific ions and comparing them to the internal standard.

Mass Spectral Fragmentation of Silylated Nucleosides

The EI mass spectra of trimethylsilyl (TMS) derivatives of nucleosides exhibit characteristic fragmentation patterns that are invaluable for their identification.[10][11][12] Key fragment ions include:

• Molecular Ion (M+•): Often observed, but can be of low abundance.

• [M-15]+: Loss of a methyl group from a TMS moiety, a very common and often abundant ion.

• Ions related to the silylated sugar moiety: These provide information about the sugar portion of the nucleoside.

• Ions corresponding to the silylated base: These fragments are characteristic of the specific purine or pyrimidine base.

Liquid Chromatography-Mass Spectrometry (LC-MS): Versatility for Polar Analytes

LC-MS is a powerful technique for the analysis of non-volatile and thermally labile compounds, making it well-suited for the direct analysis of nucleosides.[19][20][21][22] While derivatization is not always necessary, silylation can still be employed to improve chromatographic separation and sensitivity in some LC-MS applications.[6]

Principle of LC-MS for Nucleoside Analysis

In LC-MS, the sample is dissolved in a suitable solvent and injected into a liquid chromatograph. The components of the sample are separated on a column based on their interactions with the stationary phase. The eluent from the column is then introduced into the mass spectrometer's ion source (e.g., electrospray ionization - ESI or atmospheric pressure chemical ionization - APCI), where the analytes are ionized. The ions are then separated by their mass-to-charge ratio and detected.

Diagram 2: LC-MS Workflow for Nucleoside Analysis

Caption: Workflow for the analysis of nucleosides by LC-MS.

Protocol: LC-MS/MS Analysis of Nucleosides

This protocol describes a general method for the analysis of underivatized nucleosides.

Materials:

• Nucleoside standards or sample extract

• HPLC-grade water with 0.1% formic acid (Mobile Phase A)

• HPLC-grade acetonitrile with 0.1% formic acid (Mobile Phase B)

• LC-MS/MS system with an ESI source

• Reversed-phase C18 column

Procedure:

• Sample Preparation:

  • Dissolve the nucleoside sample in the initial mobile phase composition (e.g., 95% A, 5% B) to a suitable concentration.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• LC-MS/MS Analysis:

  • LC Conditions (Example):

    • Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start with 5% B, hold for 1 min, ramp to 95% B over 10 min, hold for 2 min, then return to initial conditions and equilibrate.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40°C.

  • MS/MS Conditions (Example):

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Capillary Voltage: 3.5 kV.

    • Source Temperature: 120°C.

    • Desolvation Temperature: 350°C.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Precursor and product ion pairs for each nucleoside need to be determined by infusing individual standards.

• Data Analysis:

  • Identify nucleosides based on their retention times and specific MRM transitions.

  • Quantify the nucleosides by integrating the peak areas from the MRM chromatograms and comparing them to a calibration curve generated from authentic standards.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unambiguous Structure Elucidation

NMR spectroscopy is an unparalleled technique for the unambiguous structural characterization of molecules, including silylated nucleosides. While not a high-throughput screening method like GC-MS or LC-MS, it provides detailed structural information that is often essential for confirming the identity of novel or modified nucleosides.

Principle of NMR for Silylated Nucleosides

NMR spectroscopy relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, certain nuclei (like 1H, 13C, and 29Si) absorb and re-emit electromagnetic radiation at specific frequencies. These frequencies, or chemical shifts, are highly sensitive to the local electronic environment of the nucleus, providing detailed information about the molecular structure.

For silylated nucleosides, NMR can be used to:

• Confirm the successful silylation of hydroxyl and amino groups.

• Determine the position of the silyl groups on the nucleoside.

• Elucidate the overall structure of the molecule.

Key NMR Techniques for Characterizing Silylated Nucleosides

• 1H NMR: Provides information about the number, connectivity, and chemical environment of protons in the molecule. The appearance of signals corresponding to the silyl group's alkyl substituents (e.g., a singlet around 0 ppm for a TMS group) and the disappearance of signals from the original -OH and -NH protons confirm silylation.

• 13C NMR: Provides information about the carbon skeleton of the molecule. Changes in the chemical shifts of carbons attached to the silylated functional groups can be observed.

• 29Si NMR: Directly observes the silicon nucleus, providing definitive evidence of silylation and information about the nature of the silicon-oxygen or silicon-nitrogen bond.[23][24]

• 2D NMR (e.g., COSY, HSQC, HMBC): These techniques are used to establish correlations between different nuclei, allowing for the complete assignment of all signals and the unambiguous determination of the molecular structure.

Protocol: NMR Analysis of a Silylated Nucleoside

Materials:

• Purified silylated nucleoside

• Deuterated solvent (e.g., CDCl3, DMSO-d6)

• NMR spectrometer

Procedure:

• Sample Preparation:

  • Dissolve an appropriate amount of the purified silylated nucleoside (typically 1-10 mg) in 0.5-0.7 mL of a suitable deuterated solvent in an NMR tube.

• NMR Data Acquisition:

  • Acquire a 1H NMR spectrum to assess the purity and confirm the presence of the silyl groups.

  • Acquire a 13C NMR spectrum.

  • If required for detailed structural elucidation, perform 2D NMR experiments such as COSY, HSQC, and HMBC.

  • For definitive confirmation of silylation, a 29Si NMR spectrum can be acquired, although this may require a longer acquisition time due to the low natural abundance and sensitivity of the 29Si nucleus.

• Data Analysis:

  • Process the NMR data (Fourier transformation, phasing, baseline correction).

  • Integrate the signals in the 1H NMR spectrum to determine the relative number of protons.

  • Assign the signals in the 1D and 2D spectra to the specific nuclei in the silylated nucleoside structure.

Concluding Remarks

The choice of analytical technique for characterizing silylated nucleosides depends on the specific research question. GC-MS is a robust and sensitive method for routine analysis and quantification, provided the nucleosides are successfully derivatized. LC-MS offers the flexibility of analyzing nucleosides both with and without derivatization and is particularly useful for complex biological matrices. NMR spectroscopy, while less suited for high-throughput analysis, provides unparalleled structural detail for unambiguous characterization. By understanding the principles and applying the protocols outlined in this guide, researchers can effectively leverage these powerful analytical techniques to advance their studies involving nucleosides.

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• Lukevics, E., et al. (1974). The Silyl Method of Synthesis of Nucleosides and Nucleotides. ResearchGate.
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• 24. Abinitio calculations of 29Si NMR chemical shifts for some gas phase and solid state silicon fluorides and oxides | Semantic Scholar [semanticscholar.org]

Application Note: A Researcher's Guide to the Synthesis and Incorporation of 4'-C-Hydroxymethyl Uridine into Oligonucleotides

Abstract

The strategic placement of modifications within therapeutic oligonucleotides is a cornerstone of modern drug development, enhancing properties such as nuclease resistance, target binding affinity, and pharmacokinetic profiles.[][2][3] The 4'-C-hydroxymethyl modification on the ribose sugar is of significant interest for its ability to confer unique structural and biological characteristics.[4] This guide provides a comprehensive technical overview and detailed protocols for the effective use of 2',3',5'-Tri-O-TBDMS-4'-C-hydroxymethyl uridine, a key precursor, in solid-phase phosphoramidite chemistry. We address the critical preparatory steps required to convert this stable precursor into a reactive phosphoramidite building block, detail its incorporation into oligonucleotides, and provide robust protocols for the multi-stage deprotection process, with a special focus on the complete removal of the highly stable tert-butyldimethylsilyl (TBDMS) protecting groups.

Introduction: The Rationale for 4'-C-Hydroxymethyl Uridine

Oligonucleotide therapeutics, including antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), rely on chemical modifications to overcome the limitations of natural nucleic acids.[5] Modifications to the sugar moiety are particularly effective at modulating the conformational geometry of the ribose (sugar pucker), which in turn influences the overall helical structure of the duplex formed with the target RNA.

The 4'-C-hydroxymethyl modification introduces an exocyclic CH₂OH group at a key structural position. This alteration has been shown to provide significant resistance to degradation by 3'-exonucleases while maintaining favorable hybridization properties, particularly with complementary RNA targets.[4] The journey from a modified nucleoside to a final, purified oligonucleotide, however, requires a precise and carefully controlled chemical pathway.

The specified starting material, 2',3',5'-Tri-O-TBDMS-4'-C-hydroxymethyl uridine , is a fully protected and stable precursor. Its direct use in automated oligonucleotide synthesis is not possible because it lacks the free hydroxyl groups necessary for phosphitylation and chain elongation.[6][7] This guide will illuminate the necessary synthetic transformations to unlock its potential.

Part I: From Precursor to Phosphoramidite – Preparing the Active Building Block

The foundational principle of phosphoramidite chemistry is the controlled, sequential reaction between a 5'-hydroxyl group on the growing oligonucleotide chain and a 3'-phosphoramidite group on the incoming monomer.[8][9] Therefore, the precursor must be chemically converted into a standard building block: a 5'-O-DMT, 2'-O-TBDMS, 3'-O-phosphoramidite derivative.

To prevent unwanted side reactions during synthesis, the additional 4'-C-hydroxymethyl group must also be protected, for instance, with an acetyl group.[10]

Figure 1: Synthetic workflow to convert the stable precursor into a reactive phosphoramidite monomer.

Protocol 2.1: Synthesis of the 5'-DMT, 2'-TBDMS, 4'-OAc Intermediate

This protocol outlines a plausible, multi-step synthetic route based on established nucleoside chemistry.[10][11]

• Selective 5'-Desilylation: Dissolve the precursor (1.0 eq) in anhydrous Tetrahydrofuran (THF). Add a solution of 1M TBAF with 0.5M Acetic Acid in THF (1.1 eq) dropwise at 0°C. The acetic acid buffers the basicity of the TBAF reagent, favoring selective removal of the less hindered 5'-TBDMS group.[12] Monitor the reaction by TLC. Upon completion, quench with saturated aq. NaHCO₃ and extract with ethyl acetate.

• 5'-O-DMT Protection: Dry the product from the previous step by co-evaporation with pyridine. Resuspend in anhydrous pyridine and add 4,4'-Dimethoxytrityl chloride (DMT-Cl, 1.2 eq) in portions. Stir at room temperature until completion. Work up by quenching with methanol and extracting into dichloromethane (DCM).

• 4'-CH₂OH Acetylation: Dissolve the 5'-DMT product in pyridine and cool to 0°C. Add Acetic Anhydride (1.5 eq) and stir for 2-4 hours. This step protects the primary hydroxyl at the 4'-C position.

• Selective 3'-Desilylation: This is the most challenging step. It often involves enzymatic deprotection or carefully controlled acidic conditions that favor removal of the 3'-TBDMS over the 2'-TBDMS group. A common method involves treatment with a reagent like HF-Pyridine in a controlled manner.[11]

• Purification: Purify the final intermediate by silica gel column chromatography to obtain the 5'-O-DMT, 2'-O-TBDMS, 4'-C-acetyloxymethyl uridine with a free 3'-OH group.

Protocol 2.2: Phosphitylation of the 3'-Hydroxyl Group

This procedure converts the free 3'-OH into the reactive phosphoramidite moiety.[7][10][13]

• Setup: Under an inert argon atmosphere, dissolve the purified intermediate (1.0 eq) in anhydrous DCM.

• Reaction: Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Then, slowly add 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite (1.5 eq) via syringe.

• Monitoring: Monitor the reaction by TLC and ³¹P NMR spectroscopy. The reaction is typically complete within 2-3 hours.

• Work-up & Purification: Quench the reaction with saturated aq. NaHCO₃. Extract the organic phase, dry over Na₂SO₄, and concentrate. Precipitate the product from cold n-hexane to yield the final phosphoramidite as a white foam.

Quality Control Check	Specification	Rationale
³¹P NMR	Singlet at ~148-152 ppm	Confirms the formation of the desired P(III) phosphoramidite diastereomers. Absence of other signals indicates purity.
LC-MS	Correct [M+H]⁺	Verifies the molecular weight and identity of the final product.
Water Content	< 0.3%	Ensures high coupling efficiency and stability of the phosphoramidite in solution.[14]

Part II: Automated Solid-Phase Oligonucleotide Synthesis

With the activated phosphoramidite in hand, it can be incorporated into an oligonucleotide sequence using a standard automated DNA/RNA synthesizer. The process follows a four-step cycle for each nucleotide addition.[8][9]

Figure 2: The four-step cycle of phosphoramidite chemistry for oligonucleotide synthesis.

Protocol 3.1: Incorporation using Automated Synthesizer

• Preparation: Dissolve the synthesized 4'-C-hydroxymethyl uridine phosphoramidite in anhydrous acetonitrile to the desired concentration (e.g., 0.1 M). Install the bottle on a designated port on the synthesizer.

• Synthesis Parameters: Program the synthesizer sequence. For bulky, modified monomers like this one, adjustments to the standard cycle are critical for achieving high coupling efficiency.[15]

• Execution: Run the synthesis. The instrument will automatically perform the detritylation, coupling, capping, and oxidation steps for each monomer addition.

Parameter	Standard DNA Cycle	Recommended for Modified Monomer	Rationale
Monomer	0.1 M	0.1 M - 0.15 M	Higher concentration can help drive the reaction forward.
Activator	0.25 M 5-Ethylthio-1H-tetrazole (ETT)	0.25 M Dicyanoimidazole (DCI)	DCI is a slightly milder activator, reducing the risk of detritylation of the incoming monomer during longer coupling times.[15]
Coupling Time	60 - 90 seconds	5 - 10 minutes	The steric bulk of the TBDMS group slows down the coupling reaction, requiring extended time for completion.[15][16]
Oxidizing Agent	0.02 M Iodine in THF/Water/Pyridine	No change	Standard oxidation is sufficient.
Capping Agent	Acetic Anhydride / N-Methylimidazole	No change	Standard capping is sufficient to block unreacted 5'-OH groups.

Part III: The Critical Final Steps – Cleavage & Multi-Stage Deprotection

The final stage is arguably the most critical for obtaining a high-quality product. The TBDMS groups are highly stable and require a specific chemical step for their removal, which is orthogonal to the standard basic deprotection used for the nucleobases and phosphate backbone.[15][17]

Figure 3: Workflow for the two-stage cleavage and deprotection of TBDMS-protected oligonucleotides.

Protocol 4.1: Stage 1 - Cleavage and Base/Phosphate Deprotection

This step cleaves the oligonucleotide from the solid support and removes the protecting groups from the nucleobases (e.g., Ac, iBu) and the cyanoethyl groups from the phosphate backbone.

• Transfer the solid support from the synthesis column to a screw-cap vial.

• Add 1.0 mL of a deprotection solution. Common choices include:

  • Standard: A 3:1 mixture of concentrated Ammonium Hydroxide and Ethanol. Incubate at 55°C for 8-12 hours.[15]

  • UltraFast: A 1:1 mixture of aqueous Ammonium Hydroxide and 40% aqueous Methylamine (AMA). Incubate at 65°C for 15-20 minutes.[16][18] This is compatible with fast-deprotecting base protecting groups.

• After incubation, cool the vial and centrifuge. Transfer the supernatant containing the oligonucleotide to a new tube.

• Evaporate the solution to dryness using a centrifugal vacuum concentrator.

Protocol 4.2: Stage 2 - TBDMS Group Removal

This fluoride-mediated step specifically cleaves the silyl ethers.[12][19]

Method A: Tetrabutylammonium Fluoride (TBAF)

TBAF is effective but highly sensitive to water, which can significantly slow the reaction, especially for pyrimidines.[20][21]

• To the dried oligonucleotide pellet, add 500 µL of 1M TBAF in THF. Crucially, ensure the water content of the TBAF solution is below 5% by storing it over activated 3Å molecular sieves. [20][21]

• Vortex to dissolve the pellet and incubate at room temperature for 16-24 hours.[15][16]

• Quench the reaction by adding an equal volume of a desalting buffer or water.

Method B: Triethylamine Trihydrofluoride (TEA·3HF)

This reagent is often preferred as it is less sensitive to water and can provide faster, cleaner reactions.[15][18]

• Prepare the deprotection cocktail: 100 µL of anhydrous DMSO, 50 µL of Triethylamine (TEA), and 60 µL of TEA·3HF.

• Add the cocktail to the dried oligonucleotide pellet.

• Vortex to dissolve and incubate at 65°C for 2.5 hours.[18]

• Immediately before purification, cool the solution and quench by adding ~1.5 mL of an appropriate quenching/loading buffer.[18]

Part IV: Purification and Analysis

After deprotection, the crude oligonucleotide must be purified to remove failure sequences and residual salts.

• Purification: Reverse-phase or ion-exchange High-Performance Liquid Chromatography (HPLC) are the methods of choice for purifying modified oligonucleotides.

• Analysis & QC: The identity and purity of the final product should always be confirmed.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Verifies the correct molecular weight of the full-length product.[4][22]

  • Analytical HPLC or UPLC: Determines the purity of the final sample.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low Coupling Efficiency	1. Insufficient coupling time for the bulky monomer. 2. Deactivated phosphoramidite (hydrolysis). 3. Inappropriate activator.	1. Increase coupling time to 10 minutes or more. 2. Use freshly prepared phosphoramidite solution; ensure all solvents are anhydrous. 3. Switch to DCI as the activator for modified monomers.
Incomplete TBDMS Removal (Observed as multiple peaks/smears in HPLC/PAGE)	1. Water content in TBAF reagent is too high (>5%). 2. Insufficient reaction time or temperature.	1. Dry the TBAF solution over molecular sieves before use or use a fresh, anhydrous bottle.[20][21] 2. Re-treat the sample with fresh desilylation reagent.[21] 3. Switch to the more robust TEA·3HF deprotection method.[18]
Degradation of Oligo	1. Prolonged exposure to acidic detritylation conditions. 2. Base-labile modifications incompatible with AMA or ammonia treatment.	1. Ensure the acid delivery on the synthesizer is functioning correctly. Use milder activators like DCI. 2. Use a milder deprotection scheme if sensitive groups are present (e.g., UltraMild monomers and potassium carbonate in methanol for cleavage).

References

• Oligoribonucleotides with 2′-O-(tert-Butyldimethylsilyl) Groups.Current Protocols in Nucleic Acid Chemistry.

• Zewge, D. (2012). Safe deprotection strategy for the tert-butyldimethylsilyl (TBS) group during RNA synthesis. Current Protocols in Nucleic Acid Chemistry, Chapter 3, Unit 3.21. [Link]

• Procedure for the synthesis, deprotection and isolation of RNA using TBDMS-protected monomers. Glen Research Application Guide. [Link]

• Deprotection and purification of oligonucleotides and their derivatives.

• Wincott, F., et al. (1995). Synthesis, deprotection, analysis and purification of RNA and ribozymes. Nucleic Acids Research, 23(14), 2677–2684. [Link]

• Deprotection of Silyl Ethers. Gelest, Inc. Technical Library. [Link]

• Comprehensive Phosphoramidite chemistry capabilities for the synthesis of oligonucleotides. Aragen Life Sciences. [Link]

• Hogrefe, R. I., et al. (1993). Effect of excess water on the desilylation of oligoribonucleotides using tetrabutylammonium fluoride. Nucleic Acids Research, 21(20), 4739–4741. [Link]

• Phosphoramidite Chemistry for DNA Synthesis. Twist Bioscience. [Link]

• Nielsen, K. D., et al. (1995). Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis. Bioorganic & Medicinal Chemistry, 3(11), 1493-502. [Link]

• Nucleoside phosphoramidite. Wikipedia. [Link]

• Phosphoramidite Chemistry. Eurofins Genomics. [Link]

• Roy, S., & Caruthers, M. (2013). The Phosphoramidite Approach for Oligonucleotide Synthesis. ResearchGate. [Link]

• Devereux, S., et al. (2018). Efficient Synthesis of N4-Methyl and N4-Hydroxycytidine Phosphoramidites. ResearchGate. [Link]

• Muller, M., et al. (2016). Synthesis of 5-Hydroxymethylcytidine- and 5-Hydroxymethyl-uridine-Modified RNA. Molecules, 21(5), 571. [Link]

• Dimer phosphoramidite synthesis (TBDMS protection). ResearchGate. [Link]

• Beaucage, S. L. (2001). Synthetic Strategies and Parameters Involved in the Synthesis of Oligodeoxyribonucleotides According to the Phosphoramidite Method. Current Protocols in Nucleic Acid Chemistry. [Link]

• Roberts, T. C., et al. (2020). Therapeutic Oligonucleotides: State of the Art. Annual Review of Pharmacology and Toxicology. [Link]

• Crooke, S. T., et al. (2021). Oligonucleotide Therapies: The Past and the Present. Nucleic Acid Therapeutics, 31(3), 1-19. [Link]

• Khvorova, A., & Watts, J. K. (2017). Chemistry, structure and function of approved oligonucleotide therapeutics. Nucleic Acids Research, 48(3), 1073-1092. [Link]

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• 5. academic.oup.com [academic.oup.com]
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Application Note &amp; Protocol Guide: Enzymatic Incorporation of 4'-C-Hydroxymethyl Uridine Triphosphate

Audience: Researchers, scientists, and drug development professionals.

Abstract: The site-specific incorporation of modified nucleotides into RNA is a cornerstone of modern molecular biology, enabling advanced applications in diagnostics, therapeutics, and fundamental research. This guide provides a comprehensive technical overview and detailed protocols for the enzymatic incorporation of 4'-C-hydroxymethyl uridine triphosphate (4'-C-HM-UTP) into RNA transcripts using T7 RNA Polymerase. We delve into the mechanistic considerations for polymerase acceptance of modified substrates, provide a robust, self-validating protocol for in vitro transcription (IVT), and detail methods for the verification and analysis of the resulting modified RNA.

Introduction: The Significance of 4'-C Sugar Modifications

The chemical landscape of RNA can be expanded far beyond its four canonical bases. Modifications to the ribose sugar moiety, in particular, offer a powerful strategy to alter the biophysical properties of RNA. The 4'-position of the ribose is a critical nexus, influencing sugar pucker, helical geometry, and interactions with proteins and other nucleic acids.

Introducing a hydroxymethyl group at this position (4'-C-HM) creates a novel structural and functional entity. This modification can:

• Enhance Nuclease Resistance: The bulky 4'-substituent can sterically hinder the approach of endo- and exonucleases, thereby increasing the transcript's half-life in biological systems.[1]

• Modulate Structural Conformation: Alterations at the 4'-position can lock the ribose into specific conformations (e.g., C3'-endo, akin to A-form RNA), which can stabilize duplexes and other secondary structures.[2][3][4]

• Serve as a Chemical Handle: The primary alcohol of the hydroxymethyl group provides a site for post-transcriptional conjugation of functional molecules such as fluorophores, biotin, or therapeutic payloads.[5]

Understanding how to efficiently and faithfully incorporate 4'-C-HM-UTP is therefore of significant interest for the development of RNA aptamers, siRNA, mRNA vaccines, and other nucleic acid-based technologies.

Mechanistic Insights: Polymerase Accommodation of Modified NTPs

The workhorse for high-yield in vitro transcription, T7 RNA Polymerase (T7 RNAP), has evolved to recognize the specific geometry of natural ribonucleoside triphosphates (NTPs).[6] The incorporation of a modified NTP like 4'-C-HM-UTP presents a steric challenge to the enzyme's active site.

Several factors govern the success of this process:

• Enzyme Flexibility: While highly specific, the active site of T7 RNAP possesses a degree of conformational flexibility. Studies on various modified nucleotides have shown that polymerases can adapt to accommodate bulky groups, particularly when they are positioned away from the Watson-Crick pairing face.[7][8]

• Substrate Positioning: The modification's location is critical. Modifications at the C5 position of pyrimidines are generally well-tolerated as they project into the major groove of the DNA-RNA hybrid.[7][9] Sugar modifications, like the 4'-C-HM group, directly impact the sugar-phosphate backbone and require the polymerase to accommodate this altered geometry.

• Processivity: The incorporation of a modified nucleotide may cause the polymerase to pause or dissociate.[10] Therefore, transcription efficiency can be sensitive to the density and sequence context of the modification. In some cases, the presence of one modified nucleotide can even influence the incorporation efficiency of the subsequent nucleotide.[7]

The following workflow outlines the key stages for producing and validating RNA containing 4'-C-HM-Uridine.

Caption: High-level workflow for synthesis and validation of modified RNA.

Experimental Protocols

Core Principle: Self-Validation through Controls

For any protocol involving non-standard reagents, robust controls are essential for interpreting results. This protocol is designed as a self-validating system. You will run three parallel reactions:

• Positive Control (+UTP): A standard IVT reaction with only the four canonical NTPs (A, C, G, U). This validates the activity of the enzyme, buffer, and DNA template. The resulting transcript serves as a size and yield benchmark.

• Test Reaction (+4'-C-HM-UTP): The experimental reaction where canonical UTP is fully replaced by 4'-C-HM-UTP.

• Negative Control (-UTP): A reaction lacking both UTP and 4'-C-HM-UTP. This control should yield no full-length product and confirms that transcript synthesis is dependent on the presence of a uridine triphosphate analog.[11]

Protocol: In Vitro Transcription with T7 RNA Polymerase

This protocol is optimized for a standard 20 µL reaction volume, which can be scaled as needed.[12] It is critical to maintain an RNase-free environment throughout the procedure.[]

Materials:

• Linearized DNA Template with T7 Promoter (0.5-1.0 µg)

• T7 RNA Polymerase (e.g., NEB HiScribe™ T7 High Yield RNA Synthesis Kit)

• 10x Reaction Buffer (Supplied with enzyme)

• ATP, CTP, GTP Solutions (100 mM stocks)

• UTP Solution (100 mM stock)

• 4'-C-Hydroxymethyl Uridine Triphosphate (4'-C-HM-UTP) (100 mM stock)

• Dithiothreitol (DTT, 100 mM)

• RNase Inhibitor (e.g., Murine RNase Inhibitor)

• Nuclease-free water

Reaction Setup:

Assemble reactions at room temperature to prevent precipitation of the DNA template by spermidine in the buffer.[14] Thaw all components (except the enzyme, keep on ice), mix gently, and centrifuge briefly.[12]

Component	Stock Conc.	Volume for 20 µL Rxn	Final Conc.	Causality & Notes
Nuclease-free H₂O	—	to 20 µL	—	Adjust volume to reach 20 µL total.
10x Reaction Buffer	10x	2.0 µL	1x	Provides optimal pH, Mg²⁺, and salts for polymerase activity.[14]
ATP	100 mM	2.0 µL	10 mM	Building block for RNA synthesis.
CTP	100 mM	2.0 µL	10 mM	Building block for RNA synthesis.
GTP	100 mM	2.0 µL	10 mM	Building block for RNA synthesis.
UTP or 4'-C-HM-UTP	100 mM	2.0 µL	10 mM	Use UTP for (+) control; 4'-C-HM-UTP for Test; neither for (-) control.
DNA Template	0.5 µg/µL	2.0 µL	1 µg	Linearized plasmid or PCR product containing a T7 promoter.
DTT	100 mM	2.0 µL	10 mM	Reducing agent that maintains T7 RNAP in an active state.[15]
RNase Inhibitor	40 U/µL	0.5 µL	20 U	Protects nascent RNA from degradation by contaminating RNases.
T7 RNA Polymerase Mix	—	2.0 µL	—	Add enzyme last to initiate the reaction.
Total Volume	20 µL

Procedure:

• Assemble: Combine the components in the order listed in the table for each of the three reactions (+UTP, +4'-C-HM-UTP, -UTP). Add the T7 RNA Polymerase Mix last.

• Mix: Gently pipette up and down to mix. Briefly centrifuge to collect the reaction at the bottom of the tube.

• Incubate: Incubate the reactions at 37°C for 2 hours. For transcripts smaller than 0.3 kb, the incubation can be extended up to 16 hours to improve yield.[12] Using an incubator or PCR machine with a heated lid is recommended for longer incubations to prevent evaporation.[12]

• DNase Treatment: To remove the DNA template, add 1 µL of RNase-free DNase I and incubate at 37°C for 15 minutes.[14]

• Purification: Purify the RNA using a column-based kit (e.g., Monarch® RNA Cleanup Kit) or via phenol/chloroform extraction and ethanol precipitation.[16] Elute in nuclease-free water.

Protocol: Quality Control by Denaturing PAGE

After purification, it is essential to assess the integrity and yield of the transcripts. Denaturing polyacrylamide gel electrophoresis (PAGE) separates RNA by size and can reveal if the modified nucleotide led to premature termination or affected the overall yield.

Procedure:

• Mix ~200-500 ng of RNA from each reaction with an equal volume of 2x RNA Loading Dye (containing formamide).

• Denature the samples by heating at 70-95°C for 5 minutes, then immediately place on ice.

• Load the samples onto a denaturing (7M Urea) TBE-PAGE gel (6-12% acrylamide, depending on transcript size).

• Run the gel until the dye front reaches the bottom.

• Stain the gel with a nucleic acid stain (e.g., SYBR™ Gold) and visualize on a gel doc system.

Expected Results:

• Lane 1 (+UTP): A sharp, distinct band at the expected molecular weight.

• Lane 2 (+4'-C-HM-UTP): A sharp band. Its migration may be slightly different from the unmodified RNA due to the added mass/charge of the modification. The yield may be lower than the positive control.[10]

• Lane 3 (-UTP): No significant band corresponding to the full-length transcript. Some very short abortive transcripts may be visible near the bottom of the gel.

Verification of Incorporation: LC-MS Analysis

While PAGE confirms the size and relative yield, it does not prove that the modification was incorporated. The gold standard for verification is Liquid Chromatography-Mass Spectrometry (LC-MS).[17][18] This method involves digesting the RNA to its constituent nucleosides and measuring their masses.

Caption: Step-by-step process for verifying nucleoside modification via LC-MS.

Protocol: Enzymatic Digestion and LC-MS Analysis

Procedure:

• Digestion: In a 20 µL reaction, combine ~1-5 µg of purified RNA, Nuclease P1 (to digest RNA to 5'-monophosphates), and a compatible buffer. Incubate at 37°C for 2 hours.[11]

• Dephosphorylation: Add Calf Intestinal Alkaline Phosphatase (CIP) directly to the reaction to remove the 5'-phosphate, yielding free nucleosides. Incubate at 37°C for another 1-2 hours.

• Analysis: Submit the digested samples for analysis by UPLC-MS/MS.[17][19] A reverse-phase C18 column is commonly used for separating the highly polar nucleosides.[19] The mass spectrometer will be set to detect the expected masses of the canonical and modified nucleosides.

Expected Results & Data Interpretation:

The analysis relies on comparing the extracted ion chromatograms for the expected mass-to-charge ratios (m/z) of the protonated nucleosides.

Nucleoside	Molecular Formula	Exact Mass (Monoisotopic)	Expected [M+H]⁺ m/z
Uridine (U)	C₉H₁₂N₂O₆	244.0695	245.0768
4'-C-Hydroxymethyl Uridine (HM-U)	C₁₀H₁₄N₂O₇	274.0801	275.0874

• Positive Control (+UTP) Sample: A prominent peak should be observed at m/z = 245.0768 (Uridine). No significant peak should be present at m/z = 275.0874.

• Test Reaction (+4'-C-HM-UTP) Sample: A prominent peak should be observed at m/z = 275.0874 (4'-C-HM-Uridine). The peak for canonical Uridine (m/z = 245.0768) should be absent or at background levels, confirming complete substitution.

Troubleshooting & Advanced Considerations

• Low Yield with Modified NTP: If the yield of the modified transcript is significantly lower than the control, consider optimizing the reaction. Try lowering the incubation temperature to 30°C, increasing the concentration of Mg²⁺ in the buffer, or increasing the incubation time. Some modified NTPs may require different optimal conditions.[]

• Premature Termination (Shorter Transcripts): This indicates the polymerase is stalling after incorporating the modified nucleotide. This can be sequence-dependent. If possible, redesign the template to avoid long stretches or dense clusters of the modification.

• Reverse Transcription: If the modified RNA is to be used in applications requiring reverse transcription (e.g., qRT-PCR, sequencing), it is crucial to validate that the reverse transcriptase can read through the modification.[11] A separate validation experiment using the purified modified RNA as a template is required.

References

• Kool, E. T. (2016). Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases. Accounts of Chemical Research, 49(4), 636-645. [Link]

• Thüring, K. L., et al. (2016). Broad-range RNA modification analysis of complex biological samples using rapid C18-UPLC-MS. RNA Biology, 13(12), 1254-1264. [Link]

• Marx, A., et al. (2016). Structural Insights into the Processing of Nucleobase-Modified Nucleotides by DNA Polymerases. Accounts of Chemical Research, 49(4), 636-645. [Link]

• Wang, Y., et al. (2017). Profiling DNA and RNA Modifications Using Advanced LC–MS/MS Technologies. Accounts of Chemical Research, 50(9), 2212-2221. [Link]

• Kowalska, J., et al. (2024). Substrate Specificity of T7 RNA Polymerase toward Hypophosphoric Analogues of ATP. ACS Omega, 9(7), 8031-8041. [Link]

• Söll, D., & RajBhandary, U. L. (Eds.). (2007). In Vitro Selection Using Modified or Unnatural Nucleotides. Current Protocols in Nucleic Acid Chemistry. [Link]

• Moon, S. L., & Staley, J. P. (2011). In Vitro Transcription of Modified RNAs. In Methods in Molecular Biology (Vol. 703, pp. 171-185). Humana Press. [Link]

• Marx, A., et al. (2010). Structural basis for the synthesis of nucleobase modified DNA by Thermus aquaticus DNA polymerase. Proceedings of the National Academy of Sciences, 107(50), 21377-21382. [Link]

• Nielsen, K. D., et al. (1995). Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis. Bioorganic & Medicinal Chemistry, 3(11), 1493-1502. [Link]

• ABO. (n.d.). T7 RNA polymerase. ABO. [Link]

• Stec, W. J., et al. (2024). Substrate Specificity of T7 RNA Polymerase toward Hypophosphoric Analogues of ATP. ACS Omega. [Link]

• Kellner, S., et al. (2016). Analysis of RNA modifications by liquid chromatography-tandem mass spectrometry. Methods, 107, 48-56. [Link]

• Stec, W. J. (2018). Substrate Specificity of T7 RNA Polymerase toward Hypophosphoric Analogues of ATP. ChemMedChem. [Link]

• Thüring, K., et al. (2016). Analysis of RNA modifications by liquid chromatography-tandem mass spectrometry. ResearchGate. [Link]

• Agris, P. F., et al. (2018). A general LC-MS-based RNA sequencing method for direct analysis of multiple-base modifications in RNA mixtures. Nucleic Acids Research, 46(12), e71. [Link]

• Chaput, J. C., & Szostak, J. W. (2003). DNA polymerases engineered by directed evolution to incorporate non-standard nucleotides. Current Opinion in Chemical Biology, 7(6), 723-730. [Link]

• Eoff, R. L., et al. (2010). The use of modified and non-natural nucleotides provide unique insights into pro-mutagenic replication catalyzed by polymerase eta. Mutation Research/Fundamental and Molecular Mechanisms of Mutagenesis, 685(1-2), 24-34. [Link]

• Jäschke, A., et al. (2007). Synthesis and Enzymatic Incorporation of an Azide-Modified Uridine Triphosphate Analogue. Helvetica Chimica Acta, 90(7), 1348-1362. [Link]

• ChemBK. (n.d.). Uridine, 4'-C-(hydroxymethyl)-. [Link]

• Tor, Y., et al. (2012). Enzymatic Incorporation of Emissive Pyrimidine Ribonucleotides. Journal of the American Chemical Society, 134(22), 9239-9249. [Link]

• Moffatt, J. G., et al. (1977). 4'-Substituted nucleosides. 4. Synthesis of some 4'-hydroxymethyl nucleosides. The Journal of Organic Chemistry, 42(4), 599-604. [Link]

• Wada, T., et al. (2016). Enzymatic synthesis and reverse transcription of RNAs incorporating 2′-O-carbamoyl uridine triphosphate. Chemical Communications, 52(80), 11951-11954. [Link]

• Gagliardi, D., & Séraphin, B. (2017). Impact of RNA Modifications and RNA-Modifying Enzymes on Eukaryotic Ribonucleases. Progress in Molecular Biology and Translational Science, 152, 111-140. [Link]

• Blyn, L. B., & Blyn, M. R. (2023). RNA Stability: A Review of the Role of Structural Features and Environmental Conditions. International Journal of Molecular Sciences, 24(13), 11005. [Link]

• Weiss, S. B. (1960). ENZYMATIC INCORPORATION OF RIBONUCLEOSIDE TRIPHOSPHATES INTO THE INTERPOLYNUCLEOTIDE LINKAGES OF RIBONUCLEIC ACID. Proceedings of the National Academy of Sciences, 46(8), 1020-1030. [Link]

• Shen, J., et al. (2023). Synthesis and evaluation of NHC derivatives and 4′-fluorouridine prodrugs. Organic & Biomolecular Chemistry, 21(11), 2354-2358. [Link]

• Al-Hashimi, H. M., & Walter, N. G. (2019). The roles of structural dynamics in the cellular functions of RNAs. Nature Reviews Molecular Cell Biology, 20(8), 505-520. [Link]

• Barkan, A., & Chotewutmontri, P. (2020). Rock, scissors, paper: How RNA structure informs function. The Plant Cell, 32(12), 3701-3720. [Link]

• Lecturio. (2021, March 22). Structures and Functions: RNA Basics – Biochemistry | Lecturio [Video]. YouTube. [Link]

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• 11. In Vitro Selection Using Modified or Unnatural Nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. neb.com [neb.com]
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Comprehensive Mass Spectrometric Analysis of Modified Oligonucleotides for Therapeutic and Diagnostic Applications

An Application Note and Protocol Guide

Abstract

The therapeutic and diagnostic potential of modified oligonucleotides, including antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs), has driven a critical need for robust analytical methods to ensure their identity, purity, and quality. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), has emerged as the definitive technique for this purpose. Its ability to provide precise mass measurements allows for the unambiguous confirmation of sequence, the characterization of chemical modifications, and the identification of process-related impurities. This guide provides a comprehensive overview and detailed protocols for the LC-MS analysis of modified oligonucleotides, offering field-proven insights into sample preparation, method development, data interpretation, and troubleshooting.

Introduction to Modified Oligonucleotide Analysis

Modified oligonucleotides are short, synthetic strands of nucleic acids engineered with chemical alterations to enhance their therapeutic properties. These modifications are designed to improve stability against nuclease degradation, increase binding affinity to target sequences, and optimize pharmacokinetic profiles. Common modifications include alterations to the phosphate backbone (e.g., phosphorothioate), the sugar moiety (e.g., 2'-O-methyl, 2'-fluoro), or the nucleobase itself.

The complexity and heterogeneity of these molecules present significant analytical challenges. Mass spectrometry is indispensable as it directly measures the molecular weight, providing an unequivocal confirmation of the final product's identity. High-resolution mass spectrometry (HRMS) is crucial for distinguishing between oligonucleotides with very similar masses and for identifying subtle modifications or impurities. This guide details the established workflows that form the basis of quality control and characterization in academic, industrial, and regulatory settings.

Core Principles and Instrumentation

The analysis of large, polyanionic molecules like oligonucleotides requires specific MS instrumentation and techniques. The most prevalent approach involves coupling ion-pair reversed-phase (IP-RP) liquid chromatography with electrospray ionization (ESI) mass spectrometry.

• Ion-Pair Reversed-Phase (IP-RP) Chromatography: Oligonucleotides are highly polar and require an ion-pairing agent (e.g., triethylamine, TEA) in the mobile phase to neutralize the negative charges on the phosphate backbone. This allows the molecule to be retained on a non-polar stationary phase (like C8 or C18), enabling high-resolution separation based on length and hydrophobicity. The use of an alcohol like hexafluoroisopropanol (HFIP) is common as it enhances the volatility of the ion-pairing agent, making it more compatible with MS detection.

• Electrospray Ionization (ESI): ESI is the preferred ionization method for oligonucleotides as it is a soft technique that transfers the large, non-volatile molecules from solution into the gas phase with minimal fragmentation. It typically produces a series of multiply charged negative ions, which appear as a characteristic "charge state envelope" in the mass spectrum.

• Mass Analyzers: High-resolution analyzers are essential.

  • Time-of-Flight (TOF): Offers high resolution and a wide mass range, making it well-suited for intact mass analysis.

  • Orbitrap: Provides superior mass accuracy (<5 ppm) and resolution, enabling confident identification of impurities and modifications.

• Tandem Mass Spectrometry (MS/MS): To confirm the nucleotide sequence and pinpoint the location of modifications, fragmentation is induced in the gas phase. Collision-induced dissociation (CID) or higher-energy C-trap dissociation (HCD) are commonly used, which preferentially cleave the phosphodiester backbone, generating a ladder of sequence-specific fragment ions (primarily a-, w-, and y-ions).

The Analytical Workflow: From Sample to Data

A successful analysis relies on a systematic workflow that encompasses meticulous sample preparation, optimized LC-MS conditions, and sophisticated data processing.

Caption: Key fragmentation sites along the oligonucleotide backbone.

Interpreting Mass Shifts: A phosphorothioate (PS) modification, where a non-bridging oxygen in the phosphate group is replaced by sulfur, increases the mass of the backbone linkage by 16.0 Da (S - O). An MS/MS spectrum will show a +16.0 Da shift for all fragment ions that retain this modified linkage, allowing for precise localization.

Common Impurity Profiling

LC-MS is highly effective at detecting and identifying common process-related impurities.

Impurity Type	Description	Typical Mass Difference
n-1 / n+1	Failure sequences missing one nucleotide or sequences with one extra nucleotide.	- Mass of one nucleotide (~300 Da) / + Mass of one nucleotide
Depurination	Loss of an adenine (A) or guanine (G) base.	-134.05 Da (for A) or -150.05 Da (for G)
Oxidation	Oxidation of a nucleobase (e.g., G to 8-oxoG) or a PS linkage.	+15.99 Da
Deamination	Loss of an amino group, e.g., cytosine to uracil.	-1.01 Da

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Excessive Salt Adducts (Na⁺, K⁺)	Incomplete desalting.	Optimize the SPE wash step; ensure all reagents and vials are free of salt contamination.
Poor Peak Shape / Tailing	Degradation of mobile phase ion-pairing agents; secondary interactions with the column.	Prepare fresh mobile phases daily. Increase column temperature or adjust HFIP concentration.
Low Signal Intensity	Poor ionization efficiency; sample degradation; insufficient desalting.	Optimize ESI source parameters (voltages, gas flows). Check sample integrity. Repeat desalting protocol.
Noisy or Unstable Baseline	Contaminated mobile phase or LC system.	Flush the entire LC system. Use fresh, high-purity solvents and additives.
Inaccurate Mass Measurement	Mass spectrometer requires calibration.	Perform an external or internal mass calibration according to the manufacturer's protocol.

Conclusion

The analytical framework presented here, centered on ion-pair reversed-phase chromatography coupled with high-resolution mass spectrometry, represents the gold standard for the characterization of modified oligonucleotides. This powerful combination provides unparalleled detail regarding the identity, purity, and integrity of these complex therapeutic molecules. By implementing robust protocols for sample preparation, instrument operation, and data analysis, researchers and drug development professionals can ensure the quality and safety of next-generation nucleic acid-based medicines.

References

• Title: Mass spectrometry for the analysis of oligonucleotide therapeutics Source: Agilent Technologies Application Note URL: [Link]

• Title: Analysis of oligonucleotides by ion-pair reversed-phase chromatography Source: Waters Corporation Application Note URL: [Link]

• Title: The role of ion-pairing reagents in RP-HPLC of oligonucleotides Source: Bio-Synthesis Inc. Technical Bulletin URL: [Link]

• Title: Tandem Mass Spectrometry for Oligonucleotide Sequencing Source: Encyclopedia of Analytical Chemistry URL: [Link]

• Title: Deconvolution of Mass Spectra Source: Protein Metrics Inc. URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Deprotection of TBDMS Ethers on Nucleosides

Prepared by the Senior Application Scientist Team

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and answers to frequently asked questions regarding the incomplete deprotection of tert-butyldimethylsilyl (TBDMS or TBS) ethers on nucleosides and their analogs. The stability and selective removal of the TBDMS group are pivotal in the multi-step synthesis of modified nucleosides, oligonucleotides, and related therapeutics.[1][2][3] This resource is designed to help you navigate the common challenges associated with this critical synthetic step.

Frequently Asked Questions (FAQs)

This section addresses the most common questions and issues encountered during the cleavage of TBDMS ethers in nucleoside chemistry.

Q1: What are the definitive analytical signs of an incomplete TBDMS deprotection?

A1: Identifying incomplete deprotection early is crucial for troubleshooting. The primary analytical indicators are found using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

• Reverse-Phase HPLC (RP-HPLC): Incompletely deprotected nucleosides, still bearing the lipophilic TBDMS group, are significantly less polar than the desired free hydroxyl product. Consequently, they will appear as later-eluting peaks compared to the main product peak.[4] You may observe a distinct, separate peak or a "shoulder" on the tail end of your product peak if separation is not optimal.

• Mass Spectrometry (MS): This is the most conclusive method. The presence of a TBDMS group results in a mass increase of 114.08 Da (SiC₆H₁₄) over the expected molecular weight of the fully deprotected product.[4] Look for an ion corresponding to [M+114]⁺ in your spectrum.

Q2: My deprotection using Tetrabutylammonium Fluoride (TBAF) is slow or incomplete. What are the likely causes?

A2: TBAF in THF is the most common reagent for TBDMS cleavage, but its efficacy can be compromised by several factors.[5][6]

• Water Content in TBAF Reagent: This is a critical and often overlooked parameter. While anhydrous TBAF is highly basic and can cause side reactions, excessive water content significantly slows the rate of desilylation, particularly for TBDMS ethers on pyrimidine nucleosides (Cytidine, Uridine, Thymidine).[4][7] The water content of commercial TBAF solutions can vary and increase over time with exposure to air. It is advisable to use fresh bottles of reagent or to dry the reagent with molecular sieves.[7]

• Steric Hindrance: The steric environment around the TBDMS ether dramatically influences its reactivity. Primary 5'-O-TBDMS groups are generally easier to remove than the more hindered secondary 2'- or 3'-O-TBDMS groups.[6] Bulky neighboring groups on the nucleobase or sugar can further impede the approach of the fluoride ion.

• Reagent Degradation: TBAF solutions can degrade over time. It is recommended to use fresh reagent or solutions that have been stored properly under an inert atmosphere and refrigerated.[4][8]

• Substrate Solubility: Poor solubility of the protected nucleoside in the reaction solvent (typically THF) can lead to a heterogeneous mixture and incomplete reaction.[6][9] Adding a co-solvent like DMSO can sometimes improve solubility.[9][10]

• Insufficient Reagent or Time: Ensure you are using a sufficient molar excess of TBAF (typically 1.5-3 equivalents) and allowing adequate reaction time. Monitor the reaction closely by Thin Layer Chromatography (TLC) to determine the point of completion.[11]

Q3: I'm observing significant side product formation or degradation of my nucleoside. What is happening?

A3: Nucleoside integrity can be compromised during TBDMS deprotection, primarily due to the basicity of the reagent or unintended group migration.

• Basicity of TBAF: Commercial TBAF solutions are inherently basic due to the presence of trace amounts of hydroxide or alkoxide ions. This basicity can catalyze undesirable side reactions, such as β-elimination, epimerization, or cleavage of other base-labile protecting groups (e.g., esters, some N-acyl groups).[12][13] If your substrate is base-sensitive, buffering the TBAF solution with a mild acid like acetic acid is highly recommended.[13]

• Silyl Group Migration: Under certain conditions, particularly with fluoride catalysis, TBDMS groups can migrate between adjacent hydroxyl groups (e.g., from 2'-O to 3'-O). This can be a significant issue in ribonucleoside chemistry, leading to a mixture of isomers that are difficult to separate.[14]

• Alternative Reagents: If base-sensitivity is a major concern, switching to a less basic or acidic deprotection method is the best course of action. Reagents like Hydrogen Fluoride-Pyridine (HF•Py) or acidic methods are excellent alternatives.[12]

Q4: What are the most reliable alternatives to TBAF for cleaving TBDMS ethers on nucleosides?

A4: Several effective alternatives to TBAF exist, each with specific advantages.

• Triethylamine Trihydrofluoride (TEA·3HF): This reagent is an excellent, less-basic alternative to TBAF and is notably less sensitive to water.[9][15][16] It is often used at elevated temperatures (e.g., 65 °C) in a polar aprotic solvent like N-methylpyrrolidinone (NMP) or DMSO, leading to rapid and clean deprotection, often within 1-2.5 hours.[10][15]

• Hydrogen Fluoride-Pyridine (HF•Pyridine): This is a classic, non-basic fluoride source suitable for acid-tolerant substrates.[12] Reactions can sometimes be messy, but using pyridine as the co-solvent can lead to cleaner reactions, albeit with longer reaction times.[17] Extreme caution is required when handling HF•Pyridine due to its toxicity and corrosiveness.

• Tris(dimethylamino)sulfur(trimethylsilyl)difluoride (TAS-F): An anhydrous source of fluoride, TAS-F is particularly useful for substrates that are highly sensitive to water or base.[11][18]

• Acidic Methods: For substrates that are stable to acid but sensitive to base, acidic deprotection is a powerful option. A catalytic amount of acetyl chloride in dry methanol, which generates anhydrous HCl in situ, is a very mild and efficient method that is compatible with many other protecting groups.[5][19] Another common method involves using a mixture of acetic acid, THF, and water.[5][6]

Troubleshooting Guide: At a Glance

This table summarizes common problems and provides direct, actionable solutions.

Problem Observed	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction (Starting material remains)	1. Degraded or wet TBAF reagent.[4][7] 2. Insufficient reagent or reaction time. 3. Steric hindrance around the TBDMS ether.[6] 4. Poor substrate solubility.[9]	1. Use a fresh, unopened bottle of TBAF or dry the existing solution with activated molecular sieves. 2. Increase the equivalents of TBAF (e.g., to 3-5 eq.) and extend the reaction time, monitoring by TLC. 3. Switch to a more potent reagent like TEA·3HF at an elevated temperature (65 °C).[15] 4. Add a co-solvent like DMSO or NMP to improve solubility.[10]
Formation of Side Products	1. Substrate is sensitive to the basicity of TBAF.[12][13] 2. Silyl group migration between adjacent hydroxyls.[14]	1. Buffer the TBAF reaction with 1-2 equivalents of acetic acid.[13] 2. Switch to a non-basic reagent like HF•Pyridine.[17] 3. Use an acidic deprotection method, such as catalytic acetyl chloride in methanol.[19]
Low Yield / Product Decomposition	1. Harsh reaction conditions (e.g., prolonged heating). 2. Incompatibility with other protecting groups on the molecule. 3. HF•Pyridine reaction not properly controlled.[17]	1. Reduce reaction temperature or time. 2. Carefully review the stability of all functional groups. Choose an orthogonal deprotection strategy (e.g., use an acidic method if you have base-labile groups).[8] 3. When using HF•Pyridine, add it slowly at 0 °C and consider using pyridine as the solvent.[17][20]
Difficulty with Workup	1. Emulsion formation during aqueous extraction. 2. Residual TBAF salts are difficult to remove.	1. Use brine to wash the organic layer. If an emulsion persists, filter the mixture through a pad of Celite. 2. After quenching, concentrate the reaction mixture and purify directly by flash column chromatography. The tetrabutylammonium salts are typically very polar and will remain on the baseline.

Visualized Workflows & Logic

Troubleshooting Incomplete Deprotection

The following diagram outlines a systematic workflow for diagnosing and solving issues related to incomplete TBDMS deprotection.

Sources

• 1. researchgate.net [researchgate.net]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. benchchem.com [benchchem.com]
• 5. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. trilinkbiotech.com [trilinkbiotech.com]
• 8. benchchem.com [benchchem.com]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. glenresearch.com [glenresearch.com]
• 11. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 12. benchchem.com [benchchem.com]
• 13. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]
• 16. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. A Highly Efficient and Useful Synthetic Protocol for the Cleavage of tert-Butyldimethylsilyl(TBS) Ethers Using a Catalytic Amount of Acetyl Chloride in Dry Methanol [organic-chemistry.org]
• 20. Chemoselective Deprotection of Triethylsilyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Silylation of Hydroxymethyl Uridine

Welcome to the technical support center for the silylation of hydroxymethyl uridine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this common yet nuanced reaction. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you overcome common challenges and optimize your synthetic strategies.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common silylating agents for hydroxymethyl uridine?

The choice of silylating agent is critical and depends on the desired selectivity and the stability of the resulting silyl ether.[1] Common agents include:

• Trimethylsilyl Chloride (TMSCl): Often used in combination with hexamethyldisilazide (HMDS) for exhaustive silylation.[2] It is highly reactive but the resulting TMS ethers are prone to hydrolysis.[3]

• tert-Butyldimethylsilyl Chloride (TBDMSCl or TBSCl): Provides bulky TBDMS ethers that are significantly more stable to a range of reaction conditions, particularly acidic hydrolysis, compared to TMS ethers.[3] It is a popular choice for protecting the hydroxyl groups of nucleosides.[4][]

• Triisopropylsilyl Chloride (TIPSCl): Offers even greater steric bulk and stability than TBDMSCl.[3]

• Bis(trimethylsilyl)acetamide (BSA) and Bis(trimethylsilyl)trifluoroacetamide (BSTFA): These are powerful silylating agents often used for preparing volatile derivatives for gas chromatography.[6][7]

Q2: Why is my silylation reaction incomplete?

Incomplete silylation can stem from several factors:

• Insufficient Reagent: A molar excess of the silylating agent is often required for complete derivatization.[6][7]

• Reaction Conditions: Time, temperature, and solvent play a crucial role. For some reagents, higher temperatures and longer reaction times are necessary to achieve full silylation.[6][7]

• Presence of Moisture: Silylating agents are highly reactive towards water. Ensure all glassware is oven-dried and solvents are anhydrous.

• Choice of Base: A suitable base, such as imidazole or triethylamine, is often required to neutralize the HCl byproduct of reactions with silyl chlorides.[8]

Q3: I see multiple products on my TLC/LC-MS. What could they be?

The presence of multiple products often indicates the occurrence of side reactions. Common byproducts in the silylation of hydroxymethyl uridine can include:

• Partially silylated intermediates: A mixture of mono-, di-, and tri-silylated uridine derivatives.

• Silyl group migration products: The silyl group may move between the 2', 3', and 5'-hydroxyl positions.[9][10][11]

• Over-silylation products: Silylation of the uracil ring itself.

• Anomerization products: Formation of the undesired α-anomer.

II. Troubleshooting Guide: Side Reactions

This section provides a detailed breakdown of common side reactions, their causes, and actionable solutions.

Problem 1: Over-silylation - My uracil ring is getting silylated.

Symptoms:

• Appearance of a new, less polar spot on TLC.

• Mass spectrometry data indicating the addition of more silyl groups than available hydroxyl groups.

Causality: The nitrogen atoms of the uracil ring possess nucleophilic character and can be silylated, particularly under forcing reaction conditions or with highly reactive silylating agents. The N3 position is a common site for this side reaction.

Solutions:

Mitigation Strategy	Detailed Protocol/Rationale
Use a Milder Silylating Agent	Switch from highly reactive agents like BSTFA or TMSCl/HMDS to a bulkier, less reactive agent like TBDMSCl or TIPSCl. The increased steric hindrance will disfavor reaction at the more sterically congested ring nitrogens.
Optimize Reaction Conditions	Reduce the reaction temperature and time. Run small-scale experiments to determine the minimum conditions required for complete hydroxyl group silylation without significant ring silylation.
Choice of Base	The choice of base can influence the extent of N-silylation. In some cases, using a non-nucleophilic, sterically hindered base can be advantageous.
Protect the Uracil Ring	For complex syntheses, consider protecting the uracil ring prior to silylation. Groups like the benzyloxymethyl (BOM) group have been used, though their removal requires specific conditions.[12]

Problem 2: Silyl Group Migration - My product distribution is inconsistent.

Symptoms:

• A mixture of regioisomers is observed by NMR or chromatography.

• The ratio of 2'-O-silyl to 3'-O-silyl isomers changes over time or during workup/purification.

Causality: Silyl groups, particularly less bulky ones like TMS, can migrate between adjacent hydroxyl groups.[9][10][11] This is often an equilibrium process that can be catalyzed by both acids and bases. The migration proceeds through a pentacoordinate silicon intermediate.

Solutions:

Mitigation Strategy	Detailed Protocol/Rationale
Use Bulky Silyl Groups	Employ sterically demanding silyl groups like TBDMS or TIPS. The increased steric bulk raises the energy barrier for the formation of the pentacoordinate transition state required for migration.
Control pH During Workup and Purification	Avoid strongly acidic or basic conditions during aqueous workup and chromatography. A neutral or slightly buffered system is preferable.
Low-Temperature Operations	Perform the reaction, workup, and purification at lower temperatures to minimize the rate of migration.
Choice of Silylating Agent	Some silylating agents are designed for regioselective protection. For example, specific conditions have been developed for the selective 2'-silylation of ribonucleosides.[13]

Problem 3: Anomerization - I am forming the wrong anomer.

Symptoms:

• NMR spectroscopy shows signals corresponding to both the β (desired) and α (undesired) anomers.

• Chromatographic separation yields two isomeric products with identical mass.

Causality: Anomerization involves the cleavage and reformation of the N-glycosidic bond. This can be promoted by Lewis acids, which are sometimes used to catalyze silylation or subsequent glycosylation reactions.[2] The reaction can proceed through an oxocarbenium ion intermediate, which can then be attacked from either face by the silylated uracil.

Solutions:

Mitigation Strategy	Detailed Protocol/Rationale
Minimize Lewis Acid Strength/Concentration	If a Lewis acid is necessary, use the mildest one possible at the lowest effective concentration. Screen different Lewis acids to find one that promotes the desired reaction without significant anomerization.
Control Reaction Temperature	Lower temperatures can help to suppress anomerization by disfavoring the formation of the high-energy oxocarbenium intermediate.
One-Pot Silylation-Glycosylation	The Vorbrüggen reaction (or silyl-Hilbert-Johnson reaction) involves the in-situ silylation of the nucleobase followed by coupling with a protected sugar.[2] This method is generally highly stereoselective for the β-anomer.

Problem 4: Hydrolysis of Silyl Ethers - My product is degrading during workup or purification.

Symptoms:

• Appearance of more polar spots on TLC, corresponding to partially or fully deprotected uridine.

• Low isolated yields of the desired silylated product.

Causality: Silyl ethers are susceptible to hydrolysis, especially under acidic or fluoride-containing conditions.[3][14] The stability of the silyl ether is directly related to the steric bulk of the substituents on the silicon atom.[3]

Solutions:

Mitigation Strategy	Detailed Protocol/Rationale
Select a More Stable Silyl Group	If product instability is a major issue, use a more robust protecting group like TBDMS or TIPS instead of TMS. The relative resistance to acidic hydrolysis is TMS < TBDMS < TIPS.[3]
Careful Control of Workup Conditions	Use a neutral or slightly basic aqueous quench (e.g., saturated sodium bicarbonate solution). Avoid prolonged exposure to acidic conditions.
Anhydrous Purification	If possible, purify the product using chromatography with anhydrous solvents to avoid hydrolysis on the column.
Optimize Deprotection Strategies	When the silyl group is intended as a protecting group, its removal should be planned. Fluoride sources like tetra-n-butylammonium fluoride (TBAF) are commonly used for deprotection.[15]

III. Visualizing the Reaction Pathways

Desired Silylation vs. Side Reactions

The following diagram illustrates the intended reaction pathway for the complete silylation of the hydroxyl groups of hydroxymethyl uridine, alongside the common side reactions that can occur.

Caption: Reaction pathways in the silylation of hydroxymethyl uridine.

Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose and resolve issues encountered during the silylation of hydroxymethyl uridine.

Caption: A systematic troubleshooting guide for silylation reactions.

IV. References

• Synthesis of nucleosides. (n.d.). In Wikipedia. Retrieved from [Link]

• Poole, C. F., Sye, W. F., Singhawangcha, S., & Zlatkis, A. (1979). Gas-liquid chromatography of nucleosides. Effect of silylating reagents and solvents. Journal of Chromatography A, 186, 307-319.

• Silyl Ether Protecting Groups Explained: Definition, Examples, Practice & Video Lessons. (2022, May 4). Study.com. Retrieved from [Link]

• Govindarajan, M. (2020). Protecting group migrations in carbohydrate chemistry. Carbohydrate Research, 497, 108151.

• Silylating Agents Details. (n.d.). Shin-Etsu Silicones. Retrieved from [Link]

• Govindarajan, M. (2020). Protecting group migrations in carbohydrate chemistry. Carbohydrate Research, 497, 108151.

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• Kim, D. S., & Jeong, L. S. (2014). A Convenient Protecting Group for Uridine Ureido Nitrogen: (4,4'-Bisfluorophenyl)methoxymethyl group. Bulletin of the Korean Chemical Society, 35(2), 619-621.

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• Regioselective 2-Silylation of Purine Ribonucleosides for Phosphoramidite RNA Synthesis. (n.d.). Request PDF. Retrieved from [Link]

• Pedersen, C. M., & Bols, M. (2017). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry, 13, 108-114.

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• Hansen, M. H., Kumar, S., & Hansen, T. V. (2010). An efficient synthesis of 5-(cyanoethoxymethyl)-2'-deoxycytidine phosphoramidite. Bioorganic & Medicinal Chemistry Letters, 20(17), 5121-5123.

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• 15.12: Thioethers (Sulfides) and Silyl Ethers. (2020, May 30). Chemistry LibreTexts. Retrieved from [Link]

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• Prior, J. J., Maley, J., & Santi, D. V. (1984). On the mechanism of the acid-catalyzed hydrolysis of uridine to uracil. Evidence for 6-hydroxy-5,6-dihydrouridine intermediate. The Journal of Biological Chemistry, 259(4), 2422-2428.

• On a So-Called "Kinetic Anomeric Effect" in Chemical Glycosylation. (n.d.). ResearchGate. Retrieved from [Link]

• Evidence of Gas-phase Pyranose-to-furanose Isomerization in Protonated Peptidoglycans. (2021, September 30). The Royal Society of Chemistry. Retrieved from [Link]

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• Wu, Y., Li, Y., & Zhang, Y. (2022). Palladium-catalyzed C–H olefination of uridine, deoxyuridine, uridine monophosphate and uridine analogues. RSC Advances, 12(30), 19561-19565.

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Technical Support Center: Optimizing Coupling Efficiency of Modified Uridine Phosphoramidites

Welcome to the Technical Support Center for optimizing the coupling efficiency of modified uridine phosphoramidites. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of incorporating modified uridines into synthetic oligonucleotides. Here, we provide in-depth troubleshooting guidance and frequently asked questions to ensure the success of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of oligonucleotides containing modified uridine residues.

Issue 1: Low Coupling Efficiency of a Modified Uridine Phosphoramidite

Symptom: Trityl cation monitoring shows a significant drop in yield after the coupling step for the modified uridine, or mass spectrometry analysis of the final product reveals a high proportion of (n-1) shortmers corresponding to the failed incorporation of the modified uridine.

Potential Causes & Solutions:

• Steric Hindrance: Many modifications on the uridine base or the sugar moiety can sterically hinder the approach of the phosphoramidite to the 5'-hydroxyl group of the growing oligonucleotide chain.[][2][3] This is a primary reason for decreased coupling efficiency.

  • Solution 1: Extend Coupling Time: The standard coupling time for unmodified phosphoramidites (typically 30-60 seconds) is often insufficient for sterically bulky modified amidites.[4] Increase the coupling time for the modified uridine phosphoramidite to 5-15 minutes to allow for complete reaction.[2][5]

  • Solution 2: Use a More Potent Activator: Standard activators like 1H-Tetrazole may not be strong enough to efficiently activate sterically hindered phosphoramidites.[2] Consider using more potent activators such as 5-Ethylthio-1H-tetrazole (ETT), 5-Benzylthio-1H-tetrazole (BTT), or 4,5-Dicyanoimidazole (DCI).[2][6][7] DCI, in particular, is noted for its high nucleophilicity which can accelerate the coupling reaction.[2][7]

• Inadequate Reagent Purity and Handling: Phosphoramidites are highly sensitive to moisture and oxidation.[][9]

  • Solution 1: Ensure Anhydrous Conditions: Use fresh, anhydrous acetonitrile (water content < 30 ppm) for dissolving the phosphoramidite and for all wash steps.[2][9] Ensure that the argon or helium supply to the synthesizer is dry.

  • Solution 2: Fresh Reagents: Use freshly prepared solutions of the modified uridine phosphoramidite and the activator. Over time, these reagents can degrade, even when stored under appropriate conditions.[2] For long synthesis runs, consider using freshly dissolved amidites.[4]

• Suboptimal Reagent Concentration: Incorrect concentrations of the phosphoramidite or activator can negatively affect reaction kinetics.[2]

  • Solution: Ensure that the modified uridine phosphoramidite and the chosen activator are at their recommended concentrations (typically 0.02-0.2 M for the phosphoramidite and 0.2-0.7 M for the activator).[4] For particularly challenging modifications, a modest increase in the phosphoramidite concentration may be beneficial.[2]

Visualizing the Challenge: Steric Hindrance in Coupling

The following diagram illustrates how a bulky modification on a uridine phosphoramidite can impede its approach to the growing oligonucleotide chain on the solid support.

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Technical Support Center: Troubleshooting Low Yield in Modified Oligonucleotide Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low yield during the synthesis of modified oligonucleotides. Our approach is rooted in first principles of phosphoramidite chemistry to empower you to not only fix problems but also prevent them.

Frequently Asked Questions (FAQs)

Q1: What is the single most critical factor affecting the final yield of my oligonucleotide?

The single most critical factor is the coupling efficiency at each step of the synthesis.[1][2] Coupling efficiency is the percentage of available 5'-hydroxyl groups on the solid support that successfully react with the incoming phosphoramidite monomer during each cycle.[3] Since the synthesis is stepwise, any failures are cumulative. Even a seemingly small drop in efficiency has a dramatic impact on the final yield of the full-length product (FLP), especially for longer oligonucleotides.[1][4][5]

The theoretical maximum yield can be calculated with the formula: Yield = (Average Coupling Efficiency)(Number of Couplings) .[1]

Table 1: Impact of Coupling Efficiency on Theoretical Maximum Yield

Oligo Length (bases)	Number of Couplings	99.5% Avg. Efficiency	99.0% Avg. Efficiency	98.0% Avg. Efficiency
20mer	19	91.0%	82.7%	68.1%
40mer	39	82.3%	67.6%	45.7%
70mer	69	69.8%	50.0%	24.8%
100mer	99	60.9%	37.0%	13.5%

As the table demonstrates, maintaining the highest possible coupling efficiency (>99.5%) is paramount.[6]

Q2: I'm synthesizing a modified oligonucleotide. Why is my yield significantly lower than for a standard DNA oligo of the same length?

This is a common and expected challenge. Low yields with modified oligonucleotides can be attributed to several factors:

• Inherently Lower Coupling Efficiency: Many modified phosphoramidites are sterically hindered or electronically different from standard A, C, G, and T amidites, making them less reactive. It is not unusual for a modified reagent to have a coupling efficiency as low as 90%.[1][2][7]

• Stability Issues: Some modifications are sensitive to the standard chemical conditions of the synthesis cycle. They may be damaged by the acidic detritylation step, the capping reagents, or the final deprotection and cleavage conditions.[8][9]

• Deprotection Complexity: Many modifications and fluorescent dyes require specific, often milder, deprotection conditions.[10][11] Using a standard, aggressive deprotection protocol (e.g., hot ammonium hydroxide) can destroy the modification, leading to a zero yield of the desired product.[8][12]

• Purification Challenges: Modifications can alter the chromatographic properties of an oligonucleotide, making it difficult to separate the full-length product from failure sequences, especially those that are very close in length (n-1).[1][2][8]

Troubleshooting Guide: A Systematic Approach

When a synthesis fails or yields are low, a systematic investigation is key. The following sections are structured to follow the logical flow of the synthesis process, from reagents to final purification.

Part 1: Reagent and System Health

The quality of your inputs dictates the quality of your output. Before blaming the specific sequence or modification, always verify your reagents and synthesizer.

Q3: My yields have suddenly dropped across all syntheses. Where should I start looking?

A global failure points to a systemic issue, most likely with a common reagent or the synthesizer itself.

Primary Suspect: Moisture. Water is the enemy of phosphoramidite chemistry.[3][5] It reacts with the activated phosphoramidite faster than the 5'-hydroxyl group on the growing oligonucleotide chain, effectively terminating the chain extension for that cycle.[5]

• Actionable Protocol: Reagent Health Check

  • Acetonitrile (ACN): Ensure you are using high-purity, anhydrous ACN with a water content of <10 ppm. Use a freshly opened bottle or one that has been stored under inert gas. Humid weather can dramatically affect synthesis quality by introducing moisture.[1][2]

  • Phosphoramidites & Activator: Check the expiration dates. Ensure they have been stored correctly (refrigerated/frozen under an inert atmosphere). If phosphoramidites appear discolored or clumpy, they have likely degraded.

  • Inert Gas: Verify that your argon or helium supply is dry. Consider using an in-line drying filter.[5]

  • Molecular Sieves: If you prepare your own reagents, ensure the molecular sieves used for drying are properly activated and have not been exhausted.[8]

Secondary Suspect: Synthesizer Fluidics. Leaks or blockages in the synthesizer's fluidics system can lead to incorrect or incomplete delivery of reagents, causing failures at every step.

• Actionable Protocol: System Purge and Volume Test

  • Perform a full system purge to ensure all lines are primed and free of air bubbles.

  • Run a reagent delivery volume test. All modern synthesizers have a function to test the volume of each reagent delivered to the column. Ensure the volumes match the specifications for your synthesis scale.

Part 2: The Synthesis Cycle

Failures can occur at any of the four core steps of the synthesis cycle. Understanding the purpose of each step is crucial for diagnosis.

Figure 1. The four-step phosphoramidite synthesis cycle.

Q4: My analysis shows a high level of n-1 sequences. What went wrong?

The presence of n-1 sequences (the desired sequence missing a single nucleotide) points directly to a failure in either the Coupling or Capping step.[13]

• Cause 1: Low Coupling Efficiency. This is the most common cause. If a monomer fails to couple, the unreacted 5'-hydroxyl group proceeds to the next step.

• Cause 2: Inefficient Capping. The capping step is designed to permanently block any 5'-hydroxyl groups that failed to react during coupling by acetylating them.[14][15] If capping is inefficient, these unreacted sites can participate in the next coupling cycle, leading to a deletion mutant (n-1).[12][13] Efficient capping is critical for minimizing the presence of failure sequences, which simplifies purification.[5][15]

• Actionable Protocol: Troubleshooting n-1 Impurities

  • Assess Coupling: If your synthesizer monitors the trityl cation release, a drop in its absorbance indicates a coupling failure at that specific step.[7]

  • Optimize Coupling for Modified Bases: If the n-1 deletion corresponds to a modified base, extend the coupling time for that specific monomer. Some modifications require coupling times 2-5 times longer than standard bases.

  • Check Capping Reagents: Capping solutions, particularly those containing acetic anhydride, can degrade. Use fresh capping reagents. For sensitive syntheses, consider alternative capping reagents like UniCap Phosphoramidite.[13]

Q5: I'm making a phosphorothioate (PS) oligo, and my final product is a mix of PS and standard phosphate (PO) linkages. Why?

This indicates an inefficient sulfurization step, which replaces the oxidation step in PS oligo synthesis.

• Cause: Inefficient Sulfur Transfer Reagent. The sulfurizing reagent (e.g., PADS, Beaucage reagent) may be old, degraded, or not used at the correct concentration or for a sufficient duration.

• Cause: Water Contamination. The presence of water during the sulfurization step can lead to competing oxidation of the phosphite triester, resulting in an unwanted PO linkage.[12]

• Actionable Protocol: Optimizing Sulfurization

  • Use Fresh Reagent: Prepare or use fresh sulfurization reagent for each synthesis. Some reagents, like PADS, perform better after a brief "aging" period in solution, which forms a more reactive polysulfide intermediate.[16]

  • Ensure Anhydrous Conditions: Use dry ACN for reagent dissolution and ensure the system is free of moisture before this step.

  • Optimize Contact Time: Ensure the contact time with the sulfurizing reagent is sufficient as per the manufacturer's recommendation, typically 2-5 minutes.

Part 3: Post-Synthesis: Deprotection, Cleavage, and Purification

A successful synthesis can still result in low final yields due to issues during the final workup stages. This is where the most yield is often lost.[1][2]

Q6: After deprotection and cleavage, my crude product looks like a smear on a gel, or my HPLC shows many peaks. What happened?

This suggests that significant degradation occurred during deprotection and cleavage. This is a particularly critical step for modified oligonucleotides.[12]

• Cause: Deprotection Conditions are Too Harsh. Many modifications, such as fluorescent dyes or certain backbone alterations, cannot withstand standard deprotection with concentrated ammonium hydroxide at elevated temperatures.[10] This can lead to cleavage of the oligo backbone or destruction of the modification.

• Cause: Incomplete Deprotection. Conversely, if conditions are too mild, protecting groups on the bases may not be fully removed.[1][2] Partially deprotected oligos have different properties and will appear as impurities, reducing the yield of the desired final product.[1]

• Cause: Base Sensitivity. Certain sequences, especially those rich in guanosine (G), can be problematic. The protecting group on dG is the most difficult to remove, and incomplete removal is a common issue. Additionally, side reactions can occur at the dG residue during synthesis, making it susceptible to damage during deprotection.[8]

• Actionable Protocol: Selecting the Right Deprotection Strategy

  • Review All Components: Before starting, review every monomer and modification in your sequence for any sensitivities. The primary rule is "First, Do No Harm".[11][12]

  • Use Mild Deprotection Monomers: For sensitive modifications, synthesize the oligonucleotide using "UltraMILD" phosphoramidites (e.g., with Pac, Ac, or iPr-Pac protecting groups), which allow for much gentler deprotection conditions (e.g., potassium carbonate in methanol or dilute ammonium hydroxide at room temperature).[10]

  • Follow Manufacturer Protocols: Always use the specific deprotection protocol recommended for the most sensitive modification in your sequence.

Q7: My crude product looks good, but my final yield after purification is extremely low. Is this normal?

Yes, a significant drop in yield during purification is normal and expected.[1][2] Purification is a trade-off between purity and yield. The higher the requested final purity, the lower the final yield will be.[1][2]

• Cause: The Nature of Purification. Purification methods like HPLC are designed to separate the full-length product from failure sequences (n-1, n-2, etc.), incompletely deprotected species, and other impurities.[17][18] To achieve high purity, a narrow fraction of the main product peak is collected, which inevitably leaves some of the desired product behind.[1][2]

• Cause: Co-elution of Impurities. In many cases, especially with DMT-on reverse-phase HPLC, the major impurity (n-1) elutes very close to the full-length product.[8][13] Achieving a clean separation requires sacrificing a significant portion of the main peak.

Figure 2. A systematic workflow for troubleshooting low yield.

References

• Troubleshooting low coupling yields in modified oligonucleotide synthesis. Benchchem.
• Chemical Synthesis and Biological Application of Modified Oligonucleotides.
• Modified oligonucleotides: synthesis and str
• Chemical Synthesis and Biological Application of Modified Oligonucleotides.
• Troubleshooting the Synthesis of Modified Oligonucleotides. TriLink BioTechnologies.
• Understanding Oligonucleotide Synthetic Yields. TriLink BioTechnologies.
• What affects the yield of your oligonucleotides synthesis. Bio-Synthesis Inc.
• Synthesis of Modified Oligonucleotides and Conjug
• Oligo Synthesis.
• Modified oligonucleotides: Synthesis and str
• FAQs - Length, Quality and Yield. ELLA Biotech.
• Oligonucleotide Purification Methods for Your Research. Thermo Fisher Scientific.
• Why is coupling efficiency important?. metabion.
• What is the exact mechanism of failures in Oligonucleotide synthesis?. Reddit.
• Oligonucleotide synthesis under mild deprotection conditions.
• Chemical capping by phosphitylation during oligonucleotide synthesis.
• Oligonucleotide synthesis basics: Key takeaways for post-synthesis processing. LGC Biosearch Technologies.
• preventing degradation of modified oligonucleotides during synthesis. Benchchem.
• TECHNICAL BRIEF – Synthesis of Long Oligonucleotides. Glen Research.
• Deprotection Guide. Glen Research.
• UniCap Phosphoramidite, AN alternative to acetic anhydride capping. Glen Research.
• DNA Oligonucleotide Synthesis. Sigma-Aldrich.
• Oligonucleotide Analysis: Essential Techniques, Tools, and Compliance Str
• Purification and characterisation of oligonucleotides.
• Phosphorothioate Oligonucleotides with Low Phosphate Diester Content: Greater than 99.9% Sulfurization Efficiency with “Aged” Solutions of Phenylacetyl Disulfide (PADS).

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Technical Support Center: Strategies for Preventing Silyl Group Migration in Protected Ribonucleosides

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals engaged in ribonucleic acid (RNA) synthesis and modification. This guide provides in-depth technical and practical advice on a critical challenge in RNA chemistry: the intramolecular migration of silyl protecting groups in ribonucleosides. Understanding and controlling this phenomenon is paramount for the integrity and success of synthetic RNA projects, from basic research to the development of RNA-based therapeutics.

This resource is designed to be a dynamic troubleshooting guide, moving beyond simple protocols to explain the underlying chemical principles that govern silyl group stability and migration. Our goal is to empower you with the knowledge to not only solve common experimental issues but also to proactively design more robust synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: What is silyl group migration in ribonucleosides, and why is it a problem?

Silyl group migration is an intramolecular rearrangement where a silyl ether protecting group, typically at the 2'-hydroxyl position of a ribonucleoside, relocates to an adjacent hydroxyl group, most commonly the 3'-hydroxyl. This process, often mechanistically related to the Brook rearrangement, is a significant issue in RNA synthesis because it leads to a mixture of 2'- and 3'-protected isomers.[1][2] The presence of the undesired 3'-silyl isomer can terminate oligonucleotide chain elongation during solid-phase synthesis, as the 3'-hydroxyl is no longer available for phosphoramidite coupling. This results in truncated RNA sequences and significantly reduces the yield of the desired full-length product.

Q2: What is the primary mechanism driving silyl group migration?

The migration of a silyl group from a carbon to an oxygen atom is known as the Brook rearrangement.[3][4][5] In the context of ribonucleosides, the migration is an oxygen-to-oxygen translocation. This rearrangement can be catalyzed by both acids and bases.[4]

• Base-Catalyzed Migration: This is the more common pathway encountered during RNA synthesis. A base abstracts a proton from a free hydroxyl group (e.g., the 3'-OH), forming an alkoxide. This alkoxide then attacks the adjacent silicon atom, forming a transient, pentacoordinate silicon intermediate.[4][5] This intermediate can then resolve by breaking the original silicon-oxygen bond, resulting in the migration of the silyl group. The driving force for this process is the formation of a thermodynamically more stable silyl ether.[3][5]

• Acid-Catalyzed Migration: Under acidic conditions, protonation of the oxygen atom of the silyl ether can facilitate the migration, although this is generally less of a concern during standard phosphoramidite-based RNA synthesis, which primarily utilizes basic and neutral conditions.

The formation of the strong silicon-oxygen bond provides the thermodynamic driving force for this rearrangement.[5]

Q3: Which silyl protecting groups are most susceptible to migration?

The propensity for a silyl group to migrate is influenced by its steric bulk and the electronic effects of its substituents. Generally, less sterically hindered silyl groups are more prone to migration because the silicon atom is more accessible to nucleophilic attack by the adjacent hydroxyl group.

Silyl Group	Common Abbreviation	Relative Migration Tendency	Steric Bulk
Trimethylsilyl	TMS	High	Low
Triethylsilyl	TES	Moderate-High	Moderate
tert-Butyldimethylsilyl	TBDMS or TBS	Moderate	Moderate-High
Triisopropylsilyl	TIPS	Low	High
tert-Butyldiphenylsilyl	TBDPS	Low	High

While bulkier groups like TIPS and TBDPS are more resistant to migration, their increased steric hindrance can sometimes lead to lower coupling efficiencies during solid-phase synthesis.[1] The tert-butyldimethylsilyl (TBS) group is widely used as it offers a compromise between stability and reactivity.[1][2]

Q4: How can I detect if silyl group migration has occurred in my sample?

Detecting silyl group migration typically involves chromatographic and spectroscopic techniques that can distinguish between the 2'- and 3'-silylated isomers.

• Thin-Layer Chromatography (TLC): The 2'- and 3'-isomers often have slightly different polarities and can sometimes be resolved by TLC, although this is not always definitive.

• High-Performance Liquid Chromatography (HPLC): Both normal-phase and reverse-phase HPLC can be powerful tools for separating and quantifying the isomeric mixture.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR is a definitive method for identifying the position of the silyl group. The chemical shifts of the ribose protons, particularly H1', H2', and H3', will be distinct for the 2'- and 3'-isomers. Two-dimensional NMR techniques like COSY and HSQC can further aid in unambiguous assignment.

Troubleshooting Guide: Common Issues and Solutions

Problem 1: Low yields of full-length RNA in solid-phase synthesis, suggesting premature chain termination.

• Plausible Cause: Migration of the 2'-silyl group to the 3'-position during monomer synthesis or storage, leading to the incorporation of a chain-terminating 3'-protected nucleoside.

• Troubleshooting Steps:

  • Verify Monomer Purity: Before beginning synthesis, rigorously check the purity of your phosphoramidite monomers using HPLC or 1H NMR to ensure the absence of the 3'-silyl isomer.

  • Optimize Storage Conditions: Store silyl-protected ribonucleoside phosphoramidites under anhydrous conditions and at low temperatures (-20°C or below) to minimize the potential for migration. Moisture can facilitate migration, especially in the presence of trace basic impurities.

  • Consider an Alternative Silyl Group: If using a migration-prone silyl group like TMS, consider switching to a more sterically hindered and stable group such as TBS or TIPS.[6]

Problem 2: Silyl group migration observed during the deprotection of other protecting groups.

• Plausible Cause: The conditions used to remove other protecting groups (e.g., base-labile groups on the nucleobases) are promoting silyl migration. For instance, prolonged exposure to strong bases can facilitate migration.[7]

• Troubleshooting Steps:

  • Employ Orthogonal Protecting Group Strategies: Design your synthetic route with an orthogonal protecting group scheme.[8][9] This means that the conditions used to remove one type of protecting group do not affect others. For the 2'-hydroxyl, a fluoride-labile silyl group is orthogonal to acid-labile 5'-DMT groups and most base-labile nucleobase protecting groups.

  • Use Milder Deprotection Conditions: If possible, use milder or more dilute basic conditions for a shorter duration to remove base-labile protecting groups. For example, using a mixture of aqueous ammonia and ethanol can sometimes be less harsh than concentrated aqueous ammonia alone.[7]

  • Optimize Temperature: Perform deprotection reactions at the lowest effective temperature, as higher temperatures can accelerate the rate of silyl migration.

Problem 3: Difficulty in selectively protecting the 2'-hydroxyl group without concomitant 3'-protection.

• Plausible Cause: Lack of regioselectivity during the initial silylation of the ribonucleoside diol. Many silylation procedures yield a mixture of 2'- and 3'-protected isomers that can be difficult to separate.[1][2]

• Troubleshooting Steps:

  • Employ a Site-Selective Silylation Protocol: Several methods have been developed to improve the regioselectivity of the 2'-silylation. One common approach involves the use of a transient 3',5'-cyclic protecting group, which directs silylation to the 2'-position. Another strategy involves using specific catalysts that can differentiate between the 2'- and 3'-hydroxyls.[2][10]

  • Optimize Reaction Conditions: The choice of silylating agent, solvent, and temperature can influence the regioselectivity. For example, using a bulky silylating agent in a non-polar solvent at low temperatures may favor protection of the less sterically hindered 2'-hydroxyl.

  • Purification: If a mixture is unavoidable, careful column chromatography is often necessary to isolate the desired 2'-isomer.[1]

Experimental Protocols

Protocol 1: General Procedure for Monitoring Silyl Group Migration by 1H NMR

• Dissolve a small, accurately weighed sample of the silyl-protected ribonucleoside in a deuterated solvent (e.g., CDCl3, DMSO-d6).

• Acquire a high-resolution 1H NMR spectrum.

• Identify the anomeric proton (H1') signal, which is typically a doublet between 5.8 and 6.2 ppm.

• Carefully analyze the region corresponding to the ribose protons (H2' and H3'). The chemical shifts and coupling constants of these protons are highly sensitive to the position of the silyl group.

• Compare the obtained spectrum with a reference spectrum of the pure 2'- or 3'-isomer if available. The presence of two sets of ribose proton signals indicates an isomeric mixture.

Visualizing the Problem: Mechanism and Workflow

Mechanism of Base-Catalyzed Silyl Group Migration

Caption: Base-catalyzed 2' to 3' silyl group migration pathway.

Workflow for Preventing Silyl Migration in RNA Synthesis

Caption: A robust workflow for minimizing silyl migration.

References

• Brook, A. G. (1958). Grokipedia. Brook rearrangement.
• Wikipedia. (n.d.). Brook rearrangement.
• ResearchGate. (n.d.).
• Organic Chemistry Portal. (n.d.). Brook Rearrangement.
• ATDBio. (n.d.). Nucleic Acids Book - Chapter 6: RNA oligonucleotide synthesis.
• Blaisdell, T. P., et al. (2013). Practical Silyl Protection of Ribonucleosides.
• Glen Research. (n.d.). Glen Report 4-12: RNA Synthesis - Options for 2'-OH Protection.
• Somoza, A. (2008). Protecting groups for RNA synthesis: An increasing need for selective preparative methods.
• Various Authors. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Source not specified.
• Brook, A. G. (n.d.). The Brook Rearrangement and Beyond: Then and Now. Gelest, Inc.
• Wikipedia. (n.d.). Synthesis of nucleosides.
• Blaisdell, T. P., et al. (2013). Practical silyl protection of ribonucleosides. PubMed.
• Lyttle, M. H., et al. (2002). An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs. Nucleic Acids Research.
• Beaucage, S. L., et al. (2021). Innovative 2′-O-Imino-2-propanoate-Protecting Group for Effective Solid-Phase Synthesis and 2′-O-Deprotection of RNA Sequences.
• Li, W., et al. (n.d.). Novel Phenomenon of Oxygen-to-oxygen Silyl Migration in Directed Aldol Reaction. Source not specified.
• Harris, T. K., & Turner, D. H. (2014). Solid-Phase Synthesis and Hybrization Behavior of Partially 2′/3′-O-Acetylated RNA Oligonucleotides. The Journal of Organic Chemistry.
• Wincott, F. E., et al. (2012). Safe deprotection strategy for the tert-butyldimethylsilyl (TBS) group during RNA synthesis. Current Protocols in Nucleic Acid Chemistry.
• Chen, G. Y., et al. (2021). Reversible O-Acetyl Migration within the Sialic Acid Side Chain and Its Influence on Protein Recognition. ACS Chemical Biology.
• Reese, C. B. (1992). Protecting Groups in Oligonucleotide Synthesis.
• Blaisdell, T. P., et al. (2013). Practical Silyl Protection of Ribonucleosides. Organic Letters.
• ResearchGate. (n.d.). Theoretical study of thermal rearrangements of ?
• Moser, W. H. (n.d.). Novel silyl migration-mediated bond-forming reactions: Applications in organic synthesis. Source not specified.
• Demchenko, A. V. (n.d.). Silyl-protective groups influencing the reactivity and selectivity in glycosylations. Beilstein Journal of Organic Chemistry.
• Ready, J. M. (n.d.). Protecting Groups in Organic Synthesis. UT Southwestern.
• Wincott, F. E., et al. (n.d.). Safe Deprotection Strategy for the Tert-Butyldimethylsilyl (TBS) Group During RNA Synthesis.
• Organic Chemistry Portal. (n.d.). tert-Butyldimethylsilyl Ethers.
• Scaringe, S. A., et al. (n.d.). Novel RNA Synthesis Method Using 5'-O-Silyl-2'-O-orthoester Protecting Groups. Journal of the American Chemical Society.
• Al-Harrasi, A., et al. (2021). Unexpected Domino Silyl-Prins/Aryl Migration Process from Geminal Vinylsilyl Alcohols. Organic Letters.
• Cirilli, R., et al. (n.d.).
• LibreTexts Chemistry. (2015). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution.
• Hudrlik, P. F., et al. (n.d.). 1,4-Silyl migration reactions. Applicability to alkyl-, vinyl-, and cyclopropylsilanes. The Journal of Organic Chemistry.
• Komatsu, T., et al. (n.d.). Kinetic study on the effect of solvent in 'vapor-phase' Beckmann rearrangement of cyclohexanone oxime on silicalite-1.
• de Groot, K., et al. (n.d.). Effect of sintering temperature on silica gels and their bone bonding ability. PubMed.

Sources

• 1. atdbio.com [atdbio.com]
• 2. Practical Silyl Protection of Ribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. Brook rearrangement - Wikipedia [en.wikipedia.org]
• 5. Brook Rearrangement [organic-chemistry.org]
• 6. BJOC - Silyl-protective groups influencing the reactivity and selectivity in glycosylations [beilstein-journals.org]
• 7. glenresearch.com [glenresearch.com]
• 8. jocpr.com [jocpr.com]
• 9. An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Practical silyl protection of ribonucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Synthesis of 4'-C-Hydroxymethyl Modified Oligonucleotides: A Technical Support Guide

Welcome to the technical support center for the synthesis and handling of 4'-C-hydroxymethyl modified oligonucleotides. This guide is designed for researchers, scientists, and drug development professionals who are incorporating this unique modification into their oligonucleotide-based therapeutics and diagnostics. The 4'-C-hydroxymethyl modification offers compelling advantages, including enhanced nuclease resistance and favorable hybridization properties, making it a valuable tool in the development of next-generation nucleic acid drugs.[1]

This resource provides in-depth technical guidance in a question-and-answer format to address specific challenges you may encounter during your experimental workflows. We will delve into the critical aspects of phosphoramidite chemistry, deprotection strategies, and analytical quality control, ensuring the integrity and stability of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when selecting a protecting group for the 4'-C-hydroxymethyl moiety?

A1: The choice of protecting group for the 4'-C-hydroxymethyl group is paramount to a successful synthesis. An ideal protecting group should be stable throughout the standard oligonucleotide synthesis cycle (detritylation, coupling, capping, and oxidation) yet be removable under conditions that do not compromise the integrity of the oligonucleotide or other modifications.[2]

Commonly, a dimethoxytrityl (DMT) group is used to protect the 5'-hydroxyl group of the nucleoside phosphoramidite, which is cleaved at the beginning of each synthesis cycle.[3][][5] For the 4'-C-hydroxymethyl group, a more robust protecting group is required. Silyl ethers, such as the tert-butyldimethylsilyl (TBDMS) group, are often employed for their stability during the synthesis cycles and their selective removal post-synthesis.[1]

Q2: Can I use standard deprotection conditions for oligonucleotides containing a 4'-C-hydroxymethyl modification?

A2: Not always. The stability of the 4'-C-hydroxymethyl modification is highly dependent on the deprotection conditions. Standard deprotection protocols often involve strong bases like ammonium hydroxide at elevated temperatures, which can potentially lead to degradation of this modification.[6][7]

It is crucial to use milder deprotection strategies. For instance, "UltraMild" deprotection conditions, which may involve reagents like potassium carbonate in methanol at room temperature, are often recommended.[6] The specific conditions will depend on the protecting groups used for the nucleobases and the phosphate backbone. Always refer to the technical datasheet of your specific 4'-C-hydroxymethyl phosphoramidite for the recommended deprotection protocol.

Q3: I am observing a lower-than-expected yield for my modified oligonucleotide. What could be the cause?

A3: Lower coupling efficiency of the modified phosphoramidite is a common reason for reduced yields. While standard phosphoramidite chemistry boasts high coupling efficiencies (typically >99%), the steric bulk of the 4'-C-hydroxymethyl modification and its protecting group can sometimes hinder the coupling reaction.[3]

To troubleshoot this, consider the following:

• Increase Coupling Time: Extending the coupling time for the modified base can improve efficiency.

• Use a Stronger Activator: Activators like 5-(ethylthio)-1H-tetrazole (ETT) or 5-(benzylthio)-1H-tetrazole (BTT) can enhance the coupling reaction.

• Optimize Phosphoramidite Concentration: Ensure the phosphoramidite solution is fresh and at the correct concentration. Phosphoramidites can be sensitive to moisture and oxidation.[8]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Incomplete Deprotection	Deprotection conditions (time, temperature, reagent) are insufficient.	- Increase deprotection time or temperature cautiously, monitoring for degradation. - Switch to a stronger, yet compatible, deprotection reagent as recommended by the phosphoramidite supplier.[6][9]
Degradation of the 4'-C-Hydroxymethyl Modification	Deprotection conditions are too harsh (e.g., high temperature, strong base).	- Utilize "UltraMild" deprotection conditions.[6] - If using silyl protecting groups, ensure the fluoride source for their removal is anhydrous to prevent side reactions.[10]
Presence of Unexpected Peaks in LC-MS Analysis	- Incomplete capping leading to n-1 shortmers. - Side reactions during deprotection. - Degradation of the oligonucleotide.[11]	- Ensure efficient capping during synthesis. - Optimize deprotection conditions to minimize side reactions. - Analyze the mass of the unexpected peaks to identify potential degradation products or impurities.[12][13][14]
Poor Chromatographic Resolution	Inappropriate column or mobile phase for the modified oligonucleotide.	- Use ion-pair reversed-phase HPLC (IP-RP-HPLC) for optimal separation of oligonucleotides and their impurities.[13][14] - Optimize the ion-pairing agent and organic solvent gradient.

Experimental Protocols

Protocol 1: General Solid-Phase Oligonucleotide Synthesis Cycle

This protocol outlines the standard steps in solid-phase oligonucleotide synthesis using phosphoramidite chemistry.

• Detritylation: Removal of the 5'-DMT protecting group using a mild acid (e.g., 3% trichloroacetic acid in dichloromethane) to expose the 5'-hydroxyl group.[]

• Coupling: Addition of the activated phosphoramidite monomer to the free 5'-hydroxyl group of the growing oligonucleotide chain.[3][]

• Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion mutants (n-1 sequences).[3][]

• Oxidation: Conversion of the unstable phosphite triester linkage to a more stable phosphate triester using an oxidizing agent (e.g., iodine in the presence of water and pyridine).

Standard Oligonucleotide Synthesis Cycle

Protocol 2: Post-Synthesis Cleavage and Deprotection (Mild Conditions)

This protocol is a general guideline for the cleavage and deprotection of oligonucleotides containing base-labile modifications like 4'-C-hydroxymethyl.

• Cleavage from Solid Support: Treat the solid support with a cleavage reagent (e.g., concentrated ammonium hydroxide or a mixture of ammonium hydroxide and methylamine) at room temperature for 1-2 hours.

• Base Deprotection: Continue the incubation at a slightly elevated temperature (e.g., 55°C) for a specified time to remove the protecting groups from the nucleobases. For sensitive modifications, consider using milder conditions like potassium carbonate in methanol.[6]

• Removal of Silyl Protecting Groups (if applicable): If a TBDMS group was used to protect the 4'-C-hydroxymethyl moiety, treat the oligonucleotide with a fluoride source, such as triethylamine trihydrofluoride (TEA·3HF), in an organic solvent.[15]

• Purification: Purify the deprotected oligonucleotide using techniques like reversed-phase high-performance liquid chromatography (RP-HPLC) or anion-exchange chromatography.[]

Post-Synthesis Deprotection Workflow

Analytical Characterization

The final step in ensuring the quality of your 4'-C-hydroxymethyl modified oligonucleotide is rigorous analytical characterization.

Technique	Purpose
LC-MS (Liquid Chromatography-Mass Spectrometry)	To confirm the molecular weight of the full-length product and identify any impurities or degradation products.[11][12][13]
RP-HPLC (Reversed-Phase High-Performance Liquid Chromatography)	To assess the purity of the oligonucleotide and separate it from failure sequences.[]
CE (Capillary Electrophoresis)	To determine the purity and heterogeneity of the sample.[12]
NMR (Nuclear Magnetic Resonance) Spectroscopy	Can be used to confirm the presence and integrity of the 4'-C-hydroxymethyl modification in the final product.

By carefully considering the aspects of protecting group chemistry, deprotection conditions, and analytical validation, you can successfully synthesize and purify high-quality 4'-C-hydroxymethyl modified oligonucleotides for your research and development needs.

References

• Efficient Synthesis of N4Methyl and N4-Hydroxycytidine Phosphoramidites. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Nielsen, K. D., Kirpekar, F., Roepstorff, P., & Wengel, J. (1995). Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis. Bioorganic & Medicinal Chemistry, 3(11), 1493–1502. [Link]

• Deprotection Guide. (n.d.). Glen Research. Retrieved January 3, 2026, from [Link]

• Protecting Groups in Oligonucleotide Synthesis. (n.d.). Springer Nature Experiments. Retrieved January 3, 2026, from [Link]

• Methods and reagents for cleaving and deprotecting oligonucleotides. (n.d.). Google Patents.

• Nucleoside phosphoramidite. (n.d.). Wikipedia. Retrieved January 3, 2026, from [Link]

• Advanced method for oligonucleotide deprotection. (n.d.). PubMed Central (PMC). Retrieved January 3, 2026, from [Link]

• Phosphoramidite Chemistry. (n.d.). Eurofins Genomics. Retrieved January 3, 2026, from [Link]

• Convenient synthesis of pyrimidine 2′-deoxyribonucleoside monophosphates with important epigenetic marks at the 5-position. (2020). Organic & Biomolecular Chemistry, 18(26), 4964–4971. [Link]

• Deprotection and purification of oligonucleotides and their derivatives. (n.d.). Google Patents.

• Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach. (n.d.). National Institutes of Health (NIH). Retrieved January 3, 2026, from [Link]

• Oligonucleotide Analysis: Essential Techniques, Tools, and Compliance Strategies. (2025). Separation Science. Retrieved January 3, 2026, from [Link]

• Branched pathways in the degradation of cDCE by cytochrome P450 in Polaromonas sp. JS666. (2017). Science of The Total Environment, 605-606, 99–105. [Link]

• Analysis of native and chemically modified oligonucleotides by tandem ion-pair reversed-phase high-performance liquid chromatography/electrospray ionization mass spectrometry. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Phosphoramidite Chemistry for DNA Synthesis. (n.d.). Twist Bioscience. Retrieved January 3, 2026, from [Link]

• High Resolution LC/MS Analysis of Therapeutic Oligonucleotides on a New Porous Polymer-Based Reversed Phase Column. (n.d.). Pragolab. Retrieved January 3, 2026, from [Link]

• Understanding thermolabile protecting groups for nucleic acid-based drugs. (2023). Open Access Government. Retrieved January 3, 2026, from [Link]

• A Thermal Stability Study of Phosphoramidites Employed in Oligonucleotide Synthesis. (n.d.). Fauske & Associates. Retrieved January 3, 2026, from [Link]

• Syntheses of 4′-thioribonucleosides and thermodynamic stability and crystal structure of RNA oligomers with incorporated 4′-thiocytosine. (n.d.). National Institutes of Health (NIH). Retrieved January 3, 2026, from [Link]

• siMPLE OLiGONUCLEOtidE MOdiFiCatiON UsiNG CLiCk ChEMistRy. (2010). Glen Research. Retrieved January 3, 2026, from [Link]

• Biochemical, Transcriptional and Translational Evidences of the Phenol-meta-Degradation Pathway by the Hyperthermophilic Sulfolobus solfataricus 98/2. (2013). National Institutes of Health (NIH). Retrieved January 3, 2026, from [Link]

• Determining degradation intermediates and the pathway of 3' to 5' degradation of histone mRNA using high-throughput sequencing. (n.d.). PubMed Central (PMC). Retrieved January 3, 2026, from [Link]

• Major degradation pathways of recombinant monoclonal antibodies. Arrows... (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

Sources

• 1. Oligonucleotide analogues containing 4'-C-(hydroxymethyl)uridine: synthesis, evaluation and mass spectrometric analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nucleoside phosphoramidite - Wikipedia [en.wikipedia.org]
• 3. Phosphoramidite Chemistry [eurofinsgenomics.com]
• 5. twistbioscience.com [twistbioscience.com]
• 6. glenresearch.com [glenresearch.com]
• 7. US5518651A - Methods and reagents for cleaving and deprotecting oligonucleotides - Google Patents [patents.google.com]
• 8. blog.entegris.com [blog.entegris.com]
• 9. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. trilinkbiotech.com [trilinkbiotech.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Oligonucleotide Analysis: Essential Techniques, Tools, and Compliance Strategies | Separation Science [sepscience.com]
• 13. researchgate.net [researchgate.net]
• 14. pragolab.cz [pragolab.cz]
• 15. US7655790B2 - Deprotection and purification of oligonucleotides and their derivatives - Google Patents [patents.google.com]

purification challenges of oligonucleotides with bulky protecting groups

Navigating the Challenges of Purifying Oligonucleotides with Bulky Protecting Groups

Welcome to the technical support center dedicated to addressing the complex challenges associated with purifying synthetic oligonucleotides, particularly those bearing bulky protecting groups. This guide is designed for researchers, scientists, and drug development professionals who encounter purification roadblocks. Here, we move beyond standard protocols to provide in-depth troubleshooting, mechanistic explanations, and field-proven solutions to enhance the purity, yield, and integrity of your oligonucleotides.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding the role of protecting groups and their impact on purification strategies.

Q1: What are bulky protecting groups, and why are they essential in oligonucleotide synthesis?

A1: Bulky protecting groups are chemical moieties temporarily attached to reactive functional groups on nucleosides to prevent unwanted side reactions during the sequential coupling steps of solid-phase oligonucleotide synthesis. The most common bulky group is the 5'-hydroxyl protecting group, dimethoxytrityl (DMT), which is crucial for both protecting the 5'-terminus and for a specific purification strategy known as "DMT-on" purification. Other protecting groups, such as tert-butyldimethylsilyl (TBDMS) on the 2'-hydroxyl of RNA monomers, are also considered bulky and present their own unique purification challenges. Their lipophilic (hydrophobic) nature is key to their function and, simultaneously, the primary source of purification difficulties.

Q2: How do these bulky protecting groups complicate standard purification techniques?

A2: The significant hydrophobicity imparted by groups like DMT drastically alters the retention behavior of the oligonucleotide. While this property is exploited for DMT-on purification, it can also cause issues:

• Co-elution: Failure sequences (n-1, n-2, etc.) that have lost their DMT group are much more hydrophilic. However, other synthesis-related impurities, such as those arising from incomplete deprotection of the phosphoramidite or base protecting groups, can have similar retention times to the desired product, leading to co-elution and poor resolution in reversed-phase chromatography.

• Secondary Structures: The presence of protecting groups can sometimes influence the formation of secondary structures (hairpins, duplexes), which can lead to peak broadening or splitting during chromatography.

• Yield Loss: Strong, non-specific binding of highly hydrophobic oligonucleotides to chromatography media can result in lower recovery.

Q3: What are the primary purification methods to consider for these molecules?

A3: The choice of purification method depends on the scale, desired purity, and downstream application of the oligonucleotide. The three most common methods are:

• Ion-Pair Reversed-Phase High-Performance Liquid Chromatography (IP-RP-HPLC): This is the gold standard for high-resolution purification of synthetic oligonucleotides. It uses a hydrophobic stationary phase and a mobile phase containing an ion-pairing agent (like triethylammonium acetate, TEAA) to separate oligonucleotides based on both their charge (length) and hydrophobicity. It is particularly powerful when used in a "DMT-on" mode.

• Anion-Exchange HPLC (AEX-HPLC): This technique separates oligonucleotides primarily based on their net negative charge, which is directly proportional to their length. It is very effective at separating full-length sequences from shorter failure sequences. However, it is less effective at resolving sequences of the same length with other modifications or remaining protecting groups.

• Solid-Phase Extraction (SPE): SPE is primarily used for desalting and removing small molecule impurities. Cartridge-based DMT-on SPE offers a rapid, lower-resolution purification method suitable for applications where ultra-high purity is not required.

Troubleshooting Guide: From Theory to Practice

This section provides solutions to specific experimental problems, explaining the underlying causes and offering corrective actions.

Problem 1: Poor Peak Resolution and Co-elution in IP-RP-HPLC

You observe broad peaks, shouldering, or the inability to separate your full-length product from a closely eluting impurity.

Underlying Causes & Solutions:

• Suboptimal Ion-Pairing: The concentration of the ion-pairing (IP) agent is critical. Insufficient IP agent will result in poor retention and resolution based on charge.

  • Solution: Increase the concentration of the IP agent (e.g., TEAA) in your mobile phase. A typical starting point is 100 mM TEAA. For stubborn separations, consider using a different IP agent like hexylammonium acetate (HAA), which has greater hydrophobicity and can improve resolution.

• Incorrect Mobile Phase pH: The pH of the mobile phase affects the charge of the oligonucleotide and the ion-pairing agent.

  • Solution: Ensure the mobile phase pH is maintained around 7.0-7.5. This ensures the phosphodiester backbone is fully ionized for effective interaction with the IP agent. Drastic deviations can lead to inconsistent retention times and peak shapes.

• Inappropriate Column Temperature: Temperature influences mobile phase viscosity, analyte conformation, and binding kinetics.

  • Solution: Increase the column temperature (e.g., to 50-60 °C). This can disrupt secondary structures, reduce mobile phase viscosity (leading to sharper peaks), and improve mass transfer kinetics. Be cautious not to exceed the temperature limits of your column.

• Wrong Column Chemistry: Not all C18 columns are the same. The choice of stationary phase is crucial.

  • Solution: For oligonucleotides, especially those with bulky groups, a column with a wider pore size (e.g., 300 Å) is often beneficial to allow better access to the stationary phase. Consider columns specifically marketed for oligonucleotide analysis.

Caption: A stepwise workflow for troubleshooting poor peak resolution in IP-RP-HPLC.

Problem 2: Low Yield and Poor Recovery After Purification

You inject a known quantity of crude oligonucleotide, but the amount recovered in your purified fraction is significantly lower than expected.

Underlying Causes & Solutions:

• Irreversible Adsorption: Highly hydrophobic DMT-on oligonucleotides can bind irreversibly to the stationary phase, especially if the column is old or fouled.

  • Solution: Before injecting your sample, perform a "priming" injection with a high concentration of a sacrificial oligonucleotide or even a simple detritylation solution. Also, ensure your collection window is set correctly to capture the entire peak.

• Precipitation on Column: If the organic content of the mobile phase increases too rapidly, the oligonucleotide (which is a salt) can precipitate.

  • Solution: Use a shallower gradient. A slower increase in the percentage of the organic solvent (e.g., acetonitrile) will keep the oligonucleotide solubilized throughout the run.

• Inaccurate Quantification of Crude Material: The most common source of perceived low yield is an overestimation of the starting material. Crude oligonucleotide synthesis yield is often estimated by UV absorbance at 260 nm, which does not distinguish between the full-length product and failure sequences.

  • Solution: Quantify your crude product using a method that can differentiate the full-length, DMT-on species from failures. A quick analytical HPLC run is the most accurate way to determine the true percentage of your target molecule in the crude mixture before attempting a preparative run.

Experimental Protocols

Protocol 1: High-Resolution IP-RP-HPLC for DMT-on Oligonucleotides

This protocol provides a robust starting point for purifying DMT-on oligonucleotides up to 50-60 bases in length.

Materials:

• Mobile Phase A: 100 mM Triethylammonium Acetate (TEAA), pH 7.0

• Mobile Phase B: 100% Acetonitrile

• HPLC Column: Reversed-phase C18 column suitable for oligonucleotides (e.g., Agilent PLRP-S, Waters XBridge OST C18).

• Crude DMT-on Oligonucleotide: Reconstituted in a low-salt buffer or water.

Methodology:

• System Equilibration: Equilibrate the column with a mixture of 95% Mobile Phase A and 5% Mobile Phase B for at least 10 column volumes.

• Sample Injection: Inject the dissolved crude oligonucleotide onto the column.

• Initial Wash: Maintain the starting conditions (95% A, 5% B) for 2-3 column volumes. This elutes early, highly polar impurities and failure sequences that have lost their DMT group ("DMT-off failures").

• Gradient Elution: Apply a linear gradient to elute the DMT-on product. A good starting point is a gradient from 5% B to 50% B over 30-40 minutes. The highly hydrophobic DMT-on product will elute much later than the DMT-off failures.

• Column Cleaning: After the product peak has eluted, ramp up to 100% Mobile Phase B to strip the column of any remaining highly retained species.

• Re-equilibration: Return to the initial conditions (95% A, 5% B) and re-equilibrate the column before the next injection.

Ion-Pairing Agent	Typical Concentration	Advantage	Disadvantage
Triethylammonium Acetate (TEAA)	50-200 mM	Good general-purpose agent, volatile (easy to remove).	May provide insufficient resolution for complex mixtures.
Hexylammonium Acetate (HAA)	50-100 mM	Increased hydrophobicity improves resolution of long or modified oligos.	Less volatile, harder to remove post-purification.
Triethylamine/HFIP	Varies	Excellent for high-resolution mass spectrometry coupling.	Hexafluoroisopropanol (HFIP) is expensive and requires special handling.

Decision-Making Framework

Choosing the right purification strategy from the start is critical. This diagram outlines a logical path based on your specific needs.

Caption: Decision tree for selecting an appropriate oligonucleotide purification strategy.

References

• The Importance of Ion-Pairing Reagents for Oligonucleotide Analysis by HPLC. Agilent Technologies. [Link]

• The Effect of Temperature on the HPLC Separation of Oligonucleotides. Waters Corporation. [Link]

Technical Support Center: Oligonucleotide Integrity During TBDMS Deprotection

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide, prepared by a Senior Application Scientist, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the impact of tert-butyldimethylsilyl (TBDMS) deprotection on oligonucleotide integrity. Our focus is to provide not just protocols, but the scientific reasoning behind them to empower you to optimize your experiments for the highest quality oligonucleotides.

Frequently Asked Questions (FAQs)

Here we address the most common questions and concerns that arise during the TBDMS deprotection of synthetic RNA.

Q1: What is the purpose of the TBDMS protecting group in RNA synthesis?

The tert-butyldimethylsilyl (TBDMS) group is a crucial protecting group for the 2'-hydroxyl (2'-OH) function of the ribose sugar during the chemical synthesis of RNA.[1] Its primary role is to prevent unwanted side reactions at this position during the phosphoramidite coupling steps.[1] Due to the presence of the 2'-hydroxyl group, RNA is inherently less stable than DNA. This hydroxyl group can facilitate the cleavage of the phosphodiester backbone through transesterification, especially under basic conditions.[1] The bulky TBDMS group sterically hinders this unwanted reaction, ensuring the integrity of the RNA chain during synthesis.[2]

Q2: What are the standard reagents used for TBDMS deprotection, and how do they differ?

The two most common reagents for removing the 2'-O-TBDMS group are Tetrabutylammonium Fluoride (TBAF) and Triethylamine Trihydrofluoride (TEA·3HF).[1][3]

Reagent	Typical Conditions	Advantages	Disadvantages
TBAF	1M solution in Tetrahydrofuran (THF) at room temperature.[1]	Effective at room temperature.	Highly sensitive to water content, which can lead to incomplete deprotection.[1][4][5] Not compatible with downstream DMT-on purification methods like Glen-Pak™ cartridges.[3]
TEA·3HF	Neat or with a solvent like N-methylpyrrolidinone (NMP) or Dimethylsulfoxide (DMSO) at elevated temperatures (e.g., 65°C).[1][3]	Less sensitive to water, often resulting in faster, cleaner reactions and higher yields.[1][6] Compatible with various downstream purification methods.[3]	Requires heating, which can be a consideration for particularly labile oligonucleotides.

Q3: What are the most common issues encountered during TBDMS deprotection?

The most frequent challenges are incomplete deprotection of the 2'-hydroxyl groups and degradation of the RNA backbone.[1][7] Low recovery of the final product after purification is also a common problem.[1] These issues can arise from suboptimal reaction conditions, poor reagent quality, or the presence of contaminants.[1][8]

Q4: Why is RNA degradation a major concern during this specific step?

RNA's inherent instability is a key factor. If the TBDMS group is prematurely removed during the initial basic deprotection step (which removes nucleobase and phosphate protecting groups), the exposed 2'-OH group can attack the adjacent phosphodiester bond, leading to chain cleavage.[7][] This is why a stepwise deprotection is crucial.[10]

Q5: How can I analyze my oligonucleotide to check for incomplete deprotection or degradation?

High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) are essential analytical techniques.[4]

• Reversed-Phase HPLC (RP-HPLC): Incompletely deprotected species, still retaining the hydrophobic TBDMS group, will typically elute later than the fully deprotected product.[4] Degradation products (shorter fragments) will elute earlier.[7]

• Anion-Exchange HPLC (AX-HPLC): This technique separates oligonucleotides based on charge. While less sensitive to the neutral TBDMS group, it can reveal chain cleavage by showing a distribution of shorter fragments.

• Mass Spectrometry (MS): This is a definitive method. Incomplete removal of a TBDMS group results in an impurity with a mass that is 114 Da higher than the expected molecular weight of the final product.[4][]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common problems encountered during TBDMS deprotection.

Issue 1: Low Yield of Full-Length Oligonucleotide

Symptoms:

• HPLC analysis shows multiple peaks, with significant peaks eluting earlier than the expected full-length product.[7]

• Mass spectrometry analysis reveals molecular weights corresponding to truncated RNA sequences.[7]

Possible Cause: This is often due to phosphodiester chain cleavage caused by the premature loss of the 2'-TBDMS group during the basic deprotection step.[7] Standard aqueous ammonia deprotection can be harsh enough to partially remove the TBDMS group, leading to strand scission.[7]

Solutions:

• Use a Milder Base Deprotection: A mixture of concentrated aqueous ammonia and ethanolic methylamine (AMA) is often used to prevent premature loss of the TBDMS groups.[10] "UltraMILD" phosphoramidites with more labile protecting groups can also be deprotected under gentler conditions, such as with potassium carbonate in methanol.[11]

• Optimize Deprotection Time and Temperature: Adhere strictly to validated protocols. Over-exposure to basic conditions, even with milder reagents, can lead to degradation.

Issue 2: Incomplete TBDMS Group Removal

Symptoms:

• RP-HPLC analysis shows a significant peak eluting after the main product peak.[4]

• Mass spectrometry confirms the presence of a species with a mass +114 Da relative to the expected product.[4][]

Possible Causes & Solutions:

• Poor Quality TBAF Reagent: TBAF is highly sensitive to its water content.[4][5] Old or improperly stored TBAF can lead to incomplete deprotection.[4]

  • Solution: Use fresh, high-quality TBAF with low water content. Storing it in smaller, well-sealed aliquots is recommended.[4] Consider drying the reagent with molecular sieves.[5]

• Suboptimal Reaction Conditions: Insufficient reaction time or temperature can lead to incomplete deprotection.

  • Solution: Ensure the reaction proceeds for the recommended duration and at the correct temperature, especially when using TEA·3HF which requires heating to 65°C.[3]

• Sequence-Specific Hindrance: Pyrimidine-rich sequences can be more challenging to deprotect than purine-rich sequences, particularly with TBAF that has a higher water content.[5]

  • Solution: Consider switching to the more robust TEA·3HF deprotection method, as it is less sensitive to moisture and can provide more consistent and complete deprotection.[6][7]

Troubleshooting Workflow

The following diagram illustrates a logical approach to troubleshooting TBDMS deprotection issues.

Caption: A logical workflow for troubleshooting common TBDMS deprotection issues.

Experimental Protocols

Standard Protocol for TBDMS Deprotection using TEA·3HF

This protocol is a widely used and robust method for the removal of TBDMS protecting groups.

Materials:

• Dried, support-cleaved, and base-deprotected oligonucleotide pellet.

• Anhydrous Dimethylsulfoxide (DMSO).

• Triethylamine (TEA).

• Triethylamine trihydrofluoride (TEA·3HF).

• Glen-Pak™ RNA Quenching Buffer or equivalent.

• Sterile, RNase-free polypropylene tubes.

Procedure:

• Dissolution: Fully dissolve the dried oligonucleotide pellet in 115 µL of anhydrous DMSO. If necessary, heat the sample at 65°C for approximately 5 minutes to ensure complete dissolution.[3]

• Addition of TEA: Add 60 µL of TEA to the DMSO/oligo solution and mix gently by vortexing.[3]

• Addition of TEA·3HF: Carefully add 75 µL of TEA·3HF to the mixture.[3]

• Incubation: Heat the mixture at 65°C for 2.5 hours.[3]

• Quenching: Immediately before purification, cool the reaction vial and quench the reaction by adding 1.75 mL of an appropriate quenching buffer (e.g., Glen-Pak RNA Quenching Buffer).[3][7]

• Purification: The fully deprotected RNA is now ready for purification via methods such as HPLC or solid-phase extraction cartridges.[7]

Deprotection and Cleavage Workflow

The overall process from solid support to purified RNA involves several key steps.

Caption: A typical workflow from synthesis to analysis of RNA oligonucleotides.

References

• RNA Synthesis Using 2'-O-(Tert-Butyldimethylsilyl) Protection. (n.d.). Google Books.
• Optimizing TBDMS deprotection to prevent RNA degradation. (n.d.). BenchChem.
• Procedure for the synthesis, deprotection and isolation of RNA using TBDMS-protected monomers. (n.d.). Glen Research.
• Technical Support Center: Troubleshooting RNA Synthesis with TBDMS Protecting Groups. (n.d.). BenchChem.
• Advanced method for oligonucleotide deprotection. (n.d.). National Institutes of Health.
• Incomplete deprotection of oligonucleotides and how to resolve it. (n.d.). BenchChem.
• Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach. (n.d.). National Institutes of Health.
• Source of Impurities in Small Nucleic Acid Drugs. (n.d.). BOC Sciences.
• Removal of t-butyldimethylsilyl protection in RNA-synthesis: triethylamine trihydrofluoride (TEA, 3HF) is a more reliable alternative to tetrabutylammonium fluoride (TBAF). (1994). Nucleic Acids Research, 22(19), 3930-3934.
• RNA Sample Preparation & High-Throughput Purification for TBDMS & TOM Chemistries Using Clarity® QSP. (n.d.). Phenomenex.
• Assessing incomplete deprotection of microarray oligonucleotides in situ. (2006). Nucleic Acids Research, 34(18), e124.
• Deprotection and purification of oligonucleotides and their derivatives. (2005). Google Patents.
• Troubleshooting the Synthesis of Modified Oligonucleotides. (n.d.). TriLink BioTechnologies.
• Advanced method for oligonucleotide deprotection. (2025). ResearchGate.
• RNA oligonucleotide synthesis. (n.d.). ATDBio.
• Preventing degradation of modified oligonucleotides during synthesis. (n.d.). BenchChem.

Sources

• 1. benchchem.com [benchchem.com]
• 2. atdbio.com [atdbio.com]
• 3. glenresearch.com [glenresearch.com]
• 4. benchchem.com [benchchem.com]
• 5. trilinkbiotech.com [trilinkbiotech.com]
• 6. RNA Synthesis Using 2′-O-(Tert-Butyldimethylsilyl) Protection | Springer Nature Experiments [experiments.springernature.com]
• 7. benchchem.com [benchchem.com]
• 8. Advanced method for oligonucleotide deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. kulturkaufhaus.de [kulturkaufhaus.de]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Strategies for Avoiding Base Modification During Final Oligonucleotide Deprotection

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the critical final steps of solid-phase oligonucleotide synthesis. The final cleavage and deprotection stage is where your carefully synthesized molecule is liberated and made biologically active. However, it is also a step fraught with potential pitfalls, where harsh chemical conditions can introduce unwanted and often irreversible modifications to the nucleobases.

This document moves beyond simple protocols. It provides a framework for understanding the underlying chemistry, diagnosing common problems, and selecting the optimal deprotection strategy to ensure the integrity of your final product. The primary directive in all deprotection work is: First, Do No Harm.[1][2]

Frequently Asked Questions (FAQs) & Core Concepts

This section addresses the most common issues and questions that arise during the final deprotection of synthetic oligonucleotides.

Q1: What are the tell-tale signs of incomplete deprotection or base modification in my analytical data?

A1: Your primary tools for diagnosing these issues are Mass Spectrometry (MS) and High-Performance Liquid Chromatography (HPLC).[3]

• In Mass Spectrometry (MS): You will observe masses that are higher than the expected molecular weight of your full-length product.[3] For example, the incomplete removal of an isobutyryl group from a guanine base will result in an adduct with a mass of +70 Da. Transamination of a cytosine base with methylamine during AMA deprotection will result in a +14 Da modification.[4]

• In High-Performance Liquid Chromatography (HPLC): In reversed-phase (RP) HPLC, incompletely deprotected species are more hydrophobic due to the lingering protecting groups and will typically appear as broader, later-eluting peaks compared to the sharp peak of the desired full-length product.[3]

Q2: My G-rich sequences consistently show poor results. Why is guanine so problematic during deprotection?

A2: The removal of the protecting group on the guanine base (commonly isobutyryl, iBu) is frequently the rate-limiting step in the entire deprotection process.[1][3][5] The amide bond of the N2-isobutyryl-dG is sterically hindered and less reactive than the protecting groups on other bases. If deprotection time or temperature is insufficient, a small percentage of these protecting groups will remain, leading to a failed sequence that may be difficult to detect by chromatography but is readily identified by mass spectrometry.[1][5] For G-rich sequences, extending deprotection times or using more robust conditions is often necessary.[3]

Q3: What is AMA deprotection, and why do I need to use a specific type of dC phosphoramidite with it?

A3: AMA is a 1:1 (v/v) mixture of aqueous Ammonium Hydroxide and aqueous MethylAmine.[6] It is an "UltraFAST" deprotection reagent, capable of complete deprotection in as little as 5-10 minutes at 65°C, compared to many hours for ammonium hydroxide alone.[5][6]

The critical consideration with AMA is that the methylamine component is a potent nucleophile that can attack the standard benzoyl (Bz) protecting group on dC, leading to a transamination side reaction. This results in the formation of a permanent N4-methyl-dC modification, which is an undesirable impurity.[4][7]

To prevent this, it is mandatory to use acetyl (Ac) protected dC phosphoramidite when employing AMA deprotection. The acetyl group is removed much more rapidly, and hydrolysis outpaces the competing transamination reaction, yielding the correct cytosine base.[1][4][5][6]

Q4: I am synthesizing an oligonucleotide with a fluorescent dye that is sensitive to base. What deprotection strategy should I use?

A4: Many common modifications, including fluorescent dyes like TAMRA, HEX, and fluorescein, are not stable under the strongly basic conditions of standard ammonium hydroxide or AMA deprotection.[1][6][7] For these sensitive molecules, a milder deprotection strategy is essential.

Two excellent options are:

• t-Butylamine-based cocktails: A mixture of t-butylamine/methanol/water (1:1:2) used overnight at 55°C or t-butylamine/water (1:3) for 6 hours at 60°C can effectively deprotect standard oligonucleotides while preserving the integrity of the sensitive dye.[5][6]

• UltraMILD Chemistry: This approach involves using phosphoramidites with highly labile base protecting groups (e.g., phenoxyacetyl (Pac) for dA, acetyl (Ac) for dC, and isopropyl-phenoxyacetyl (iPr-Pac) for dG).[8] These groups can be removed under very gentle conditions, such as with 0.05M potassium carbonate (K2CO3) in methanol at room temperature, which is compatible with most sensitive modifications.[6][8]

Q5: Can my choice of capping reagent affect the final deprotection?

A5: Yes, particularly when using UltraMILD phosphoramidites. The standard capping reagent, acetic anhydride, can lead to the acetylation of the N2 position of guanine. While this is reversible, removing this Ac-dG adduct when using mild K2CO3/methanol deprotection can be slow. A better practice is to use phenoxyacetic anhydride (Pac2O) as the capping reagent, which avoids this side reaction and is fully compatible with the rapid and gentle deprotection of UltraMILD monomers.[1][6]

Q6: Are there alternatives to liquid-phase deprotection for high-throughput workflows?

A6: Yes. Gas-phase deprotection is a highly effective alternative that streamlines workflows, especially for plate-based, high-throughput synthesis.[9] In this method, the solid support-bound oligonucleotides are exposed to gaseous ammonia or methylamine in a sealed pressure vessel.[10][11] This approach eliminates the need for handling large volumes of corrosive amine solutions and simplifies downstream processing, as the deprotected oligos can be eluted directly in water or buffer.[9][11]

Troubleshooting Guides & Protocols

This section provides detailed, step-by-step methodologies for addressing specific deprotection challenges.

Scenario 1: Preventing Side Reactions with UltraFAST AMA Deprotection

Issue: You require rapid deprotection but must avoid the formation of N4-methyl-dC.

Solution: This protocol relies on the mandatory use of Acetyl-dC (Ac-dC) phosphoramidite during synthesis.

Protocol:

• Synthesis: Ensure your oligonucleotide was synthesized using Ac-dC phosphoramidite in place of the standard Bz-dC. Use standard phosphoramidites for dA, dG, and T.

• Reagent Preparation: Prepare the AMA deprotection reagent by mixing equal volumes of concentrated aqueous ammonium hydroxide (28-30%) and aqueous methylamine (40%).

• Cleavage & Deprotection:

  • Place the solid support (e.g., CPG in a column) into a 2 mL screw-cap pressure vial.

  • Add 1.0 mL of the AMA solution to the vial.

  • Seal the vial tightly.

  • Incubate the vial in a heating block or water bath at 65°C for 10 minutes.[7]

• Work-up:

  • Cool the vial to room temperature.

  • Carefully open the vial in a fume hood.

  • Transfer the supernatant containing the cleaved oligonucleotide to a new tube.

  • Rinse the support with 0.5 mL of water and combine the rinse with the supernatant.

  • Evaporate the solution to dryness using a vacuum concentrator.

Scenario 2: Deprotection of Oligonucleotides with Base-Labile Dyes (e.g., TAMRA)

Issue: Your oligonucleotide contains a modification that is degraded by ammonia or AMA.

Solution: Use a milder, amine-based cocktail that is known to be compatible with the modification.

Protocol:

• Synthesis: Synthesize the oligonucleotide using standard base-protecting groups (Bz-dA, Bz-dC, iBu-dG).

• Reagent Preparation: Prepare the deprotection cocktail of t-butylamine/water (1:3 v/v).

• Cleavage & Deprotection:

  • Place the solid support into a 2 mL screw-cap pressure vial.

  • Add 1.0 mL of the t-butylamine/water solution.

  • Seal the vial tightly.

  • Incubate the vial in a heating block at 60°C for 6 hours.[6]

• Work-up:

  • Cool the vial to room temperature.

  • Transfer the supernatant to a new tube.

  • Rinse the support with 0.5 mL of water and combine the rinse with the supernatant.

  • Evaporate the solution to dryness using a vacuum concentrator.

Scenario 3: "UltraMILD" Deprotection for Highly Sensitive Oligonucleotides

Issue: Your oligonucleotide contains multiple sensitive modifications or nucleobases that cannot withstand any of the above conditions.

Solution: This strategy requires planning from the start, using UltraMILD phosphoramidites and a non-nucleophilic deprotection reagent.

Protocol:

• Synthesis: The oligonucleotide must be synthesized using UltraMILD phosphoramidites (Pac-dA, iPr-Pac-dG, Ac-dC) and preferably a phenoxyacetic anhydride capping mix.

• Reagent Preparation: Prepare a solution of 0.05 M potassium carbonate (K2CO3) in anhydrous methanol.

• Cleavage & Deprotection:

  • Place the solid support into a 2 mL vial.

  • Add 1.5 mL of the K2CO3/methanol solution.

  • Seal the vial and let it stand at room temperature for 4 hours (or 2 hours if using ammonium hydroxide).[6][8]

• Work-up:

  • Transfer the supernatant to a new tube.

  • Neutralize the solution by adding a sufficient volume of a suitable buffer (e.g., 1M TEAA).

  • Evaporate the solution to dryness. The resulting product is ready for desalting or purification.

Visualizations: Workflows and Mechanisms

Deprotection Strategy Decision Tree

This diagram provides a logical workflow for selecting the appropriate deprotection protocol based on the composition of your oligonucleotide.

Caption: A decision tree for selecting the optimal deprotection strategy.

Mechanism of Bz-dC Transamination by Methylamine (in AMA)

This diagram illustrates the unwanted side reaction that occurs when using standard Benzoyl-dC with AMA deprotection, leading to the formation of N4-methyl-dC.

Caption: Transamination of Benzoyl-dC by methylamine in AMA.

Data Summary Tables

Table 1: Comparison of Common Deprotection Cocktails

Reagent	Composition	Typical Conditions	Pros	Cons	Mandatory Monomers
Ammonium Hydroxide	Conc. NH4OH (28-33%)	8-16h @ 55°C[12]	Traditional, well-understood	Slow; can damage sensitive mods	Standard (Bz-dA, Bz-dC, iBu-dG)
AMA	1:1 NH4OH / MeNH2	10 min @ 65°C[7]	Very fast; scavenges acrylonitrile[7]	Causes transamination of Bz-dC	Ac-dC is required [4]
t-Butylamine	1:3 t-BuNH2 / H2O	6h @ 60°C[6]	Mild; good for many dyes	Slower than AMA	Standard
K2CO3 / Methanol	0.05 M K2CO3 in MeOH	4h @ Room Temp[6][8]	Ultra-mild; protects most fragile groups	Slowest; requires special amidites	UltraMILD (Pac-dA, iPr-Pac-dG, Ac-dC)[1]
Gas Phase Ammonia	Gaseous NH3	2h @ 80-90°C[13]	High-throughput; no liquid waste	Requires specialized equipment	Standard

Table 2: Recommended Deprotection Times for dG with Ammonium Hydroxide

Note: These times are for fresh, concentrated ammonium hydroxide. Using old reagent will require significantly longer times.[6]

dG Protecting Group	Temperature	Deprotection Time
isobutyryl (iBu)	55°C	16 hours
65°C	8 hours
dimethylformamidine (dmf)	55°C	4 hours
65°C	2 hours
isopropyl-phenoxyacetyl (iPr-Pac)	55°C	0.5 hours

(Data sourced from Glen Research technical reports)[6]

References

• Hvastkovs, E. G., & Kool, E. T. (2003). An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs. Nucleic Acids Research, 31(18), 5341–5348. [Link]

• Glen Research. (n.d.). Glen Report 21.15 - Deprotection - Volume 2 - RNA Deprotection. Retrieved from Glen Research. [Link]

• Glen Research. (n.d.). Glen Report 20.24: Deprotection - Volume 1 - Deprotect to Completion. Retrieved from Glen Research. [Link]

• Glen Research. (n.d.). Deprotection Guide. Retrieved from Glen Research. [Link]

• Gao, X., & Gu, X. (2023). Oligonucleotide synthesis under mild deprotection conditions. New Journal of Chemistry, 47(17), 7999-8002. [Link]

• Glen Research. (n.d.). Oligonucleotide Deprotection Guide. Retrieved from Glen Research. [Link]

• Glen Research. (n.d.). Glen Report 22.27: Deprotection – Volume 5 – On-Column Deprotection of Oligonucleotides in Organic Solvents. Retrieved from Glen Research. [Link]

• Boal, J. H., et al. (1996). Recovery of oligonucleotides by gas phase cleavage. U.S. Patent No. 5,514,789. Washington, DC: U.S.

• Dabrowska, M., et al. (2019). Synthesis of Nucleobase-Modified RNA Oligonucleotides by Post-Synthetic Approach. Molecules, 24(21), 3987. [Link]

• Wikipedia. (n.d.). Oligonucleotide synthesis. Retrieved from Wikipedia. [Link]

• Boal, J. H., et al. (1996). Cleavage of Oligodeoxyribonucleotides from Controlled-Pore Glass Supports and Their Rapid Deprotection by Gaseous Amines. Nucleic Acids Research, 24(15), 3115–3117. [Link]

• Vinayak, R., et al. (1992). Chemical synthesis of RNA using fast oligonucleotide deprotection chemistry. Nucleic Acids Research, 20(6), 1265–1269. [Link]

• Surzhikov, S. A., et al. (2000). Advanced method for oligonucleotide deprotection. Nucleic Acids Research, 28(10), e49. [Link]

• ATDBio. (n.d.). Nucleic Acids Book - Chapter 6: RNA oligonucleotide synthesis. Retrieved from ATDBio. [Link]

• Glen Research. (n.d.). Glen Report 26.14 - Technical Brief - AMA – Ubiquitous Reagent for Oligo Deprotection. Retrieved from Glen Research. [Link]

• Royal Society of Chemistry. (2023). Oligonucleotide synthesis under mild deprotection conditions. Retrieved from RSC Publishing. [Link]

• Glen Research. (n.d.). Deprotection Guide (PDF). Retrieved from Glen Research. [Link]

• Jensen, K. J., et al. (2010). Gas-Phase Cleavage and Dephosphorylation of Universal Linker-Bound Oligodeoxynucleotides. Request PDF. [Link]

• Manoharan, M., & Casale, R. (2002). Method for deprotecting oligonucleotides.

• Scribd. (n.d.). Deprotection Guide For Oligonucleotide Synthesis. Retrieved from Scribd. [Link]

• Glen Research. (n.d.). Glen Report 27.13 - Technical Brief - APA: An alternative to AMA deprotection. Retrieved from Glen Research. [Link]

• The Chemical Synthesis of Oligonucleotides. (2014). Retrieved from a publicly available educational resource. [Link]

• BioSynthesis Inc. (n.d.). Deprotection of Oligonucleotide Synthesis: A Complete Guide for Researchers. Retrieved from BioSynthesis Inc. [Link]

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. glenresearch.com [glenresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. glenresearch.com [glenresearch.com]
• 5. glenresearch.com [glenresearch.com]
• 6. glenresearch.com [glenresearch.com]
• 7. glenresearch.com [glenresearch.com]
• 8. blog.biosearchtech.com [blog.biosearchtech.com]
• 9. glenresearch.com [glenresearch.com]
• 10. US5514789A - Recovery of oligonucleotides by gas phase cleavage - Google Patents [patents.google.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Deprotection of Oligonucleotide Synthesis: A Complete Guide for Researchers - Amerigo Scientific [amerigoscientific.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Fluoride-Mediated Deprotection of TBDMS Groups

Welcome to the technical support center for the fluoride-mediated deprotection of tert-butyldimethylsilyl (TBDMS or TBS) ethers. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this fundamental reaction, troubleshoot common issues, and optimize their synthetic strategies. The TBDMS group is a cornerstone of hydroxyl protection in modern organic synthesis due to its robust nature and predictable reactivity.[1] However, its successful removal requires a careful consideration of various reaction parameters. This resource provides in-depth, field-proven insights to ensure efficient and clean deprotection.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fluoride-mediated deprotection of TBDMS ethers, providing the foundational knowledge for successful experimentation.

Q1: What is the underlying mechanism of fluoride-mediated TBDMS deprotection?

A1: The deprotection is driven by the exceptionally high affinity of the fluoride ion for silicon. The reaction proceeds via a nucleophilic attack of the fluoride ion on the silicon atom of the TBDMS ether. This forms a transient, pentacoordinate silicon intermediate. The formation of the very strong silicon-fluoride (Si-F) bond is the primary thermodynamic driving force for the reaction.[2] This intermediate subsequently collapses, cleaving the silicon-oxygen (Si-O) bond to release an alkoxide, which is then protonated during the reaction or workup to yield the desired alcohol.[1][2]

Q2: How do I choose the most appropriate fluoride reagent for my substrate?

A2: The choice of fluoride source is critical and depends heavily on the substrate's sensitivity to basicity and the desired reaction rate.[1]

• Tetrabutylammonium fluoride (TBAF) is the most common and versatile reagent, typically used as a 1 M solution in tetrahydrofuran (THF).[3][4] However, it is important to note that TBAF is basic and can promote side reactions with base-sensitive substrates, such as elimination or epimerization.[1] The presence of water in the TBAF solution can significantly influence its reactivity.[4]

• Triethylamine trihydrofluoride (TEA·3HF) is a less basic and often more efficient alternative to TBAF, particularly for complex and sensitive substrates like oligonucleotides.[1][5] It is also less sensitive to moisture.[1]

• Hydrogen Fluoride-Pyridine (HF-Pyridine) is another less basic option that is effective for selective deprotection.[6]

• Potassium bifluoride (KHF2) in methanol is a mild and selective reagent for the deprotection of phenolic TBDMS ethers, often leaving alkyl TBDMS ethers intact at room temperature.[7]

• Ammonium fluoride (NH4F) in methanol is an economical alternative to TBAF, though it may require elevated temperatures for efficient cleavage.[8]

Q3: What is the role of the solvent in TBDMS deprotection?

A3: The solvent plays a crucial role by affecting the solubility of both the substrate and the fluoride reagent, as well as the reactivity of the fluoride ion.[1]

• Tetrahydrofuran (THF) is the most commonly used solvent for TBAF-mediated deprotections due to its ability to dissolve a wide range of organic substrates and its compatibility with the reagent.[1]

• Acetonitrile (CH3CN) and Dichloromethane (CH2Cl2) are also frequently used, particularly with reagents like TEA·3HF.[1]

• Protic solvents like methanol can be used with certain fluoride sources, such as KHF2, and can influence the reaction rate and selectivity.[7]

Q4: Can I selectively deprotect one TBDMS group in the presence of others?

A4: Yes, selective deprotection is often achievable and is primarily governed by steric hindrance. Primary TBDMS ethers are less sterically encumbered and therefore react more readily than secondary or tertiary TBDMS ethers.[4] This difference in reactivity allows for the selective removal of a primary TBDMS ether by using milder reaction conditions, such as lower temperatures or shorter reaction times.

Troubleshooting Guide

Encountering issues during TBDMS deprotection is not uncommon. This section provides a systematic approach to troubleshooting and optimizing your reaction conditions.

Problem	Potential Cause(s)	Recommended Solution(s)
Slow or Incomplete Reaction	1. Steric Hindrance: The TBDMS group is on a secondary or tertiary alcohol, or is otherwise sterically congested. 2. Insufficient Reagent: The amount of fluoride reagent is too low. 3. Low Temperature: The reaction temperature is too low for the given substrate. 4. Reagent Quality: The TBAF solution may contain excess water, reducing its efficacy. 5. Poor Solubility: The substrate is not fully dissolved in the reaction solvent.	1. Increase the reaction temperature or switch to a more reactive fluoride source. 2. Increase the equivalents of the fluoride reagent (e.g., from 1.1 to 1.5-2.0 equivalents). 3. Gradually increase the reaction temperature while monitoring the reaction progress. 4. Use a fresh bottle of TBAF solution or consider using an anhydrous fluoride source if compatible with the substrate. 5. Try a different solvent or a co-solvent system to improve solubility.
Unwanted Side Reactions (e.g., elimination, epimerization)	1. Basicity of Reagent: TBAF is a strong base and can promote base-mediated side reactions. 2. Substrate Sensitivity: The substrate contains base-labile functional groups.	1. Buffer the reaction with a mild acid, such as acetic acid. 2. Switch to a less basic fluoride source, such as TEA·3HF or HF-Pyridine. 3. Run the reaction at a lower temperature (e.g., 0 °C) to minimize side reactions.
Silyl Group Migration	1. Basic or Acidic Conditions: Silyl groups can migrate between adjacent hydroxyl groups, particularly in diols or polyols, under both basic and acidic conditions.[9][10]	1. Use carefully controlled, neutral, or buffered reaction conditions. 2. Minimize reaction times. 3. If possible, protect adjacent hydroxyl groups to prevent migration.
Low Yield	1. Product Degradation: The deprotected alcohol may be unstable under the reaction or workup conditions. 2. Incomplete Reaction: As described above. 3. Difficult Purification: The product may be difficult to separate from silyl byproducts.	1. Use milder deprotection conditions (lower temperature, less basic reagent). 2. Ensure the reaction has gone to completion by TLC or LC-MS analysis. 3. A modified workup, such as a filtration through a short plug of silica gel, can sometimes help remove silyl byproducts.

Experimental Protocols

Protocol 1: Standard TBDMS Deprotection with TBAF

This protocol is a general starting point for the deprotection of TBDMS ethers.

Materials:

• TBDMS-protected alcohol (1.0 equiv)

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF (1.1-1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• Water

• Brine

• Anhydrous Sodium Sulfate (Na2SO4) or Magnesium Sulfate (MgSO4)

• Silica gel for column chromatography

Procedure:

• Dissolve the TBDMS-protected alcohol (1.0 equiv) in anhydrous THF (to a concentration of approximately 0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add the 1 M TBAF solution in THF (1.1-1.5 equiv) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Dilute the reaction mixture with dichloromethane and quench the reaction by adding water.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Note on Basicity: For substrates sensitive to basic conditions, it is recommended to buffer the reaction mixture with a mild acid, such as acetic acid, added to the TBAF solution.[1]

Protocol 2: TBDMS Deprotection with TEA·3HF for Base-Sensitive Substrates

This protocol is suitable for substrates containing base-labile functional groups.[1]

Materials:

• TBDMS-protected substrate (1.0 equiv)

• Triethylamine trihydrofluoride (TEA·3HF) (2-3 equiv)

• Acetonitrile or Dichloromethane

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Ethyl acetate

• Brine

• Anhydrous Sodium Sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Dissolve the TBDMS-protected substrate in acetonitrile or dichloromethane.

• Add triethylamine trihydrofluoride (2-3 equivalents per TBDMS group) to the solution.

• Stir the reaction at room temperature. Gentle heating (e.g., 40-50 °C) can be applied to accelerate the reaction if necessary.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully quench by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing the Process

To aid in understanding the fundamental concepts, the following diagrams illustrate the reaction mechanism and a troubleshooting workflow.

Caption: Mechanism of Fluoride-Mediated TBDMS Deprotection.

Caption: Troubleshooting Workflow for Incomplete TBDMS Deprotection.

References

• Application Notes and Protocols for Fluoride-Mediated Deprotection of TBDMS Ethers. BenchChem.

• tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal. Available at: [Link]

• TBS Protecting Group: TBS Protection & Deprotection. Total Synthesis. Available at: [Link]

• Deprotection of T-Butyldimethylsiloxy (TBDMS) Protecting Group. Scribd. Available at: [Link]

• KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers. National Institutes of Health. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Silyl Protecting Groups for Uridine: A Comparative Analysis of TBDMS and Alternatives

In the intricate world of synthetic organic chemistry, particularly in the realm of nucleoside chemistry and drug development, the judicious selection of protecting groups is paramount to achieving synthetic success. For uridine, a fundamental building block of RNA, the temporary masking of its hydroxyl groups is a critical step in preventing unwanted side reactions during multi-step syntheses. Among the arsenal of protecting groups available, silyl ethers have emerged as a versatile and widely used class due to their ease of introduction, tunable stability, and mild removal conditions.

This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison of the tert-butyldimethylsilyl (TBDMS) group with other common silyl protecting groups for uridine. We will delve into the nuances of their stability, steric effects, and practical applications, supported by experimental data and detailed protocols, to empower you to make informed decisions in your synthetic strategies.

The Landscape of Silyl Protecting Groups: A Stability-Driven Choice

The stability of a silyl ether is predominantly governed by the steric bulk of the substituents on the silicon atom.[1][2] Larger, more sterically hindered groups create a protective shield around the silicon-oxygen bond, impeding the approach of acids, bases, or fluoride ions that would otherwise cleave the group.[1] This principle allows for a fine-tuning of stability to suit the specific requirements of a synthetic route.

The general order of stability for commonly employed silyl ethers is as follows:

TMS < TES < TBDMS < TIPS < TBDPS [1][3]

This trend is a direct reflection of the increasing steric hindrance around the silicon atom, with trimethylsilyl (TMS) being the most labile and tert-butyldiphenylsilyl (TBDPS) being significantly more robust.

Quantitative Comparison of Silyl Ether Stability

To better inform the selection process, the relative rates of cleavage for these silyl ethers under both acidic and basic conditions are summarized below.

Silyl Ether	Protecting Group	Relative Rate of Acidic Cleavage (vs. TMS)	Relative Rate of Basic Cleavage (vs. TMS)
TMS	Trimethylsilyl	1	1
TES	Triethylsilyl	64	10-100
TBDMS	tert-Butyldimethylsilyl	20,000	~20,000
TIPS	Triisopropylsilyl	700,000	100,000
TBDPS	tert-Butyldiphenylsilyl	5,000,000	~20,000
Data compiled from multiple sources.[2][3]

This data clearly illustrates the significant increase in stability from TMS to the bulkier silyl groups. TBDMS strikes a balance, offering substantial stability over TMS and TES, while being more readily cleaved than the highly hindered TIPS and TBDPS groups. This intermediate stability is often advantageous, allowing for its selective removal in the presence of more robust protecting groups, a cornerstone of orthogonal protection strategies.[4]

Silyl Protection of Uridine: A Regioselectivity Challenge

Uridine possesses three hydroxyl groups at the 2', 3', and 5' positions of the ribose moiety, each with distinct reactivity. The primary 5'-hydroxyl is the most reactive, followed by the secondary 2'- and 3'-hydroxyls. Achieving selective protection of a specific hydroxyl group is a common challenge in nucleoside chemistry.

The choice of silylating agent and reaction conditions can influence the regioselectivity of the protection reaction. For instance, the use of a bulky silylating agent like TBDMS-Cl often favors the protection of the less sterically hindered 5'-hydroxyl group.

The Impact of Silyl Groups on Uridine Reactivity: A Case Study in Diastereoselectivity

The nature of the silyl protecting group can significantly influence the stereochemical outcome of subsequent reactions. A study on the 5'-alkynylation of uridine-derived aldehydes revealed a dramatic protecting group effect on the diastereoselectivity.[5]

When the 2' and 3'-hydroxyls were protected as acyclic silyl ethers, a reversal of diastereoselectivity was observed compared to when they were protected as a cyclic ketal.[5]

2',3'-O-Protecting Group	Diastereomeric Ratio (5'R : 5'S)
Isopropylidene (ketal)	65 : 35
TBDMS	15 : 85
TIPS	5 : 95
Data from a study on the 5'-alkynylation of uridine-derived aldehydes.[5]

This data highlights that the bulky silyl groups, particularly TIPS, strongly favor the formation of the 5'S-isomer.[5] This can be attributed to the steric hindrance imposed by the silyl groups, which directs the approach of the incoming nucleophile. This example underscores the importance of considering the protecting group not merely as a passive shield but as an active participant in directing the stereochemical course of a reaction.

Experimental Protocols

The following are representative protocols for the protection and deprotection of uridine's hydroxyl groups with TBDMS and a comparative example with another silyl group.

Protocol 1: Persilylation of Uridine with TBDMS-Cl

This protocol describes a method for the silylation of all three hydroxyl groups of uridine using tert-butyldimethylsilyl chloride.

Materials:

• Uridine

• tert-Butyldimethylsilyl chloride (TBDMS-Cl)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Potassium nitrate (KNO₃)

• Microwave reactor

Procedure: [6]

• To a microwave tube equipped with a magnetic stirrer, add uridine (1.0 mmol), KNO₃ (0.3 mmol), and DBU (2.7 mmol).

• Add TBDMS-Cl (1.5 mmol) to the mixture.

• Cap the tube and stir the reaction in a microwave reactor at 75 °C (300 W, 100 PSI) with high stirring and cooling on.

• Monitor the reaction progress by TLC.

• Upon completion, purify the product by flash chromatography.

This microwave-assisted, solvent-free method offers a greener and more efficient alternative to traditional silylation procedures.[6]

Protocol 2: Selective Deprotection of a Primary TBDMS Ether

This protocol outlines the selective removal of a TBDMS group from a primary hydroxyl in the presence of secondary TBDMS ethers under mild acidic conditions.

Materials:

• TBDMS-protected compound

• Acetic acid

• Tetrahydrofuran (THF)

• Water

• Saturated aqueous sodium bicarbonate

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure: [1]

• Dissolve the TBDMS-protected compound in a 2:1 mixture of acetic acid and water.

• Stir the reaction mixture at room temperature and monitor by TLC.

• Once the reaction is complete, carefully neutralize the acetic acid with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 3: Fluoride-Mediated Deprotection of TBDMS Ethers

Fluoride ions are highly effective for cleaving silicon-oxygen bonds and are a common method for removing silyl protecting groups.

Materials:

• TBDMS-protected uridine derivative

• Tetrabutylammonium fluoride (TBAF) solution (1.0 M in THF)

• Tetrahydrofuran (THF)

Procedure: [7]

• Dissolve the TBDMS-protected uridine derivative in THF.

• Add a 1.0 M solution of TBAF in THF to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC. Reaction times can vary from a few hours to overnight depending on the steric hindrance around the silyl ether.[1][7]

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualization of Silyl Protection Workflow

The following diagram illustrates the general workflow for the protection and deprotection of hydroxyl groups using silyl ethers.

Caption: General workflow for silyl ether protection and deprotection of uridine.

Decision-Making Framework for Silyl Group Selection

Choosing the right silyl protecting group is a critical decision in synthetic planning. The following diagram provides a simplified decision-making tree to guide your selection process.

Caption: A decision-making guide for selecting a suitable silyl protecting group for uridine.

Conclusion

The selection of a silyl protecting group for uridine is a nuanced decision that hinges on a careful consideration of the required stability, the potential for steric influence on subsequent reactions, and the need for selective deprotection within a broader synthetic strategy. TBDMS remains a workhorse in this field, offering a reliable balance of stability and reactivity that makes it suitable for a wide range of applications, particularly in automated oligonucleotide synthesis.[8] However, for syntheses requiring greater stability or specific stereochemical outcomes, the bulkier TIPS and TBDPS groups present viable alternatives. Conversely, the more labile TES group can be strategically employed when facile removal is a priority. By understanding the principles outlined in this guide and leveraging the provided experimental insights, researchers can confidently navigate the landscape of silyl protecting groups to achieve their synthetic goals in the complex and rewarding field of nucleoside chemistry.

References

• Pandey, R. K., & Mishra, B. (2014). Chemoselective Deprotection of Triethylsilyl Ethers. Letters in Organic Chemistry, 11(4), 289-293.

• Gelest. Deprotection of Silyl Ethers. Gelest. Available from: [Link].

• Wikipedia contributors. Silyl ether. Wikipedia, The Free Encyclopedia. Available from: [Link].

• The Organic Chemistry Tutor. 26.02 Silyl Ethers as Protecting Groups. YouTube. Available from: [Link].

• LookChem. 5'-O-DMT-2'-TBDMS-Uridine. LookChem. Available from: [Link].

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• Google Patents. WO2009117227A2 - Deprotection of oligonucleotides that contain one or more ribonucleotides. Google Patents.
• Wincott, F., et al. (1995). Oligoribonucleotides with 2′-O-(tert-Butyldi- methylsilyl) Groups. Current Protocols in Nucleic Acid Chemistry, 2(1), 3.6.1-3.6.11.

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. Organic Chemistry Portal. Available from: [Link].

• Ciaffo, G., et al. (2022).
• Cabral, N. L. D., et al. (2008). Protecting Groups Transfer: Unusual Method of Removal of Tr and Tbdms Groups by Transetherification. Nucleosides, Nucleotides and Nucleic Acids, 27(8), 933-940.
• Ogilvie, K. K. (1983). Protecting Groups in Oligonucleotide Synthesis. Methods in Enzymology, 100, 208-223.
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• Calvet-Vitale, S., et al. (2017). Effect of uridine protecting groups on the diastereoselectivity of uridine-derived aldehyde 5'-alkynylation. Beilstein Journal of Organic Chemistry, 13, 1623-1629.
• Nelson, T. D., & Crouch, R. D. (2004). Selective Deprotection of Silyl Ethers. Synthesis, (14), 2257-2283.
• Kumar, A., et al. (2012). A mild and efficient method for the selective deprotection of silyl ethers using KF in the presence of tetraethylene glycol. Organic & Biomolecular Chemistry, 10(40), 8128-8131.

• ResearchGate. O-silylation of uridine with TBDMSCl using different catalysts, solvent bases and reaction setup. ResearchGate. Available from: [Link].

• Beaucage, S. L., & Iyer, R. P. (1992). Protection of 5′-Hydroxy Functions of Nucleosides.

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• Ogilvie, K. K., et al. (1978). The synthesis of oligoribonucleotides. I. The use of silyl protecting groups in nucleoside and nucleotide chemistry. VII. Canadian Journal of Chemistry, 56(21), 2768-2780.

• ResearchGate. Effect of uridine protecting groups on the diastereoselectivity of uridine-derived aldehyde 5'-alkynylation. ResearchGate. Available from: [Link].

• Grimme, S., et al. (2022). Gauging the Steric Effects of Silyl Groups with a Molecular Balance. The Journal of Organic Chemistry, 87(9), 5869-5878.
• Wiberg, K. B., & Bailey, W. F. (2000). Steric Effects of Silyl Groups. The Journal of Organic Chemistry, 65(23), 7871-7877.
• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.
• Oh, S., et al. (2015). A Convenient Protecting Group for Uridine Ureido Nitrogen: (4,4'-Bisfluorophenyl)methoxymethyl group. Bulletin of the Korean Chemical Society, 36(1), 323-326.

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• Ogilvie, K. K., et al. (1986). New catalysts and procedures for the dimethoxytritylation and selective silylation of ribonucleosides. Canadian Journal of Chemistry, 64(9), 1623-1630.

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A Senior Application Scientist's Guide to the Validation of 4'-C-hydroxymethyl Uridine Incorporation in RNA

For researchers in drug development and RNA biology, the site-specific incorporation of modified nucleotides is a critical step in creating novel therapeutics and research tools. 4'-C-hydroxymethyl uridine, a synthetic analog of uridine, offers unique structural and functional properties when incorporated into RNA. However, its successful integration is not an assumption but a prerequisite that demands rigorous validation. The central question is not just if the modification was incorporated, but how much and where.

This guide provides an in-depth comparison of the primary methodologies used to validate the incorporation of 4'-C-hydroxymethyl uridine. We will move beyond simple protocols to discuss the underlying principles, inherent strengths, and critical limitations of each technique, empowering you to make informed decisions for your experimental design.

The Foundation: In Vitro Transcription with Modified Triphosphates

The journey begins with the enzymatic synthesis of the modified RNA. The most common method is in vitro transcription (IVT), typically employing T7 RNA polymerase.[1] In this process, the canonical Uridine Triphosphate (UTP) in the reaction mixture is either partially or fully replaced with its modified counterpart, 4'-C-hydroxymethyl uridine triphosphate. The polymerase then incorporates the analog into the elongating RNA strand at positions dictated by the adenosine residues in the DNA template.[2]

While T7 polymerase is known to be permissive towards various modified nucleotides, its efficiency can vary depending on the specific modification and its position within the transcript.[1] This variability underscores the necessity of post-synthesis validation.

Caption: Workflow from IVT incorporation to validation.

Comparative Analysis of Validation Methodologies

The choice of a validation method depends on the specific information required. Do you need precise quantification of the total modification, its exact location within the sequence, or a high-throughput screen? Here, we compare the three cornerstone techniques.

Methodology	Information Provided	Key Strengths	Key Limitations	Typical Application
Mass Spectrometry (MS)	Definitive mass confirmation, quantification, and sequence location.	Unambiguous identification of modifications based on mass change; provides sequence context (bottom-up).[3][4]	Requires specialized equipment and expertise; can be complex for very long RNAs (top-down).	Gold-standard confirmation of identity, location, and stoichiometry of the modification.
HPLC-UV Analysis	High-precision quantification of nucleoside composition.	Accessible, robust, and highly quantitative for total modification content.[5][6]	Destroys the RNA, losing all positional information; requires a purified standard of the modified nucleoside.	Accurately determining the overall percentage of 4'-C-hydroxymethyl uridine incorporation in a bulk RNA sample.
Reverse Transcription (RT) Signature	Indirect detection of modification and its approximate location.	Can be integrated into sequencing workflows (NGS); provides positional information.[7]	Indirect evidence; the "signature" (stop, pause, or misincorporation) can be weak or sequence-context dependent.[8][9]	Screening for the functional impact of the modification on processes involving reverse transcriptase.

Method 1: Mass Spectrometry - The Gold Standard

Mass spectrometry (MS) offers the most definitive and comprehensive validation because it directly measures the molecular mass of the RNA or its constituent parts.[3][10] This allows for unambiguous confirmation of the modification, which has a distinct mass difference from canonical uridine.

A. Bottom-Up Nucleoside Analysis (LC-MS/MS)

This is the most common and quantitative MS-based approach. It sacrifices sequence information for high-precision quantification of the total modified nucleoside content.

Caption: Workflow for bottom-up LC-MS/MS nucleoside analysis.

Causality Behind Experimental Choices:

• Enzymatic Digestion: The RNA is completely hydrolyzed into its constituent nucleosides. This is typically a two-step process: first, an enzyme like Nuclease P1 cleaves the phosphodiester bonds to yield 5'-mononucleotides.[11] Second, a phosphatase (like bacterial alkaline phosphatase) removes the phosphate group to yield nucleosides, which are more amenable to chromatographic separation and mass spectrometry.[12]

• LC Separation: Liquid chromatography separates the canonical nucleosides (A, G, C, U) from the modified 4'-C-hydroxymethyl uridine based on their different chemical properties (e.g., hydrophobicity).

• MS/MS Analysis: The mass spectrometer first measures the mass-to-charge ratio of the intact nucleosides. Then, it fragments them and measures the masses of the fragments. This tandem MS (MS/MS) approach provides definitive identification by matching both the parent mass and the fragmentation pattern to known standards.

Experimental Protocol: LC-MS/MS for Nucleoside Quantification

• RNA Digestion:

  • To 1-5 µg of purified modified RNA, add 10 units of Nuclease P1 in a buffer containing 10 mM ammonium acetate, pH 5.3.

  • Incubate at 37°C for 2 hours.

  • Add 10 units of bacterial alkaline phosphatase and adjust the buffer to be optimal for the enzyme (e.g., 50 mM Tris-HCl, pH 8.0).

  • Incubate at 37°C for an additional 2 hours.

• Sample Preparation:

  • Centrifuge the digested sample to pellet any undigested material or enzyme.

  • Transfer the supernatant containing the nucleosides to an HPLC vial.

• LC-MS/MS Analysis:

  • Inject the sample onto a reverse-phase C18 column.

  • Elute the nucleosides using a gradient of two mobile phases (e.g., Mobile Phase A: 0.1% formic acid in water; Mobile Phase B: 0.1% formic acid in acetonitrile).

  • Monitor the elution of the four canonical nucleosides and 4'-C-hydroxymethyl uridine using their specific mass-to-charge ratios in the mass spectrometer.

• Data Analysis:

  • Integrate the peak areas for each nucleoside.

  • Calculate the percentage of incorporation using the formula: (Area_modU / (Area_modU + Area_U)) * 100.

B. Bottom-Up Oligonucleotide Analysis

For positional information, the RNA is digested with sequence-specific RNases (e.g., RNase T1, which cleaves after G residues, or RNase 4, which cleaves at U/R dinucleotide sites) to generate a pool of smaller oligonucleotides.[13] LC-MS/MS analysis of these fragments can then pinpoint which fragments contain the mass shift corresponding to 4'-C-hydroxymethyl uridine, thereby mapping its location.[4]

Method 2: Nuclease P1 Digestion and HPLC-UV Analysis

This classic biochemical method provides reliable quantification of the total modified nucleoside content without the need for a mass spectrometer.[5] It relies on the same enzymatic digestion principle as the MS nucleoside analysis but uses High-Performance Liquid Chromatography (HPLC) with UV detection for separation and quantification.[6][12]

Causality Behind Experimental Choices:

• Complete Digestion: As with the MS method, complete digestion to nucleosides is essential for accurate quantification.[5]

• Chromatographic Separation: A reverse-phase column (e.g., C18 or the more hydrophobic C30) separates the nucleosides.[5] 4'-C-hydroxymethyl uridine will have a different retention time than the four canonical nucleosides due to the addition of the polar hydroxymethyl group.

• UV Detection: Each nucleoside has a characteristic UV absorbance profile. By monitoring the absorbance at a specific wavelength (e.g., 260 or 270 nm), the amount of each eluting nucleoside can be quantified by its peak area.[12]

Experimental Protocol: HPLC-UV for Nucleoside Quantification

• RNA Digestion:

  • Digest 10-50 µg of RNA to nucleosides using Nuclease P1 and alkaline phosphatase as described in the LC-MS/MS protocol.[5]

• HPLC Analysis:

  • Inject the digested sample (typically 60-90 µL) onto a reverse-phase C18 or C30 column.[5]

  • Set up a gradient elution method. A common system uses a buffer of ammonium acetate with an increasing gradient of acetonitrile or methanol over ~60-90 minutes.

  • Monitor the column eluate with a UV detector set to 260 nm.

• Data Analysis:

  • Identify the peaks corresponding to C, U, G, A, and 4'-C-hydroxymethyl uridine based on their retention times, which must be established beforehand using pure standards.

  • Integrate the area under each peak.

  • Correct the peak areas using the molar extinction coefficients for each nucleoside to account for differences in UV absorbance.

  • Calculate the mole percentage of 4'-C-hydroxymethyl uridine relative to total uridine.

Method 3: Reverse Transcription Signature Analysis

This method provides indirect but valuable positional information. It exploits the fact that a modified nucleotide can sometimes act as an obstacle to a reverse transcriptase (RT) enzyme.[14] This interference can manifest as a "signature"—a pause or termination of cDNA synthesis one nucleotide 3' to the modification, or a misincorporation of a dNTP opposite the modified base.[7]

Caption: Principle of reverse transcription signature analysis.

Causality Behind Experimental Choices:

• Enzyme Choice: Different reverse transcriptases have varying sensitivities to modifications. An enzyme that is more prone to pausing or misincorporation at modified sites is preferred for this type of analysis.

• Detection Method: The resulting cDNA products can be analyzed in several ways. For a known sequence, running the products on a polyacrylamide gel alongside a sequencing ladder can pinpoint the exact location of the RT stop.[14] For transcriptome-wide analysis, the cDNA library can be subjected to next-generation sequencing, and the modification sites are identified computationally by looking for an increased rate of terminations or specific mismatches compared to a control sample.[8]

Trustworthiness Note: This method is inherently correlational. An RT stop can be caused by factors other than the modification, such as strong RNA secondary structure. Therefore, results from RT-based methods should ideally be confirmed with a direct detection method like mass spectrometry.

Experimental Protocol: Primer Extension to Detect RT Stops

• Primer Annealing:

  • In a reaction tube, combine ~1-5 pmol of the modified RNA template with a 1.2-fold molar excess of a 5'-radiolabeled (e.g., ³²P) or fluorescently-labeled DNA primer that is complementary to a region downstream of the expected modification site.

  • Heat to 80°C for 2 minutes, then cool slowly to 30°C to allow annealing.

• Reverse Transcription:

  • Add the reverse transcriptase buffer, dNTPs, and the chosen reverse transcriptase enzyme (e.g., AMV RT).

  • Incubate at the enzyme's optimal temperature (e.g., 42°C) for 1 hour.

• Analysis:

  • Stop the reaction by adding a loading buffer containing formamide.

  • Denature the samples by heating at 95°C for 5 minutes.

  • Separate the cDNA products on a high-resolution denaturing polyacrylamide gel.

  • If the RNA sequence is known, run a parallel set of Sanger sequencing reactions using the same primer and an unmodified template to serve as a size ladder.

• Interpretation:

  • Visualize the gel (e.g., via autoradiography or fluorescence scanning). A band that appears in the modified RNA lane but not in the control (unmodified) RNA lane, and which corresponds to a position one nucleotide downstream of an expected uridine site, indicates an RT stop caused by the 4'-C-hydroxymethyl uridine.

Conclusion and Expert Recommendations

Validating the incorporation of 4'-C-hydroxymethyl uridine is a non-negotiable step in RNA research and development. The choice of method should be guided by your specific experimental needs.

• For Definitive Confirmation and Publication-Quality Data: Use mass spectrometry . A bottom-up nucleoside analysis by LC-MS/MS will give you precise, unambiguous quantification, while an oligonucleotide analysis will confirm the location. This is the gold standard for validating the chemical identity of your RNA.

• For Routine Quality Control and Quantification: When you need to quickly and reliably determine the overall incorporation efficiency for multiple batches of RNA, Nuclease P1-HPLC is an excellent choice. It is robust, highly quantitative, and more accessible than mass spectrometry.

• For Functional Screening and Positional Mapping in a Biological Context: Reverse transcription-based methods are powerful for assessing how the modification might interfere with enzymatic processes like translation or reverse transcription. While indirect, they provide crucial positional information and can be scaled for high-throughput sequencing applications.

Ultimately, a multi-pronged approach often provides the most complete picture. For instance, one might use HPLC for routine batch-to-batch QC, and then use LC-MS/MS to definitively characterize the final product and map the modification sites before proceeding with functional assays. By understanding the principles and limitations of each technique, you can design a validation strategy that ensures the scientific integrity and success of your research.

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biological activity of oligonucleotides with 4'-C-hydroxymethyl uridine

An In-Depth Comparative Guide to the Biological Activity of Oligonucleotides with 4'-C-Hydroxymethyl Uridine

Introduction: The Pursuit of Optimal Oligonucleotide Therapeutics

To the researchers, scientists, and drug development professionals at the forefront of genetic medicine, the challenge is clear: to design oligonucleotide therapeutics that are not only potent but also stable and safe. The therapeutic efficacy of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs) is fundamentally tied to their chemical composition. Unmodified oligonucleotides are swiftly degraded by nucleases and exhibit suboptimal hybridization to their target RNA.[1][2] Consequently, the field has seen a chemical evolution, with a host of modifications developed to enhance these critical properties.[3][4]

This guide provides an in-depth technical comparison of oligonucleotides incorporating a specific, promising modification: 4'-C-hydroxymethyl uridine . We will objectively analyze its performance against other widely adopted chemical modifications, grounded in experimental data. Our goal is to explain the causality behind experimental choices and provide the robust, self-validating protocols necessary to empower your research and development endeavors.

PART 1: The Scientific Rationale for 4'-C-Hydroxymethyl Modification

The introduction of a hydroxymethyl group at the 4'-carbon of the ribose sugar is a strategic modification designed to pre-organize the sugar pucker into a C3'-endo (North) conformation. This conformational rigidity is a cornerstone of high-affinity nucleic acid recognition, as it mimics the geometry required for forming a stable A-form duplex with a target RNA strand.[3] Beyond enhancing binding affinity, this modification can also confer a degree of steric hindrance in the vicinity of the phosphodiester backbone, thereby increasing resistance to nuclease-mediated degradation.[5][6]

The synthesis of the necessary phosphoramidite building blocks for incorporating 4'-C-hydroxymethyl uridine into oligonucleotides has been established, allowing for their inclusion via automated solid-phase synthesis.[5][][8] This makes the exploration of their biological activity both feasible and highly relevant for therapeutic applications.

PART 2: Comparative Performance Analysis

The true value of any modification is best understood through direct comparison with established alternatives. Here, we evaluate 4'-C-hydroxymethyl uridine-modified oligonucleotides against other key players in the field.

Key Performance Attributes of Common Oligonucleotide Modifications

Modification	Target Binding Affinity (Hybridization)	Nuclease Resistance	Mechanism of Action Compatibility	Key Considerations
4'-C-Hydroxymethyl Uridine	Moderate to High. Small decreases in melting temperature (Tm) were observed when hybridized with complementary RNA.[5]	Moderate. 3'-end modification provides stabilization against 3'-exonucleolytic degradation.[5]	RNase H activation is preserved, making it suitable for gapmer ASO designs.[9][10]	Offers a balance of stability and affinity without the extreme conformational lock of some alternatives.
Locked Nucleic Acid (LNA)	Very High. Significant increase in Tm (ΔTm of +4 to +8 °C per modification).[3]	High. The bridged structure provides excellent steric hindrance against nucleases.	Inhibits RNase H activity; primarily used in the "wings" of gapmers or for steric blocking.[11]	Can exhibit higher toxicity in some contexts, requiring careful dose management.
2'-O-Methyl (2'-O-Me)	Moderate. Provides a modest increase in Tm.	Moderate. Offers improved stability over unmodified RNA.[12]	Inhibits RNase H activity; widely used in siRNA and ASO wings.[11]	A well-established, cost-effective modification with a predictable performance profile.
Phosphorothioate (PS) Backbone	Slight Decrease. Can slightly lower Tm.	High. The sulfur substitution significantly slows nuclease degradation.[1]	Preserves and enhances RNase H activity.	Introduces a chiral center at each phosphorus, which can lead to diastereomeric mixtures. Can be associated with off-target protein binding and toxicity.[13]
Morpholino (PMO)	High. Forms stable duplexes with RNA.	Very High. The morpholino backbone is completely resistant to nucleases.[1][14]	Steric blocking only; does not activate RNase H.[11]	Excellent for exon-skipping applications but has different pharmacokinetic properties than charged oligonucleotides.

PART 3: Validated Experimental Protocols

Trustworthy data is built on rigorous and reproducible protocols. The following sections detail the methodologies for key experiments used to evaluate the performance of modified oligonucleotides.

Workflow for Oligonucleotide Evaluation

This diagram outlines the logical flow from synthesis to in vitro validation.

Caption: A typical workflow for characterizing novel oligonucleotide modifications.

Protocol: Thermal Stability (Melting Temperature, Tm) Analysis

Causality: The melting temperature (Tm) is the temperature at which half of the oligonucleotide duplexes dissociate into single strands. It is a direct measure of the thermodynamic stability of the duplex.[15] A higher Tm indicates a stronger binding affinity to the target sequence, which is a primary goal of chemical modification.

Methodology:

• Solution Preparation:

  • Annealing Buffer: Prepare a sterile-filtered solution of 10 mM Sodium Phosphate (pH 7.0), 100 mM NaCl, and 1 mM EDTA.[15]

  • Oligonucleotides: Resuspend the modified oligonucleotide and its complementary RNA target in the annealing buffer to a final concentration of 2.0 µM each.

• Annealing:

  • Combine equal volumes of the oligonucleotide and target RNA solutions in a microcentrifuge tube.

  • Heat the mixture to 95°C for 5 minutes to ensure complete denaturation of any secondary structures.

  • Allow the solution to cool slowly to room temperature over 1-2 hours to facilitate proper duplex formation.

• Measurement:

  • Use a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

  • Monitor the absorbance at 260 nm as the temperature is increased from 25°C to 95°C at a ramp rate of 0.5°C per minute.

  • The Tm is determined by calculating the first derivative of the melting curve, where the peak value corresponds to the melting temperature.

Protocol: Nuclease Resistance Assay in Serum

Causality: The primary obstacle for oligonucleotide therapeutics in vivo is degradation by nucleases present in blood serum and within cells.[16] This assay simulates that environment to assess the protective capacity of the chemical modifications. Modifications that sterically hinder the approach of nuclease enzymes will result in a longer oligonucleotide half-life.[6][17]

Methodology:

• Oligonucleotide Labeling:

  • For sensitive detection, label the 5'-end of the oligonucleotide with ³²P using T4 polynucleotide kinase or with a fluorescent dye (e.g., FAM).

• Incubation:

  • Prepare a reaction mixture containing the labeled oligonucleotide (e.g., 100 nM final concentration) and 50% human or bovine serum in a suitable buffer (e.g., PBS).

  • Incubate the mixture in a 37°C water bath.

  • At designated time points (e.g., 0, 1, 4, 8, 24 hours), withdraw aliquots of the reaction.

• Analysis:

  • Immediately quench the degradation by adding the aliquot to a loading buffer containing a denaturant (e.g., formamide) and a chelating agent (EDTA) to inactivate nucleases.

  • Separate the samples on a denaturing polyacrylamide gel (e.g., 20% polyacrylamide, 7M Urea).

  • Visualize the bands using phosphorimaging (for ³²P) or fluorescence scanning.

  • Quantify the band intensity of the full-length oligonucleotide at each time point relative to the zero time point to determine the percentage of intact oligonucleotide over time.

PART 4: Mechanism of Action Visualization

For many ASO applications, the desired outcome is the degradation of the target mRNA. This is typically achieved through the recruitment of RNase H, an endogenous enzyme that cleaves the RNA strand of an RNA/DNA hybrid.

Caption: RNase H activation by a gapmer ASO with modified wings.

Causality: In a "gapmer" design, the central region (the "gap") consists of unmodified DNA nucleotides to serve as a substrate for RNase H. The outer regions (the "wings") are chemically modified—for instance, with 4'-C-hydroxymethyl uridine—to increase binding affinity and nuclease resistance.[10][11] This design cleverly combines the protective properties of modified nucleotides with the therapeutic mechanism of RNase H-mediated target degradation.

Conclusion and Future Outlook

The incorporation of 4'-C-hydroxymethyl uridine into oligonucleotides represents a valuable strategy in the design of therapeutic agents. It provides a compelling balance of enhanced nuclease resistance and strong hybridization to RNA targets. While it may not offer the extreme thermal stability of LNA, its potentially more moderate conformational rigidity could translate to a favorable safety and tolerability profile. As demonstrated, its compatibility with RNase H-mediated cleavage makes it an excellent candidate for the wings of gapmer ASOs.

The protocols and comparative data provided in this guide are intended to serve as a foundational resource. Further investigation, particularly comprehensive in vivo studies to determine the pharmacokinetic and pharmacodynamic properties, will be essential to fully realize the therapeutic potential of this and other novel chemical modifications.[16][18]

References

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• Pattanayak, M. G., et al. (2018). Structural basis for the synergy of 4′- and 2′-modifications on siRNA nuclease resistance, thermal stability and RNAi activity. Nucleic Acids Research, 46(14), 6970-6983.

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• Monia, B. P., et al. (1996). Nuclease Resistance and Antisense Activity of Modified Oligonucleotides Targeted to Ha-ras. Journal of Biological Chemistry, 271(24), 14514-14522.

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• Nishina, K., et al. (2022). Synthesis, gene silencing activity, thermal stability, and serum stability of siRNA containing four (S)-5′-C-aminopropyl-2′-O-methylnucleosides. RSC Medicinal Chemistry, 13(5), 589-596.

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• Hira, K., et al. (2022). Synthesis of 4'-C-(Aminoethyl)thymidine and 4'-C-[(N-Methyl)aminoethyl] Thymidine Nucleosides to Enhance DNA Stability. Current Protocols, 2(9), e501.

• Gissot, R., et al. (2020). Bioconjugated Oligonucleotides: Recent Developments and Therapeutic Applications. Molecules, 25(24), 5947.

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• Nakai, D., & Obika, S. (2020). Drug Discovery Perspectives of Antisense Oligonucleotides. Journal of Clinical Medicine, 9(12), 3896.

• Cuchet, P., & Tournier, B. (2013). In vivo imaging with oligonucleotides for diagnosis and drug development. Future Medicinal Chemistry, 5(6), 679-96.

• El-Kholy, S. S., et al. (2025). Synthesis and Application of 4'-C-[(N-alkyl)aminoethyl]thymidine Analogs for Optimizing Oligonucleotide Properties. Molecules, 30(3), 581.

• Sharma, P., & Veedu, R. N. (2022). Therapeutic Oligonucleotides: An Outlook on Chemical Strategies to Improve Endosomal Trafficking. Molecules, 27(15), 4848.

• BOC Sciences. (n.d.). Phosphoramidites. Retrieved from BOC Sciences.

• Fariña, J. L., et al. (2018). siRNA Modified with 2'-Deoxy-2'-C-methylpyrimidine Nucleosides. ChemBioChem, 19(13), 1373-1380.

• Varriale, A., et al. (2023). Advances in Nucleic Acid Research: Exploring the Potential of Oligonucleotides for Therapeutic Applications and Biological Studies. International Journal of Molecular Sciences, 25(1), 146.

• Zhang, H., et al. (2009). RNA interference in mammalian cells by siRNAs modified with morpholino nucleoside analogues. Bioorganic & Medicinal Chemistry Letters, 19(6), 1673-6.

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A Comparative Guide to TBDMS vs. TIPS Protection of Ribonucleosides: Navigating Stability and Reactivity in RNA Synthesis

For researchers, scientists, and drug development professionals engaged in the chemical synthesis of RNA, the selection of the 2'-hydroxyl protecting group is a critical decision that profoundly impacts the efficiency, fidelity, and overall success of the synthetic endeavor. Among the diverse arsenal of protecting groups, silyl ethers, particularly the tert-butyldimethylsilyl (TBDMS) and triisopropylsilyl (TIPS) groups, have emerged as workhorses in this demanding field. This guide provides an in-depth, objective comparison of TBDMS and TIPS protected ribonucleosides, supported by experimental data and field-proven insights to empower you in making the most informed choice for your specific application.

The Central Role of the 2'-Hydroxyl Protecting Group

TBDMS vs. TIPS: A Tale of Two Silyl Ethers

The fundamental difference between the TBDMS and TIPS protecting groups lies in the steric bulk of the alkyl substituents on the silicon atom. The TBDMS group possesses a tert-butyl group and two methyl groups, while the TIPS group features three bulky isopropyl groups. This seemingly subtle structural variance translates into significant differences in their chemical properties, most notably their stability and reactivity.

Comparative Stability: A Quantitative Look

The stability of silyl ethers is paramount, as it dictates their ability to endure the various chemical environments encountered during RNA synthesis. The general trend for silyl ether stability under acidic conditions is directly proportional to the steric hindrance around the silicon atom.

Protecting Group	Relative Rate of Acidic Hydrolysis	Relative Rate of Basic Hydrolysis
TMS (Trimethylsilyl)	1	1
TES (Triethylsilyl)	64	10-100
TBDMS	20,000	~20,000
TIPS	700,000	100,000
TBDPS (tert-Butyldiphenylsilyl)	5,000,000	~20,000

Data compiled from multiple sources demonstrating the general stability trend of common silyl ethers.[1][2]

As the data clearly indicates, the TIPS group is significantly more stable towards acidic hydrolysis than the TBDMS group.[1][2] This enhanced stability is a direct consequence of the greater steric shielding provided by the three isopropyl groups, which effectively hinders the approach of protons to the silicon-oxygen bond. In basic media, while both are substantially more stable than less hindered silyl ethers, TIPS still holds an advantage in stability.[1][2]

This differential stability is not merely a theoretical curiosity but has profound practical implications in complex synthetic strategies, enabling the selective deprotection of a TBDMS ether in the presence of a TIPS ether, a concept known as orthogonal protection.[3]

Impact on RNA Synthesis: Coupling Efficiency and Beyond

The choice between TBDMS and TIPS protection directly influences the efficiency of the phosphoramidite coupling step in solid-phase RNA synthesis. The steric bulk of the 2'-protecting group can impede the approach of the incoming phosphoramidite monomer to the 5'-hydroxyl of the growing oligonucleotide chain.

While direct head-to-head comparisons of TBDMS and TIPS in this context are not extensively documented, valuable insights can be gleaned from studies comparing the widely used TBDMS group with the 2'-O-[(triisopropylsilyl)oxy]methyl (TOM) group, a derivative of TIPS. The TOM group, which incorporates a TIPS moiety, was developed to improve the efficiency of RNA synthesis.[4][5]

Performance Metric	2'-TBDMS	2'-O-TOM (TIPS-derived)
Average Coupling Efficiency	98.5–99%	>99%
Typical Coupling Time	Up to 6 minutes	~2.5 minutes

Comparative data highlighting the impact of the 2'-protecting group on RNA synthesis efficiency.[4][5]

The superior performance of the TOM group, and by extension, the underlying TIPS moiety, is attributed to the oxymethyl spacer which positions the bulky silyl group further away from the reaction center, thereby reducing steric hindrance and allowing for faster and more efficient coupling reactions.[4] This is particularly crucial for the synthesis of long RNA sequences, where even small differences in coupling efficiency per cycle can have a dramatic impact on the yield of the full-length product.

Silyl Group Migration: A Potential Pitfall

A known side reaction in ribonucleoside chemistry is the migration of the 2'-O-silyl group to the adjacent 3'-hydroxyl position, or vice versa, under both acidic and basic conditions. This isomerization can lead to the formation of undesired 2'-5' phosphodiester linkages in the final RNA product. The rate of this migration is influenced by the steric bulk of the silyl group. While specific quantitative data for TBDMS vs. TIPS migration on ribonucleosides is scarce, it is generally understood that less sterically hindered silyl groups are more prone to migration.[1]

Deprotection Strategies: A Practical Guide

The final and critical step in RNA synthesis is the removal of all protecting groups to yield the native RNA molecule. The deprotection of TBDMS and TIPS ethers is typically achieved using a source of fluoride ions, which have a high affinity for silicon.

Standard Deprotection Protocols

TBDMS Deprotection: A common reagent for the removal of the TBDMS group is tetrabutylammonium fluoride (TBAF) in tetrahydrofuran (THF). The reaction is typically carried out at room temperature and can take several hours for complete deprotection.[6]

TIPS Deprotection: Due to its greater stability, the deprotection of the TIPS group often requires more forcing conditions, such as prolonged reaction times or elevated temperatures with TBAF. An alternative and often preferred reagent is triethylamine trihydrofluoride (TEA·3HF), which can provide cleaner and more efficient deprotection of silyl ethers.[7]

The choice of deprotection conditions must be carefully considered to ensure complete removal of the silyl groups without causing degradation of the RNA product.

Experimental Protocols

Protocol 1: General Procedure for 2'-O-Silylation of a Ribonucleoside (TBDMS or TIPS)

This protocol describes a general method for the selective silylation of the 2'-hydroxyl group of a ribonucleoside.

Materials:

• Ribonucleoside (e.g., Uridine)

• Silver nitrate (AgNO₃)

• Silyl chloride (TBDMS-Cl or TIPS-Cl)

• Pyridine

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a solution of the ribonucleoside (1.0 eq) in anhydrous pyridine, add silver nitrate (1.1 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add the silyl chloride (TBDMS-Cl or TIPS-Cl, 1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 2'-O-silylated ribonucleoside.

Protocol 2: General Procedure for the Deprotection of 2'-O-Silyl Ethers

This protocol provides a general method for the removal of TBDMS or TIPS protecting groups from a ribonucleoside.

Materials:

• 2'-O-silylated ribonucleoside

• Tetrabutylammonium fluoride (TBAF) solution (1 M in THF) or Triethylamine trihydrofluoride (TEA·3HF)

• Anhydrous Tetrahydrofuran (THF)

Procedure using TBAF:

• Dissolve the 2'-O-silylated ribonucleoside (1.0 eq) in anhydrous THF.

• Add the TBAF solution (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor by TLC. For TIPS-protected nucleosides, gentle heating may be required.

• Once the reaction is complete, quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the deprotected ribonucleoside by silica gel chromatography.

Procedure using TEA·3HF:

• Dissolve the 2'-O-silylated ribonucleoside (1.0 eq) in a mixture of N-methylpyrrolidinone (NMP) and triethylamine (TEA).

• Add TEA·3HF (1.5 eq) to the solution.

• Heat the reaction at 65°C and monitor by TLC.[7]

• Upon completion, cool the reaction to room temperature and precipitate the product by adding a suitable anti-solvent like n-butanol.

Visualization of the Workflow

Caption: Workflow for the use of silyl protecting groups in RNA synthesis.

Making the Right Choice: A Decision Framework

The selection between TBDMS and TIPS protection is not a one-size-fits-all decision. It requires a careful consideration of the specific demands of your synthetic strategy.

Caption: Decision tree for selecting between TBDMS and TIPS protecting groups.

Choose TBDMS when:

• Synthesizing shorter RNA sequences where the cumulative effect of slightly lower coupling efficiencies is less pronounced.

• The synthetic route does not involve harsh acidic conditions.

• A well-established and cost-effective protecting group strategy is desired.

Choose TIPS (or a TIPS-derived group like TOM) when:

• Synthesizing long RNA oligonucleotides where high repetitive coupling efficiency is paramount.[4][5]

• The synthetic strategy involves steps that require high stability towards acidic conditions.

• An orthogonal deprotection strategy is planned, requiring a more robust silyl ether that can be retained while a more labile one (like TBDMS) is removed.[3]

Conclusion

Both TBDMS and TIPS are invaluable protecting groups in the synthesis of ribonucleosides and their subsequent incorporation into RNA oligonucleotides. TBDMS has a long and successful track record, offering a reliable and cost-effective solution for many applications. However, for the increasingly demanding synthesis of long and complex RNA molecules, the superior stability and the enhanced coupling efficiencies associated with the bulkier TIPS group (often in the form of its TOM derivative) present a compelling advantage. By understanding the nuanced differences in their stability, reactivity, and impact on the synthetic workflow, researchers can strategically select the optimal protecting group to navigate the challenges of RNA synthesis and achieve their desired scientific outcomes with greater confidence and success.

References

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A Senior Application Scientist's Guide to NMR Analysis for Structural Confirmation of Modified Uridine Nucleosides

In the landscape of drug discovery and molecular biology, modified nucleosides are of paramount importance, forming the backbone of numerous therapeutic agents and playing critical roles in biological processes. The precise structural characterization of these molecules is non-negotiable, as even minor structural changes can profoundly impact their biological activity and therapeutic efficacy. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands out as the gold standard for the unambiguous structural elucidation of modified uridine nucleosides in solution.

This guide, designed for researchers, scientists, and drug development professionals, provides an in-depth, expert-led comparison of NMR analysis with other common analytical techniques. We will delve into the causality behind experimental choices, provide actionable protocols, and present supporting data to empower you to make informed decisions in your structural analysis workflow.

The Central Role of NMR in Structural Elucidation

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the atomic-level structure of a molecule in solution.[1][2][3] It relies on the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, to generate a unique spectral fingerprint of a molecule. This fingerprint not only confirms the presence of specific functional groups but also reveals the connectivity and spatial arrangement of atoms, making it indispensable for the structural confirmation of novel modified nucleosides.

Why NMR is the Preferred Method:

• Unambiguous Structure Determination: NMR provides through-bond (via J-coupling) and through-space (via Nuclear Overhauser Effect) correlations, allowing for the complete assignment of the molecule's constitution and stereochemistry.[4]

• Solution-State Analysis: NMR allows for the study of molecules in a solution state that can mimic a biological environment, providing insights into their conformational dynamics.[2]

• Non-Destructive: The sample can be recovered and used for further experiments after NMR analysis.

A Comparative Overview of Analytical Techniques

While NMR is the cornerstone of structural confirmation, a multi-faceted approach employing other techniques can provide complementary information.

Technique	Principle	Strengths	Limitations
NMR Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed structural and dynamic information.[3]	Unambiguous structure elucidation, solution-state analysis, non-destructive.	Lower sensitivity compared to MS, requires larger sample amounts, can be time-consuming.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ionized molecules.[5][6]	High sensitivity, accurate mass determination, suitable for high-throughput screening.[7][8]	Provides limited structural information, primarily molecular weight and fragmentation patterns.[5]
X-ray Crystallography	Determines the three-dimensional arrangement of atoms in a crystalline solid by analyzing the diffraction pattern of X-rays.[9][10]	Provides high-resolution, unambiguous solid-state structures.[9][11]	Requires a high-quality single crystal, the solid-state structure may not represent the solution conformation.[11]

The NMR Workflow for a Modified Uridine Nucleoside

A systematic approach is crucial for the successful NMR analysis of a modified uridine nucleoside. The following workflow outlines the key steps from sample preparation to data interpretation.

Figure 2. Relationships between common 2D NMR experiments used for the structural elucidation of a modified uridine nucleoside.

• COSY (Correlation Spectroscopy): This experiment shows correlations between protons that are coupled to each other, typically through two or three bonds. [12]It is invaluable for tracing out the spin systems of the ribose sugar and identifying adjacent protons on the uracil base.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment shows correlations between protons and the carbons to which they are directly attached. [13]It is used to assign the carbon signals based on the already assigned proton signals.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds away. [13]This is a powerful tool for piecing together the different fragments of the molecule and confirming the position of modifications. For example, an HMBC correlation between the anomeric proton (H1') and the C2 and C6 carbons of the uracil base confirms the N-glycosidic bond.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment shows correlations between protons that are close in space, regardless of whether they are connected through bonds. [14][15]NOESY is crucial for determining the stereochemistry and conformation of the molecule, such as the syn or anti conformation of the nucleobase relative to the ribose sugar.

Case Study: Confirming the Structure of a 5-Modified Uridine

Imagine you have synthesized a uridine derivative with a modification at the 5-position of the uracil base. Here’s how you would use NMR to confirm its structure:

• ¹H NMR: The absence of the H-5 proton signal (around 5.9 ppm) and the appearance of new signals corresponding to the modifying group would be the first indication of a successful modification at the 5-position. The H-6 proton would appear as a singlet instead of a doublet.

• ¹³C NMR: A significant shift in the C-5 and C-6 carbon signals would be expected.

• HMBC: Crucially, HMBC correlations would be observed between the protons of the modifying group and the C-5 and C-4/C-6 carbons of the uracil ring, definitively confirming the site of modification.

• NOESY: The spatial proximity between the protons of the modifying group and the H-6 proton and/or ribose protons would provide further structural confirmation and conformational information.

Beyond NMR: Complementary Techniques

While NMR is the primary tool for structural confirmation, other techniques provide valuable complementary data.

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for confirming the molecular weight of the modified nucleoside. [5][6]High-resolution mass spectrometry (HRMS) can provide the elemental composition, further corroborating the proposed structure. Tandem mass spectrometry (MS/MS) can be used to fragment the molecule and provide information about its substructures, which can be particularly useful for identifying the nature of the modification. [6][7]

X-ray Crystallography

For molecules that can be crystallized, X-ray crystallography provides an unambiguous, high-resolution three-dimensional structure in the solid state. [9][11]This can be a powerful complementary technique to NMR, as it provides a static picture of the molecule that can be compared to the dynamic solution-state structure determined by NMR. [10]

Conclusion: A Multi-Pronged Approach to Structural Certainty

The structural confirmation of modified uridine nucleosides is a critical step in drug discovery and chemical biology. While NMR spectroscopy is the undisputed cornerstone of this process, a comprehensive and robust analysis relies on the intelligent application of complementary techniques. By understanding the strengths and limitations of each method and by following a systematic workflow, researchers can confidently and accurately determine the structures of these vital molecules. This guide provides the foundational knowledge and practical insights to empower you to navigate the complexities of structural elucidation and accelerate your research endeavors.

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A Senior Application Scientist's Guide to Enzymatic Digestion for Verifying Modified Nucleotide Incorporation

Introduction: The Critical Need for Verification in Modified RNA Therapeutics

The advent of messenger RNA (mRNA) therapeutics and vaccines has revolutionized drug development. The efficacy and safety of these novel medicines hinge on the precise incorporation of chemically modified nucleotides, such as N1-methylpseudouridine (m1Ψ), which are engineered to enhance stability and reduce immunogenicity. Consequently, the rigorous verification and quantification of these modifications are not merely a quality control checkpoint; they are fundamental to ensuring the therapeutic's mechanism of action and safety profile.

This guide provides an in-depth comparison of methodologies centered on enzymatic digestion, the gold-standard for preparing RNA samples for precise quantitative analysis. We will explore the causality behind the multi-enzyme strategy, provide a field-proven experimental protocol, and compare the primary analytical techniques used for readout: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

The Core Principle: A Symphony of Enzymes for Complete RNA Hydrolysis

To accurately quantify the ratio of modified to canonical nucleosides, the RNA polymer must be completely and systematically deconstructed into its individual nucleoside components. Incomplete digestion is the primary source of analytical error, leading to an underestimation of modified nucleotide content. A single enzyme is insufficient for this task due to the robust nature of the phosphodiester backbone and the presence of terminal phosphates.[1]

Our approach, therefore, relies on a synergistic cocktail of nucleases and a phosphatase, each playing a distinct and vital role in the hydrolysis process. This multi-enzyme strategy ensures that the entire RNA strand is reduced to a simple mixture of its constituent nucleosides, ready for analysis.

The Enzymatic Toolkit: A Three-Part Harmony

• Nuclease P1 (The Workhorse): This zinc-dependent endonuclease from Penicillium citrinum is the primary agent of fragmentation.[2] It indiscriminately cleaves the 3'-5' phosphodiester bonds between nucleotides, rapidly breaking down the long RNA polymer into smaller oligonucleotides and 5'-mononucleotides.[2][3][4][5] Its ability to act on both RNA and single-stranded DNA with no base specificity makes it an ideal first-line-of-attack enzyme.[2][4][6]

• Snake Venom Phosphodiesterase (SVP) (The Finisher): While Nuclease P1 is effective, it can leave behind small oligonucleotide fragments. SVP, an exonuclease, ensures the complete digestion of any remaining oligomers. It hydrolyzes the phosphodiester bonds from the 3'-hydroxyl end, liberating individual 5'-mononucleotides.[7][8][9] The combined action of an endonuclease (Nuclease P1) and an exonuclease (SVP) is a self-validating system that drives the reaction to completion.

• Alkaline Phosphatase (AP) (The Polisher): The products of nuclease digestion are 5'-mononucleotides. These charged molecules are not ideal for many downstream analytical methods, particularly reverse-phase chromatography and mass spectrometry. Alkaline Phosphatase, such as Bacterial Alkaline Phosphatase (BAP) or Calf Intestinal Phosphatase (CIP), efficiently removes the 5'-phosphate group from the mononucleotides, yielding the final, analyzable nucleosides.[10][11][12][13] This dephosphorylation step is critical for improving chromatographic separation and enhancing ionization efficiency in mass spectrometry.[14]

The following workflow illustrates this sequential enzymatic process:

Fig. 1: A sequential enzymatic digestion workflow for complete hydrolysis of modified RNA into individual nucleosides for downstream analysis.

Experimental Protocol: A Field-Proven Workflow

This protocol is designed for the complete digestion of up to 2.5 µg of purified mRNA. It is essential that the initial mRNA sample is free of unincorporated nucleotides from the transcription reaction, as these would artificially inflate the results.

Materials:

• Purified mRNA (e.g., via oligo-dT purification[15])

• Nuclease P1 (e.g., 0.5 U/µL solution)[15]

• Bacterial Alkaline Phosphatase (BAP) or similar

• 200 mM HEPES buffer (pH 7.0)[15]

• Nuclease-free water

• Microcentrifuge tubes

• Thermomixer or PCR instrument

Step-by-Step Methodology:

• Reaction Assembly (The "Why"): In a sterile microcentrifuge tube, combine the following reagents. It is critical to assemble the reaction on ice to prevent premature enzyme activity. The HEPES buffer provides a stable pH environment optimal for the enzymes.

  • Purified mRNA: X µL (for up to 2.5 µg)

  • Nuclease P1 (0.5 U/µL): 2 µL[15]

  • Bacterial Alkaline Phosphatase (1 U/µL): 0.5 µL[15]

  • 200 mM HEPES (pH 7.0): 2.5 µL[15]

  • Nuclease-free water: to a final volume of 25 µL[15]

• Incubation (The "Why"): Mix the components gently by pipetting. Incubate the reaction for 3 hours at 37°C.[15] This temperature is a compromise that allows for high activity of both the mesophilic Nuclease P1 and the BAP. For certain modifications, such as 2'-O-methylated nucleosides which can confer resistance to nucleases, a prolonged digestion of up to 24 hours may be necessary to ensure complete hydrolysis.[15] Using a PCR instrument with a heated lid can prevent sample evaporation during longer incubation times.[15]

• Sample Finalization (The "Why"): Following incubation, the sample is ready for immediate analysis. There is typically no need for enzyme inactivation or sample cleanup, as the reaction components are compatible with direct injection into most LC-MS systems. If storage is required, samples should be flash-frozen and stored at -80°C to prevent any potential degradation.

Analytical Readout: A Comparative Guide to HPLC-UV and LC-MS

Once the RNA is fully digested, the resulting mixture of nucleosides must be separated and quantified. The two predominant techniques for this analysis are High-Performance Liquid Chromatography with an Ultraviolet detector (HPLC-UV) and Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS). The choice between them depends on the specific requirements for sensitivity, specificity, and throughput.

Feature	HPLC-UV	LC-MS/MS (Triple Quadrupole)
Principle	Separates nucleosides by reverse-phase chromatography; quantifies based on UV absorbance at ~260 nm.	Separates nucleosides by chromatography; quantifies based on mass-to-charge ratio (m/z) and specific fragment ions.[16]
Sensitivity	Low picomole (pmol) range. Requires micrograms (5-10 µg) of RNA.[16]	Low femtomole (fmol) to attomole (amol) range.[16][17] Requires nanograms (10-250 ng) of RNA.[16]
Specificity	Lower. Relies on retention time for identification. Co-eluting species can interfere with quantification.	Very High. Provides two layers of specificity: retention time and mass-to-charge ratio (including fragmentation pattern).[14][18]
Throughput	Moderate. Run times are typically 15-30 minutes per sample.	High. Modern systems with optimized gradients can achieve run times of <10 minutes per sample.
Cost	Lower initial instrument cost and operational complexity.	Higher initial instrument cost and requires more specialized expertise for operation and data analysis.[19]
Key Output	Relative quantification of canonical and modified nucleosides.	Absolute quantification is possible with stable isotope-labeled internal standards.[16][17] Can identify unknown modifications.
Ideal Use Case	Routine quality control for high-concentration, well-characterized mRNA products where high sensitivity is not required.	R&D, mechanism-of-action studies, analysis of low-abundance RNA species, and when absolute quantification is essential.[14][18][20]

Conclusion: Ensuring Integrity from Bench to Clinic

The enzymatic digestion of modified RNA is a robust and indispensable method for verifying the incorporation of modified nucleotides. The synergistic action of Nuclease P1, Snake Venom Phosphodiesterase, and Alkaline Phosphatase provides a self-validating workflow that ensures complete and reliable hydrolysis of the RNA polymer. When coupled with the high sensitivity and specificity of LC-MS/MS, this methodology offers unparalleled accuracy in the quantification of these critical components. For researchers, scientists, and drug development professionals, mastering this technique is fundamental to guaranteeing the quality, consistency, and ultimate success of RNA-based therapeutics.

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• Mode of Action of Nuclease P1 on Nucleic Acids and Its Specificity for Synthetic Phosphodiesterst. J-Stage. [Link]

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• The evolution and structure of snake venom phosphodiesterase (svPDE) highlight its importance in venom actions. PMC - NIH. [Link]

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• Absolute and relative quantification of RNA modifications via biosynthetic isotopomers. Nucleic Acids Research | Oxford Academic. [Link]

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A Comparative Guide to the Synthetic Routes of 4'-C-Hydroxymethyl Nucleosides: A Senior Application Scientist's Perspective

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiviral and anticancer drug discovery, the structural modification of nucleosides has proven to be a fertile ground for innovation. Among these modifications, the introduction of a hydroxymethyl group at the 4'-position of the sugar moiety has garnered significant attention. These 4'-C-hydroxymethyl nucleosides often exhibit enhanced biological activity and improved pharmacokinetic profiles by inducing a favorable sugar conformation for binding to viral polymerases or other target enzymes. This guide provides an in-depth comparison of the primary synthetic routes to this important class of molecules, offering insights into the strategic choices that underpin each methodology. We will delve into the intricacies of stereoselective syntheses, enzymatic resolutions, and carbon-carbon bond-forming reactions, supported by experimental data and detailed protocols to aid in your research and development endeavors.

The Strategic Importance of the 4'-C-Hydroxymethyl Moiety

The rationale behind introducing a 4'-C-hydroxymethyl group is rooted in conformational control. This modification tends to lock the furanose ring in a North-type (N-type) conformation, which often mimics the geometry of the natural nucleotide substrate bound to a polymerase. This pre-organized conformation can lead to a higher binding affinity and, consequently, more potent biological activity. Several 4'-modified nucleoside analogues have advanced into clinical trials, underscoring the therapeutic potential of this structural motif.

Key Synthetic Strategies: A Comparative Overview

The synthesis of 4'-C-hydroxymethyl nucleosides presents unique challenges, primarily centered around the stereocontrolled construction of a quaternary carbon center at the 4'-position. Several distinct strategies have emerged, each with its own set of advantages and limitations.

The De Novo Approach: Stereoselective Synthesis from Acyclic Precursors

This ambitious approach builds the carbocyclic or heterocyclic core from acyclic starting materials, offering a high degree of control over stereochemistry. A notable example is the synthesis of carbocyclic 4'-C-hydroxymethyl nucleoside analogues from 1,4-cyclohexanedione.

This multi-step strategy is lauded for its excellent stereoselectivity, achieved through carefully orchestrated reactions. Key transformations include a Wittig reaction to introduce an exocyclic methylene group, a diastereoselective allylic oxidation, and a highly stereoselective hydroboration-oxidation to install the hydroxymethyl and hydroxyl groups with the desired relative stereochemistry.

Advantages:

• High stereocontrol, leading to enantiomerically pure products.

• Versatility in the introduction of various nucleobases.

Disadvantages:

• Lengthy synthetic sequence.

• Requires meticulous optimization of each step to achieve good overall yields.

The Building Block Approach: Modification of Pre-existing Sugar Scaffolds

A more convergent strategy involves the modification of readily available furanose sugars, such as D-glucose. This approach typically involves the oxidation of the 5'-hydroxyl group to an aldehyde, followed by the addition of a one-carbon unit to the 4'-position.

A common challenge with this route is the formation of an epimeric mixture at the 4'-position, which necessitates a separation step. Chemo-enzymatic methods have proven to be particularly effective in resolving these mixtures.

Advantages:

• Convergent approach, often involving fewer steps than de novo synthesis.

• Utilizes readily available and relatively inexpensive starting materials.

Disadvantages:

• Often produces epimeric mixtures requiring separation.

• Stereocontrol at the 4'-position can be challenging.

Carbon-Carbon Bond Formation at the 4'-Position: Grignard and Wittig Reactions

Directly forming the C4'-C5' bond on a pre-formed sugar or nucleoside intermediate is a powerful strategy. This is typically achieved through the addition of a nucleophilic carbon species to a 4'-keto derivative.

• Grignard Reaction: The addition of a Grignard reagent, such as hydroxymethylmagnesium halide (in a protected form), to a 4'-ketonucleoside can install the desired hydroxymethyl group. The stereoselectivity of this addition can be influenced by the nature of the Grignard reagent and the protecting groups on the sugar moiety.

• Wittig Reaction: A two-step sequence involving a Wittig reaction on a 4'-ketonucleoside to form a 4'-exomethylene nucleoside, followed by hydroboration-oxidation or dihydroxylation, is a viable route to the 4'-C-hydroxymethyl group. The stereochemical outcome of the second step is crucial for obtaining the desired diastereomer.

Advantages:

• Direct and efficient method for C-C bond formation.

• Can be applied late in the synthetic sequence.

Disadvantages:

• Requires the synthesis of a 4'-keto intermediate, which can be challenging.

• Stereocontrol of the nucleophilic addition can be variable.

• Grignard reagents are highly basic and may not be compatible with certain functional groups, necessitating careful protecting group strategies.

Radical-Mediated Hydroxymethylation

Recent advances in radical chemistry have opened up new avenues for the introduction of the hydroxymethyl group. One promising method involves the radical addition of a hydroxymethyl radical equivalent to a 4'-alkene or the direct hydroxymethylation of an alkyl halide at the 4'-position using formaldehyde as a C1 synthon.[1][2]

This approach is attractive due to its potential for high functional group tolerance and mild reaction conditions. The key is to overcome the reversible nature of the radical addition to formaldehyde, which can be achieved by trapping the intermediate oxygen-centered radical.[1]

Advantages:

• Mild reaction conditions and high functional group tolerance.

• Potential for late-stage functionalization.

Disadvantages:

• Can be less stereoselective than other methods.

• May require specialized radical initiators and mediators.

Experimental Data: A Head-to-Head Comparison

To provide a clearer picture of the practical utility of these methods, the following table summarizes key performance indicators for representative examples of each synthetic route.

Synthetic Route	Starting Material	Key Steps	Typical Yield	Stereoselectivity	Reference
Stereoselective Synthesis from Cyclohexanedione	1,4-Cyclohexanedione	Wittig, Allylic Oxidation, Hydroboration-Oxidation	~15-20% (overall)	High (often >20:1 dr)	[3][4]
Synthesis from D-Glucose with Enzymatic Resolution	D-Glucose	Oxidation, C1 addition, Enzymatic Acetylation	~30-40% (overall)	Excellent after resolution	[5][6]
Grignard Reaction on 4'-Keto Nucleoside	4'-Keto Nucleoside	Grignard Addition	Variable (40-70%)	Moderate to Good	[7]
Wittig Reaction followed by Hydroboration	4'-Keto Nucleoside	Wittig Olefination, Hydroboration-Oxidation	~50-60% (for two steps)	Good to Excellent	[4]
Radical Hydroxymethylation	4'-Iodo-nucleoside	Photocatalysis, Phosphine-mediated trapping	Good (up to 80%)	Variable	[1][2]

Visualizing the Pathways: Reaction Workflow Diagrams

To further clarify the sequence of operations in these synthetic routes, the following diagrams illustrate the key transformations.

Caption: Stereoselective synthesis from 1,4-cyclohexanedione.

Caption: Synthesis from D-glucose with enzymatic resolution.

Caption: Grignard and Wittig reaction pathways.

Detailed Experimental Protocols

To facilitate the practical application of these methods, we provide detailed, step-by-step protocols for key transformations.

Protocol 1: Stereoselective Hydroboration-Oxidation for Carbocyclic Analogues

This protocol is adapted from a reported synthesis of conformationally locked carbocyclic nucleosides.[3][4]

Materials:

• Allylic alcohol intermediate (1.0 eq)

• 9-Borabicyclo[3.3.1]nonane (9-BBN), 0.5 M solution in THF (5.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H2O2), 30% aqueous solution

• Dichloromethane (CH2Cl2)

• Brine

Procedure:

• Dissolve the allylic alcohol intermediate in anhydrous THF in a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -10 °C in an ice-salt bath.

• Slowly add the 9-BBN solution dropwise to the cooled solution.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Cool the reaction mixture to 0 °C in an ice bath.

• Carefully and sequentially add water, 3 M NaOH solution, and 30% H2O2 solution. An exothermic reaction may occur.

• Stir the mixture for 15 minutes at room temperature.

• Dilute the mixture with brine and CH2Cl2.

• Separate the organic layer and extract the aqueous layer with CH2Cl2 (2x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired diol.

Protocol 2: Enzymatic Resolution of 4'-C-Hydroxymethyl Furanose Epimers

This protocol is based on the lipase-catalyzed selective acetylation for the separation of ribo- and xylo-furanose epimers.[5][6]

Materials:

• Epimeric mixture of 4-C-hydroxymethyl-1,2-O-isopropylidene-α-D-furanose (1.0 eq)

• Novozyme®-435 (Candida antarctica lipase B, immobilized)

• Vinyl acetate (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a solution of the epimeric mixture of the furanose derivative in anhydrous THF, add vinyl acetate.

• Add Novozyme®-435 to the solution.

• Stir the reaction mixture at 45 °C in an incubator shaker.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, filter off the enzyme and wash it with THF.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel column chromatography to separate the acetylated epimer from the unreacted epimer.

Conclusion and Future Perspectives

The synthesis of 4'-C-hydroxymethyl nucleosides remains a dynamic area of research, driven by the quest for more potent and selective antiviral and anticancer agents. The choice of synthetic route is a critical decision that depends on several factors, including the desired stereochemistry, the scale of the synthesis, and the availability of starting materials.

The de novo stereoselective synthesis from acyclic precursors offers unparalleled control over stereochemistry but at the cost of a longer synthetic route. The modification of existing sugar scaffolds provides a more convergent path, with enzymatic resolution offering an elegant solution to the challenge of epimeric mixtures. Direct C-C bond-forming reactions like the Grignard and Wittig reactions offer efficiency but require careful optimization to control stereoselectivity. Finally, emerging radical-based methods hold promise for milder and more functional-group-tolerant approaches.

As our understanding of the chemical biology of these modified nucleosides deepens, so too will the demand for efficient and versatile synthetic methods. The continued development of novel catalytic systems and stereoselective transformations will undoubtedly pave the way for the discovery of the next generation of 4'-C-hydroxymethyl nucleoside therapeutics.

References

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• Rana, N., Kumar, M., Khatri, V., Maity, J., & Prasad, A. K. (2017). Supporting Information for: Enzymatic separation of epimeric 4-C-hydroxymethylated furanosugars: Synthesis of bicyclic nucleosides. ResearchGate. [Link]

• Jurado, S., Illa, O., Álvarez-Larena, À., Pannecouque, C., Busqué, F., & Alibés, R. (2022). Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity. The Journal of Organic Chemistry, 87(22), 15166–15177. [Link]

• Jurado, S., Illa, O., Álvarez-Larena, À., Pannecouque, C., Busqué, F., & Alibés, R. (2022). Conformationally Locked Carbocyclic Nucleosides Built on a 4′-Hydroxymethyl-3′-hydroxybicyclo[4.1.0]heptane Template. Stereoselective Synthesis and Antiviral Activity. ACS Publications. [Link]

• Montgomery, J. A., & Secrist, J. A. (2001). Synthesis and biological activity of 4'-C-hydroxymethyl-2'-fluro-D-arabinofuranosylpurine nucleosides. Nucleosides, Nucleotides & Nucleic Acids, 20(8), 1583-1598. [Link]

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A Senior Application Scientist's Guide to Assessing the Purity of Synthetic Oligonucleotides with Modified Bases

For researchers, scientists, and drug development professionals working with synthetic oligonucleotides, particularly those incorporating modified bases, ensuring the purity of these complex molecules is paramount. The presence of impurities can significantly impact the efficacy, safety, and reproducibility of downstream applications, from therapeutic uses to diagnostic assays.[1][2] This guide provides an in-depth comparison of the most robust analytical techniques for assessing the purity of synthetic oligonucleotides, with a special focus on the unique challenges presented by modified bases. We will delve into the causality behind experimental choices, provide actionable protocols, and offer a comparative analysis to empower you to select the optimal strategy for your specific needs.

The Criticality of Purity in Modified Oligonucleotides

The solid-phase chemical synthesis of oligonucleotides, while highly efficient, is an iterative process that can lead to a heterogeneous mixture of molecules.[2] Each coupling cycle presents an opportunity for the formation of impurities, which can be broadly categorized as:

• Product-Related Impurities: These include truncated sequences (n-1, n-2, etc., often called "shortmers"), extended sequences (n+1, n+2, etc., or "longmers"), and sequences with base modifications or loss.[3][4][5]

• Process-Related Impurities: These arise from the manufacturing process and can include residual solvents, reagents, and by-products.[6]

The introduction of modified bases, designed to enhance properties like nuclease resistance, binding affinity, and cellular uptake, adds another layer of complexity to purity analysis.[7][8][9] These modifications can alter the charge, hydrophobicity, and mass of the oligonucleotide, necessitating analytical methods with high resolution and specificity.

Core Analytical Techniques for Oligonucleotide Purity Assessment

The three pillars of oligonucleotide purity analysis are Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Capillary Electrophoresis (CE). Each offers distinct advantages and is often used in a complementary fashion to provide a comprehensive purity profile.

Mass Spectrometry (MS): The Gold Standard for Mass Verification

Mass spectrometry is an indispensable tool for the characterization of synthetic oligonucleotides, providing a direct measurement of the molecular weight.[10][11] This allows for the unambiguous confirmation of the desired product and the identification of impurities based on their mass-to-charge ratio (m/z).[6] For modified oligonucleotides, MS is particularly powerful as it can confirm the successful incorporation of the modification and identify any related impurities.[7][12]

• Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS: This technique is prized for its speed and simplicity, making it ideal for high-throughput screening of oligonucleotide synthesis.[13] While it provides accurate mass determination, its resolution may be insufficient for complex mixtures or for differentiating between species with very similar masses.[12][14]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling liquid chromatography with mass spectrometry provides the highest level of detail. The chromatographic separation reduces the complexity of the mixture entering the mass spectrometer, allowing for the identification and quantification of individual impurities.[4][13] High-resolution mass spectrometry (HRMS) can provide mass accuracy of less than 5 ppm, enabling the confident determination of the elemental composition of the oligonucleotide and its impurities.[5]

Caption: A typical workflow for purity assessment of modified oligonucleotides using LC-MS.

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare an aqueous solution containing an ion-pairing agent (e.g., 100 mM hexafluoroisopropanol (HFIP) and 15 mM triethylamine (TEA) in water). The choice of ion-pairing agent is critical as it directly influences retention and resolution.[15][16] HFIP is a volatile ion-pairing agent that is compatible with MS.[17]

  • Mobile Phase B: Prepare a solution of the same ion-pairing agent in an organic solvent (e.g., 100 mM HFIP and 15 mM TEA in methanol or acetonitrile).

• Sample Preparation:

  • Dissolve the lyophilized oligonucleotide in Mobile Phase A to a concentration of approximately 10-20 µM. Ensure complete dissolution.

• LC System and Column:

  • Use a high-performance liquid chromatography system coupled to a high-resolution mass spectrometer.

  • Equilibrate a C18 reversed-phase column with a suitable particle size (e.g., 1.7-2.5 µm) at a controlled temperature (e.g., 50-60 °C). Elevated temperatures can improve peak shape and resolution.[18]

• Chromatographic Separation:

  • Inject the sample onto the column.

  • Apply a linear gradient of Mobile Phase B to elute the oligonucleotides. A typical gradient might be from 5% to 50% B over 20-30 minutes. The gradient needs to be optimized based on the length and modifications of the oligonucleotide.

• Mass Spectrometry Detection:

  • Use electrospray ionization (ESI) in negative ion mode, as oligonucleotides are negatively charged.

  • Acquire data in full scan mode over a relevant m/z range (e.g., 500-2500 m/z).

• Data Analysis:

  • Deconvolute the raw mass spectra to determine the neutral mass of the main product and any impurities. Specialized software is typically used for this purpose.[4]

  • Identify impurities by comparing their masses to the theoretical masses of expected impurities (e.g., n-1, n+1, depurination).

High-Performance Liquid Chromatography (HPLC): The Workhorse for Quantification

HPLC is a powerful technique for separating and quantifying the components of a complex mixture.[19] For oligonucleotide analysis, two primary modes of HPLC are employed: Ion-Pair Reversed-Phase (IP-RP) HPLC and Anion-Exchange (AEX) HPLC.

IP-RP HPLC is the most widely used chromatographic method for oligonucleotide analysis due to its high resolving power and compatibility with MS.[16][17][18] The separation is based on the hydrophobicity of the oligonucleotide. An ion-pairing reagent is added to the mobile phase to neutralize the negative charges on the phosphate backbone, allowing the oligonucleotide to interact with the hydrophobic stationary phase.[20]

• Causality: The choice of a more hydrophobic ion-pairing agent will increase the retention of the oligonucleotide on the column, which can be beneficial for resolving closely related impurities.[20]

AEX HPLC separates oligonucleotides based on the number of negative charges on their phosphate backbone.[9] This makes it an excellent method for separating full-length products from shorter failure sequences.[5] AEX is typically not directly compatible with MS due to the high salt concentrations used in the mobile phase.[17]

• Causality: AEX is particularly useful for purifying oligonucleotides that form strong secondary structures, as the separation can be performed at high pH, which denatures these structures.[19]

Caption: A generalized workflow for oligonucleotide purity analysis by HPLC.

Capillary Electrophoresis (CE): High Resolution for Length-Based Separation

Capillary electrophoresis separates molecules based on their size and charge in a narrow capillary filled with a polymer solution.[21] CE offers extremely high resolution and can often resolve oligonucleotides that differ by a single nucleotide.[22] This makes it an excellent technique for quantifying the percentage of full-length product versus shorter failure sequences.[23]

• Causality: The use of a denaturing agent (e.g., urea) in the running buffer is crucial to prevent the formation of secondary structures that would affect the migration of the oligonucleotides.[22]

Caption: The workflow for assessing oligonucleotide purity using capillary electrophoresis.

Comparative Analysis of Purity Assessment Techniques

The choice of analytical technique depends on the specific requirements of the analysis. The following table provides a comparative overview of the key performance characteristics of MS, HPLC, and CE.

Parameter	Mass Spectrometry (MS)	High-Performance Liquid Chromatography (HPLC)	Capillary Electrophoresis (CE)
Primary Measurement	Molecular Weight	Retention Time (Hydrophobicity/Charge)	Migration Time (Size/Charge)
Resolution	High (especially HRMS)	High (IP-RP), Moderate (AEX)	Very High (single base resolution)[22]
Sensitivity	High	Moderate to High	High
Quantitative Accuracy	Semi-quantitative (relative abundance)	High	High
Throughput	High (MALDI), Moderate (LC-MS)	Moderate	High (with automated systems)[21]
Compatibility with Modified Oligonucleotides	Excellent	Excellent	Good
Key Advantage	Unambiguous identification of impurities	Robust quantification and preparative capabilities	Superior resolution of length variants
Key Limitation	Can be challenging to quantify isomers	May not resolve all co-eluting impurities	Not suitable for preparative scale

Regulatory Considerations

For therapeutic oligonucleotides, regulatory agencies such as the FDA and EMA have stringent requirements for the characterization and control of impurities.[3] While there are no dedicated ICH guidelines specifically for oligonucleotides, the principles outlined in guidelines for small molecules and synthetic peptides are often applied.[24][25] A comprehensive analytical strategy employing orthogonal methods (i.e., methods based on different separation principles) is typically expected to ensure the identity, purity, and quality of the drug substance.[6]

Conclusion: A Multi-faceted Approach to Ensuring Purity

The assessment of purity for synthetic oligonucleotides, especially those with modified bases, is a complex analytical challenge that requires a multi-faceted approach. No single technique can provide a complete picture of the impurity profile. A combination of high-resolution mass spectrometry for identity confirmation, HPLC for robust quantification, and capillary electrophoresis for high-resolution separation of length variants provides the most comprehensive and reliable assessment of oligonucleotide purity. By understanding the principles and applying the appropriate analytical strategies, researchers and drug developers can ensure the quality and performance of their synthetic oligonucleotides.

References

• Characterization of synthetic oligonucleotides containing biologically important modified bases by MALDI-TOF mass spectrometry - PMC - NIH. (n.d.).
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• Broadly applicable oligonucleotide mass spectrometry for the analysis of RNA writers and erasers in vitro | Nucleic Acids Research | Oxford Academic. (n.d.).
• Oligonucleotide Applications Capillary Electrophoresis (CE) Oligos - Bio-Synthesis. (2010, March 5).
• Reversed-Phase Ion-Pair Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry for Separation, Sequencing and Mapping of Sites of Base Modification of Isomeric Oligonucleotide Adducts using Monolithic Column - PubMed Central. (n.d.).
• Oligonucleotide Purity Analysis by Capillary Electrophoresis - Bio-Rad. (n.d.).
• New mass spectrometry (MS) characterization for an accurate identification of oligonucleotide impurities - Bachem. (2023, January 20).
• (PDF) Mass Spectrometry of Oligonucleotides - ResearchGate. (2025, August 7).
• Oligonucleotide Analysis: Essential Techniques, Tools, and Compliance Strategies. (2025, May 23).
• Identification and quantitation of oligonucleotides, impurities, and degradation products - Thermo Fisher Scientific. (n.d.).
• Oligonucleotide Purification using Ion Pair Reversed-Phase Liquid Chromatography - Agilent. (n.d.).
• Optimising analytical separations of synthetic RNA with modified HPLC. (2021, April 21).
• Oligonucleotides Purity and Impurities Analysis - Agilent. (n.d.).
• Rapid separation and purification of oligonucleotides by high-performance capillary gel electrophoresis. - PNAS. (n.d.).
• Analytical Separation Methods for Therapeutic Oligonucleotides | LCGC International. (2020, October 9).
• Capillary Electrophoresis of Oligonucleotides. (n.d.).
• Navigating the Complexity of Oligonucleotide Impurities - TS Quality & Engineering. (2025, November 3).
• Purity, Assay, and Impurity Profiling of Single-Stranded Oligonucleotides Using Agilent Oligo Analysis Accelerator for OpenLab CDS. (n.d.).
• Characterization and Impurity Analysis of Oligonucleotide Therapeutics. (2017, January 2).
• Analyzing Oligonucleotide Purity with Capillary Electrophoresis - The Scientist. (n.d.).
• Evaluation of ultrahigh-performance liquid chromatography columns for the analysis of unmodified and antisense oligonucleotides - NIH. (n.d.).
• Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides - ATDBio. (n.d.).
• CMC Challenges in FDA-approved Synthetic Oligonucleotide Drugs - US Pharmacopeia (USP). (2024, April 9).
• Challenges and Solutions in Oligonucleotide Analysis, Part II: A Detailed Look at Ion-Pairing Reversed-Phase Separations | LCGC International. (2026, January 2).
• Therapeutic Oligonucleotides: Regulations & Quality Standards - Bioprocess Online. (2022, May 20).
• Analysis and Purification of Oligonucleotides by Anion Exchange and Ion-Pairing Reversed Phase Chromatography - YMC Europe. (n.d.).
• Oligonucleotide Analysis Using HPLC Columns | Thermo Fisher Scientific - AU. (n.d.).
• An Introduction to Ion-Paired Reverse-Phase Oligonucleotide Separations: From Analysis to Purification. (2025, April 15).
• Solutions for Oligonucleotide Analysis and Purification. Part 2: Reversed Phase Chromatography. (n.d.).
• CMC Regulatory Considerations for Oligonucleotide Drug Products: FDA Perspective - PQRI. (n.d.).
• CASSS - Table 7: Best Practices for Analyzing Oligonucleotides Using MS. (n.d.).
• DETECTING LOW-LEVEL SYNTHESIS IMPURITIES IN MODIFIED PHOSPHOROTHIOATE OLIGONUCLEOTIDES USING LIQUID CHROMATOGRAPHY – HIGH RESOLUTION MASS SPECTROMETRY - NIH. (n.d.).
• The Challenges of Oligonucleotide Synthesis: Addressing Key Hurdles in Biotechnology. (2025, January 20).
• Five Crucial Considerations to Overcome Challenges in Oligonucleotide Purification - Gilson. (n.d.).

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A Senior Application Scientist's Guide to Functional Assays for RNA Containing 4'-C-Hydroxymethyl Uridine

For: Researchers, scientists, and drug development professionals.

Introduction: The Emerging Significance of 4'-C-Hydroxymethyl Uridine in RNA Therapeutics

The landscape of RNA therapeutics is undergoing a profound transformation, driven by the exploration of novel chemical modifications to enhance the stability, efficacy, and safety of RNA-based drugs.[1] Among these, 4'-C-hydroxymethyl uridine (hmU) is a promising modification that has garnered significant interest. This modification, characterized by the addition of a hydroxymethyl group at the 4' position of the ribose sugar, has been shown to confer unique structural and functional properties to RNA molecules. Understanding the impact of this modification on RNA function is paramount for its successful application in therapeutic contexts.

This guide provides a comprehensive comparison of key functional assays to characterize RNA containing 4'-C-hydroxymethyl uridine. We will delve into the causality behind experimental choices, provide detailed protocols, and present data-driven comparisons to empower researchers in selecting the most appropriate assays for their specific research questions.

Core Functional Attributes of hmU-Modified RNA and Corresponding Assays

The incorporation of 4'-C-hydroxymethyl uridine can influence several critical aspects of RNA biology. This guide will focus on three key functional areas:

• Nuclease Stability: A primary challenge in RNA therapeutics is the rapid degradation of RNA by endogenous nucleases.[2] Modifications like hmU are often introduced to enhance stability.

• Translational Efficiency: For messenger RNA (mRNA)-based therapeutics, the efficiency with which the genetic code is translated into protein is a critical determinant of efficacy.[3]

• Interaction with RNA-Binding Proteins (RBPs): The cellular life of an RNA molecule is intricately regulated by a host of RNA-binding proteins that control its localization, stability, and translation.[4]

The following sections will detail the assays used to evaluate each of these functional attributes.

Assessing Nuclease Stability: A Comparative Analysis

Enhanced stability against nuclease degradation is a key anticipated benefit of incorporating 4'-C-hydroxymethyl uridine.[5] The choice of assay to quantify this stability is critical and depends on the specific type of nuclease activity being investigated (e.g., endonucleases vs. exonucleases) and the desired level of quantitative detail.

Serum Stability Assay

This assay provides a general assessment of RNA stability in a biologically relevant environment, mimicking the bloodstream.

Principle: The hmU-modified RNA and an unmodified control are incubated in serum (e.g., human or fetal bovine serum) for various durations. The integrity of the RNA is then analyzed by gel electrophoresis.

Experimental Protocol:

• RNA Preparation: Synthesize or obtain high-purity hmU-modified and unmodified control RNA.

• Incubation: In separate RNase-free microcentrifuge tubes, incubate a fixed amount of RNA (e.g., 1 µg) with 50% (v/v) active serum at 37°C. Collect aliquots at different time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Reaction Quenching: Stop the reaction at each time point by adding a solution that inactivates nucleases, such as a buffer containing a strong denaturant (e.g., formamide) and a chelating agent (e.g., EDTA).

• Analysis: Analyze the RNA integrity by denaturing polyacrylamide gel electrophoresis (PAGE) or agarose gel electrophoresis, followed by staining with a fluorescent dye (e.g., ethidium bromide or SYBR Gold).

• Quantification: Quantify the band intensity of the full-length RNA at each time point using densitometry software.

Data Interpretation: A slower degradation rate for the hmU-modified RNA compared to the unmodified control indicates enhanced stability.

Specific Nuclease Challenge Assays

To understand the specific protective effects of the 4'-C-hydroxymethyl uridine modification, it is crucial to challenge the RNA with purified nucleases.

Principle: The modified and unmodified RNAs are incubated with a specific nuclease (e.g., RNase A for single-stranded cleavage, or a 3' or 5' exonuclease) under optimal enzymatic conditions. The degradation is monitored over time.

Experimental Protocol:

• Reaction Setup: In separate tubes, incubate a defined amount of RNA with a specific concentration of the chosen nuclease in its appropriate reaction buffer.

• Time Course: Collect samples at various time points and quench the reaction as described in the serum stability assay.

• Analysis: Analyze the degradation products by high-resolution denaturing PAGE to visualize cleavage patterns.

Data Interpretation: Comparing the cleavage patterns and the rate of disappearance of the full-length RNA between the modified and unmodified samples will reveal the specific nuclease resistance conferred by the hmU modification.[6]

Table 1: Comparison of Nuclease Stability Assays

Assay	Principle	Pros	Cons
Serum Stability Assay	Incubation in serum to mimic in vivo conditions.	Biologically relevant; easy to perform.	Complex mixture of nucleases; less mechanistic insight.
Specific Nuclease Challenge	Incubation with a purified nuclease.	Provides mechanistic insight into protection against specific nucleases.	May not fully represent the in vivo nuclease environment.

Evaluating Translational Efficiency: In Vitro and Cellular Approaches

For mRNA applications, the ultimate goal is efficient protein production. The 4'-C-hydroxymethyl uridine modification could potentially impact various stages of translation, from initiation to elongation.

In Vitro Translation (IVT) Assay

This cell-free system provides a direct measure of the translational capacity of an mRNA molecule.

Principle: The hmU-modified and control mRNAs, typically encoding a reporter protein like luciferase or green fluorescent protein (GFP), are translated using a cell-free extract, such as rabbit reticulocyte lysate or wheat germ extract. The amount of synthesized protein is then quantified.[7]

Experimental Workflow:

Caption: Workflow for In Vitro Translation Assay.

Experimental Protocol:

• mRNA Preparation: In vitro transcribe and purify capped and polyadenylated mRNAs encoding a reporter protein, with and without the hmU modification.[8][9]

• Reaction Setup: Set up the in vitro translation reaction according to the manufacturer's protocol, adding a defined amount of either hmU-modified or control mRNA.

• Incubation: Incubate the reaction at the recommended temperature (typically 30-37°C) for a specified time (e.g., 60-90 minutes).

• Quantification:

  • Luciferase: If using a luciferase reporter, add the luciferase substrate and measure the luminescence using a luminometer.

  • GFP: For GFP, measure the fluorescence using a fluorometer or visualize by SDS-PAGE and in-gel fluorescence scanning.[10]

  • Western Blot: Alternatively, quantify the synthesized protein by Western blot using an antibody against the reporter protein.

Cellular Transfection and Reporter Assay

This assay assesses the translational efficiency of the modified mRNA within a cellular context, which includes factors like mRNA stability and cellular delivery.

Principle: Cells are transfected with the hmU-modified or control mRNA encoding a reporter protein. After a certain period, the cells are lysed, and the reporter protein activity is measured.

Experimental Workflow:

Caption: Workflow for Cellular Transfection and Reporter Assay.

Experimental Protocol:

• Cell Culture: Plate the desired cell line at an appropriate density.

• Transfection Complex Formation: Prepare complexes of the mRNA and a suitable transfection reagent (e.g., lipid-based reagents or electroporation).[11][12]

• Transfection: Add the transfection complexes to the cells and incubate for a period of time (e.g., 24-48 hours).

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Reporter Quantification: Measure the reporter protein activity in the cell lysate as described for the in vitro translation assay.

Table 2: Comparison of Translational Efficiency Assays

Assay	Principle	Pros	Cons
In Vitro Translation	Cell-free protein synthesis.	Direct measure of translational capacity; high throughput.	Lacks cellular context (e.g., mRNA decay, innate immune sensing).
Cellular Transfection	Protein expression in living cells.	More biologically relevant; accounts for cellular processes.	Results can be influenced by transfection efficiency and cell type.

Investigating Interactions with RNA-Binding Proteins (RBPs)

The 4'-C-hydroxymethyl group could alter the conformation of the ribose sugar, potentially affecting how RBPs recognize and bind to the RNA.

Electrophoretic Mobility Shift Assay (EMSA)

EMSA, or gel shift assay, is a classic technique to study protein-RNA interactions in vitro.

Principle: A labeled RNA probe (with or without the hmU modification) is incubated with a purified RBP. The protein-RNA complexes are then separated from the free probe by non-denaturing gel electrophoresis. A "shift" in the mobility of the labeled RNA indicates binding.

Experimental Protocol:

• Probe Labeling: Label the hmU-modified and control RNA probes with a radioactive isotope (e.g., ³²P) or a fluorescent tag.

• Binding Reaction: Incubate the labeled probe with increasing concentrations of the purified RBP in a suitable binding buffer.

• Electrophoresis: Separate the binding reactions on a non-denaturing polyacrylamide gel.

• Detection: Visualize the labeled RNA by autoradiography (for radioactive probes) or fluorescence imaging.

Data Interpretation: A decrease in the mobility of the probe in the presence of the RBP indicates binding. The relative binding affinities can be compared by analyzing the concentration of RBP required to shift a certain percentage of the probe.[13]

RNA Pulldown Assay followed by Mass Spectrometry

This approach allows for the identification of proteins that differentially bind to hmU-modified RNA from a complex protein mixture, such as a cell lysate.

Principle: A biotinylated hmU-modified or control RNA is immobilized on streptavidin-coated beads. The beads are then incubated with a cell lysate. After washing away non-specific binders, the bound proteins are eluted and identified by mass spectrometry.

Experimental Workflow:

Caption: Workflow for RNA Pulldown Assay.

Experimental Protocol:

• RNA Biotinylation: Synthesize 5'-biotinylated hmU-modified and control RNA.

• Immobilization: Incubate the biotinylated RNAs with streptavidin-coated magnetic beads to immobilize them.

• Protein Binding: Incubate the RNA-coated beads with a cell lysate.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads.

• Mass Spectrometry: Analyze the eluted proteins by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify and quantify the proteins that specifically bind to the hmU-modified RNA.

Table 3: Comparison of RBP Interaction Assays

Assay	Principle	Pros	Cons
EMSA	Gel shift of a labeled RNA probe upon protein binding.	Quantitative; allows for determination of binding affinity.	In vitro; requires purified protein.
RNA Pulldown-MS	Affinity capture of proteins from a lysate using immobilized RNA.	Unbiased identification of interacting proteins in a complex mixture.	Semi-quantitative; may identify indirect interactions.

Conclusion and Future Directions

The functional characterization of RNA containing 4'-C-hydroxymethyl uridine is a critical step in harnessing its therapeutic potential. The assays described in this guide provide a robust framework for a comprehensive evaluation of nuclease stability, translational efficiency, and RBP interactions. By employing a combination of these in vitro and cellular assays, researchers can gain a detailed understanding of the functional consequences of this novel modification.

Future research should focus on developing higher-throughput versions of these assays and integrating them with structural biology techniques to provide a more complete picture of how 4'-C-hydroxymethyl uridine modulates RNA function at the molecular level. Such insights will be invaluable for the rational design of next-generation RNA therapeutics with enhanced efficacy and safety profiles.

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• Pardi, N., & Weissman, D. (2017). In Vitro Transcription of Long RNA Containing Modified Nucleosides. In Methods in Molecular Biology (pp. 29-39). Humana Press, New York, NY.

• Hoernes, T.P., et al. (2015). The effect of RNA base lesions on mRNA translation. PMC - NIH. Retrieved from [Link]

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• Prhavc, M., et al. (2016). Synthesis of a Morpholino Nucleic Acid (MNA)-Uridine Phosphoramidite, and Exon Skipping Using MNA/2′-O-Methyl Mixmer Antisense Oligonucleotide. MDPI. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Safe Disposal of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl Uridine: A Comprehensive Guide for Laboratory Professionals

In the dynamic landscape of RNA synthesis and drug development, the use of modified nucleosides is paramount. Among these, 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine plays a crucial role as a protected building block. However, its handling and eventual disposal demand a meticulous approach rooted in a deep understanding of its chemical nature and potential hazards. This guide provides an in-depth, procedural framework for the safe and compliant disposal of this compound, ensuring the safety of laboratory personnel and the protection of our environment.

Hazard Assessment and Chemical Profile

Structural Components and Inferred Hazards:

• Uridine Core: Uridine itself is a naturally occurring nucleoside and is generally considered to have low toxicity.[1][2]

• t-Butyldimethylsilyl (TBDMS) Ethers: The three TBDMS groups are silyl ethers. While silyl ethers are generally stable, they can be hydrolyzed under acidic or fluoride-containing conditions to release t-butyldimethylsilanol and the deprotected nucleoside.[3][4][5] An SDS for a similar compound, O-(tert-Butyldimethylsilyl)hydroxylamine, indicates potential for skin irritation, serious eye irritation, and respiratory irritation. Therefore, it is prudent to handle the title compound with similar precautions.

• 4'-C-Hydroxymethyl Modification: This modification on the ribose sugar is a key feature for its application in oligonucleotide synthesis. Its impact on the overall toxicity is not well-documented, warranting a cautious approach.

Key Chemical Data Summary:

Property	Value	Source
Molecular Formula	C₂₈H₅₆N₂O₇Si₃	-
Molecular Weight	617.02 g/mol	-
Appearance	Likely a white to off-white solid	Inferred
Solubility	Expected to be soluble in organic solvents (e.g., DCM, THF, Ethyl Acetate) and insoluble in water	Inferred

Given the absence of a specific SDS, it is imperative to treat 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine as a potentially hazardous chemical. All personnel handling this compound must adhere to the OSHA Laboratory Standard (29 CFR 1910.1450).[6][7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling or disposing of this compound, all personnel must be equipped with the appropriate PPE to minimize exposure risk.

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Nitrile gloves are recommended. Ensure gloves are compatible with the solvents being used.

• Body Protection: A standard laboratory coat must be worn.

• Respiratory Protection: If handling the powder outside of a fume hood or if aerosolization is possible, a NIOSH-approved respirator is recommended.

Disposal Procedures: A Step-by-Step Protocol

The disposal strategy for 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine is contingent on the quantity of waste. The primary principle is to manage it as a hazardous chemical waste in accordance with EPA and local regulations.[9][10][11][12]

Disposal of Small Quantities (e.g., residual amounts on labware)

For minor residues on items such as weighing paper, spatulas, or pipette tips:

• Decontamination: Rinse the contaminated item with a suitable organic solvent (e.g., ethanol or acetone) into a designated hazardous waste container.

• Disposal of Labware: After decontamination, the labware can typically be disposed of as regular laboratory waste. However, consult your institution's specific guidelines.

Disposal of Bulk Quantities (e.g., expired or unused material)

Bulk quantities of the solid compound or solutions must be disposed of as hazardous chemical waste.

• Waste Collection:

  • Solid Waste: Collect the solid compound in a clearly labeled, sealable, and chemically compatible container.

  • Liquid Waste: If the compound is in solution, collect it in a designated, leak-proof hazardous waste container. Do not mix with incompatible waste streams.

• Labeling: The waste container must be labeled in accordance with EPA's Resource Conservation and Recovery Act (RCRA) guidelines. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine"

  • The approximate quantity of waste

  • The date of accumulation

  • The primary hazards (e.g., "Irritant")

• Storage: Store the sealed waste container in a designated satellite accumulation area (SAA) that is under the control of the laboratory personnel and away from sources of ignition or incompatible chemicals.[13]

• Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste by a licensed contractor.

Important Note on Silyl Ether Reactivity: Due to the lability of silyl ethers in acidic conditions, DO NOT attempt to neutralize or treat this compound with acid as a disposal method without a thorough risk assessment and appropriate controls. The hydrolysis of the TBDMS groups will generate t-butyldimethylsilanol and the unprotected nucleoside, which may have different hazard profiles.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine.

Caption: Disposal Decision Workflow for 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Notify your supervisor and your institution's EHS office immediately.

• Control: If it is safe to do so, prevent the spread of the spill using absorbent pads.

• Clean-up:

  • Solid Spill: Carefully sweep or scoop up the material and place it in a labeled hazardous waste container. Avoid creating dust.

  • Liquid Spill: Use an absorbent material to soak up the spill. Place the contaminated absorbent in a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent and then soap and water.

Conclusion: A Culture of Safety

The proper disposal of 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine is not merely a regulatory requirement but a cornerstone of a robust safety culture in the laboratory. By understanding the chemical nature of this compound, adhering to established protocols, and utilizing appropriate personal protective equipment, researchers can mitigate risks and ensure a safe working environment for themselves and their colleagues. Always consult your institution's specific chemical hygiene plan and EHS guidelines for the most current and detailed procedures.

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Personal protective equipment for handling 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine

Comprehensive Safety Guide: Handling 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine

This guide provides essential safety and handling protocols for 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine, a protected nucleoside analog used in specialized chemical synthesis.[1][] As a Senior Application Scientist, my objective is to equip you with the necessary knowledge to manage this compound safely, grounded in an understanding of its chemical properties and potential hazards. Given that specific safety data for this highly modified compound is not always available, we will adopt a risk assessment approach based on its constituent chemical groups—the uridine core and the tert-butyldimethylsilyl (TBDMS) protecting groups.

Core Hazard Assessment: A Proactive Stance

The primary safety concerns for this compound stem from its TBDMS ethers and its nature as a biologically related molecule.

• Moisture Sensitivity & Hydrolysis: Silyl ethers are susceptible to hydrolysis, especially in the presence of acid or fluoride ions. While generally stable to water, contact with ambient moisture over time, or with acidic/basic conditions, can cleave the TBDMS groups. This reaction can release t-butyldimethylsilanol and potentially traces of the reagents used in its synthesis, which can be corrosive and irritating.[3][4]

• Inferred Flammability: The reagents used to introduce TBDMS groups, such as tert-Butyldimethylsilyl chloride and tert-butyldimethylsilyl trifluoromethanesulfonate, are flammable.[3][5] While the final product is less volatile, it is prudent to treat it as potentially combustible and keep it away from ignition sources.

• Unknown Biological Activity: As a uridine analog, the deprotected core molecule may have unforeseen biological effects.[1] The TBDMS groups significantly increase its lipophilicity, which could affect its interaction with biological systems if absorbed. Therefore, minimizing exposure is paramount.

• Irritation: Based on the hazards of related silyl compounds, this chemical should be considered a potential irritant to the skin, eyes, and respiratory system.[3][4]

The guiding principle for handling this compound is to prevent all routes of exposure—inhalation, skin/eye contact, and ingestion—by using a combination of engineering controls and appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the specific operation being performed. Adherence to these guidelines is mandatory to ensure personnel safety.

Operation	Minimum Personal Protective Equipment (PPE) Required
Receiving & Storage	Safety Glasses, Lab Coat, Nitrile Gloves.
Weighing (Solid/Oil)	Chemical Splash Goggles, Lab Coat, Nitrile Gloves. Must be performed in a chemical fume hood or a ventilated balance enclosure.
Solution Preparation	Chemical Splash Goggles, Face Shield, Lab Coat, Chemical-Resistant Apron, Nitrile Gloves. Must be performed in a chemical fume hood.
Experimental Use	Chemical Splash Goggles, Lab Coat, Nitrile Gloves. All manipulations must occur within a certified chemical fume hood.
Waste Handling	Chemical Splash Goggles, Face Shield, Lab Coat, Chemical-Resistant Apron, Nitrile Gloves.

Detailed PPE Specifications:

• Eye and Face Protection : At a minimum, chemical splash goggles are required for any operation. A full-face shield must be worn over the goggles during procedures with a high risk of splashing, such as when transferring solutions or handling waste.[3][6]

• Hand Protection : Chemical-resistant nitrile gloves are the standard recommendation. Always check the breakthrough time of your specific gloves if prolonged contact is anticipated. For handling corrosive reagents or during waste disposal, consider double-gloving. Never wear gloves outside the laboratory area.[7]

• Body Protection : A flame-resistant lab coat is essential. For large-volume work or when handling waste, a chemical-resistant apron provides an additional layer of protection. Do not wear shorts or open-toed shoes in the laboratory.[7]

• Respiratory Protection : All work involving this compound must be performed in a certified chemical fume hood to minimize inhalation exposure.[8] This is the primary engineering control. If a fume hood is unavailable or if an aerosol-generating procedure is unavoidable, a NIOSH-approved respirator with organic vapor cartridges and a P100 particulate filter would be necessary, but this should be a last resort after all engineering control options are exhausted.

Operational Workflow: From Receipt to Disposal

A systematic workflow is critical for safety and experimental integrity. The following diagram and steps outline the complete handling process.

Caption: Workflow for handling 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine.

Step-by-Step Handling Protocol:

• Receiving and Inspection : Upon receipt, inspect the container for any damage. Wear safety glasses, a lab coat, and gloves.

• Storage : Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area designated for reactive or sensitive chemicals.[3] Keep it segregated from acids, bases, and strong oxidizing agents.[8]

• Preparation (in Fume Hood) :

  • Don all required PPE (goggles, lab coat, gloves).

  • Move the container to the chemical fume hood.

  • Carefully weigh the required amount of the compound, avoiding the creation of dust or aerosols.[7]

  • Add the solvent slowly to the compound to prevent splashing.

• Experimental Use :

  • Ensure all reactions are performed within the fume hood.

  • Use compatible equipment and glassware.

  • Maintain a clean and organized workspace to prevent accidental spills or reactions.[7]

• Post-Experiment :

  • Upon completion, decontaminate work surfaces with an appropriate solvent.

  • Wash hands thoroughly after removing gloves and before leaving the laboratory.[7]

Disposal Plan and Spill Management

Proper waste management is a critical component of laboratory safety.

Waste Collection Protocol:

• Segregation is Key : Do not mix this waste stream with other incompatible chemicals.[9] All waste containing 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine, including unused material, contaminated solvents, and reaction byproducts, must be collected as hazardous waste.

• Container : Use a designated, leak-proof, and clearly labeled waste container. The label must include "Hazardous Waste," the full chemical name, and any associated solvents or hazards (e.g., "Flammable").[9][10]

• Collection :

  • Collect all liquid waste, including the first rinse of any glassware, in the designated container.

  • Solid waste (e.g., contaminated filter paper, gloves) should be collected in a separate, clearly labeled solid waste bag or container.

• Final Disposal : Store the sealed waste container in a designated satellite accumulation area. Arrange for pickup and final disposal by your institution's Environmental Health & Safety (EHS) department.[9] Under no circumstances should this chemical or its waste be poured down the drain. [10]

Emergency Spill Procedures:

• Small Spill (in fume hood) :

  • Ensure you are wearing the appropriate PPE.

  • Absorb the spill with an inert material (e.g., vermiculite, sand, or a chemical absorbent pad).

  • Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

  • Wipe the area with a suitable solvent, collecting the wipe and cleaning materials as hazardous waste.

• Large Spill (or any spill outside a fume hood) :

  • Evacuate the immediate area and alert nearby personnel.

  • If the material is flammable, eliminate all ignition sources.

  • Close the laboratory door and prevent entry.

  • Contact your institution's EHS or emergency response team immediately. Do not attempt to clean up a large spill yourself.

By adhering to these protocols, you can effectively mitigate the risks associated with handling 2',3',5'-Tri-O-(t-butyldimethylsilyl)-4'-C-hydroxymethyl uridine, ensuring a safe environment for yourself and your colleagues while advancing your critical research.

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